Hanfangchin A

Core Science & Biosynthesis

Isolating Hanfangchin A from Stephania tetrandra: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the methodologies for isolating Hanfangchin A, a bioactive bisbenzylisoquinoline alkaloid, from the root of Stephania tetrandra S. Moore. It details established experimental protocols, presents quantitative data for comparison, and visualizes the extraction workflow and the compound's key signaling pathways.

Introduction to Hanfangchin A

Hanfangchin A, also known as Fangchinoline (B191232), is a significant phytochemical constituent of Stephania tetrandra, a plant used in traditional Chinese medicine. It has garnered considerable interest in the scientific community for its wide range of pharmacological activities, including anti-inflammatory, anti-allergic, and hypotensive effects. Recent research has increasingly focused on its potential as an anti-cancer agent, demonstrating its ability to induce apoptosis and autophagy in various cancer cell lines. This guide focuses on the critical first step in harnessing its therapeutic potential: its efficient isolation and purification.

Extraction and Purification Methodologies

The isolation of Hanfangchin A from Stephania tetrandra involves a multi-step process encompassing extraction of total alkaloids followed by purification to isolate the specific compound. Various techniques have been developed and optimized for this purpose.

Extraction Protocols

Several methods are employed to extract the total alkaloids from the powdered root of Stephania tetrandra. These methods primarily differ in the solvent systems and technologies used.

Protocol 1: Classical Solvent Extraction

This traditional method relies on the differential solubility of alkaloids in acidic and basic solutions.

• Alkalinization and Extraction: The powdered root of Stephania tetrandra is mixed with an alkaline substance, such as lime, and then extracted with an organic solvent like 95% ethanol (B145695) at an elevated temperature (e.g., 80°C) for several hours. This process is typically repeated multiple times to ensure maximum extraction of the alkaloids.

• Acid-Base Partitioning: The combined ethanolic extract is concentrated under vacuum. The residue is then dissolved in a dilute acid solution (e.g., 3% HCl) and subsequently extracted with a non-polar solvent like chloroform (B151607) to remove non-alkaloidal impurities. The acidic aqueous layer, containing the protonated alkaloids, is then basified (e.g., with NH4OH to pH 9) to deprotonate the alkaloids, which are then extracted with chloroform.

• Crude Alkaloid Fraction: The chloroform layer, now containing the free alkaloids including tetrandrine (B1684364) and Hanfangchin A, is evaporated to yield a crude extract.

Protocol 2: Ultrasound-Assisted Extraction (UAE)

Modern techniques such as UAE are employed to enhance extraction efficiency and reduce extraction time and solvent consumption.

• Solvent System: Supramolecular solvents (SUPRAS) or deep eutectic solvents (DESs) have been shown to be highly effective for extracting Hanfangchin A. For instance, a SUPRAS formed from hexafluorobutanol (B8617197) (HFB) and hexanol can be used.

• Ultrasonication: The powdered plant material is suspended in the chosen solvent and subjected to ultrasonication for a specific duration and at an optimized temperature.

• Separation: Following ultrasonication, the mixture is centrifuged, and the supernatant containing the extracted alkaloids is collected.

Purification Protocols

Once the crude alkaloid extract is obtained, various chromatographic techniques are utilized to separate Hanfangchin A from other co-extracted alkaloids, primarily tetrandrine.

Protocol 1: Recrystallization

A straightforward method for purification if the crude extract is sufficiently rich in Hanfangchin A.

• Dissolution: The crude alkaloid extract is dissolved in a suitable solvent, such as acetone.

• Crystallization: The solution is allowed to stand, often at a reduced temperature, to induce crystallization. The crystals of Hanfangchin A are then collected by filtration.

• Recrystallization: The process can be repeated to achieve higher purity.

Protocol 2: Reversed-Phase Flash Chromatography

A rapid and efficient method for preparative separation.

• Stationary Phase: A C18-packed column is used as the stationary phase.

• Mobile Phase: A suitable mobile phase, often a gradient of acetonitrile (B52724) and a buffer, is used to elute the compounds.

• Fraction Collection: Fractions are collected and analyzed (e.g., by HPLC) to identify those containing pure Hanfangchin A.

Protocol 3: High-Speed Countercurrent Chromatography (HSCCC)

This liquid-liquid partition chromatography technique avoids the use of a solid support matrix, which can lead to irreversible adsorption of the sample.

• Two-Phase Solvent System: A suitable two-phase solvent system is selected. For example, a system composed of ether and a phosphate (B84403) buffer at a specific pH can be employed.

• Separation: The crude extract is introduced into the HSCCC instrument, and the separation is performed.

• Fraction Collection and Analysis: The eluent is collected in fractions, and those containing Hanfangchin A are identified and pooled. The purity is then confirmed using analytical techniques like HPLC and the structure elucidated using NMR and MS.

Quantitative Data

The efficiency of different extraction and purification methods can be compared based on the yield and purity of the isolated Hanfangchin A. The following tables summarize representative quantitative data from various studies.

Extraction Method	Solvent System	Key Parameters	Yield of Hanfangchin A (mg/g of raw material)	Reference
Ultrasound-Assisted Extraction	HFB-hexanol SUPRAS	Optimized conditions	7.11	[1]
Classical Solvent Extraction	95% Ethanol	80°C, 3 extractions	Not specified directly, part of total alkaloid extract	[2]

Purification Method	Starting Material	Yield of Hanfangchin A	Purity	Reference
Reversed-Phase Flash Chromatography & Recrystallization	100mg Stephania tetrandra extract	13mg	98.78%	[3]
High-Speed Countercurrent Chromatography	3.5g crude sample	126mg	>93%	[3]

Experimental Workflow and Signaling Pathways

Visualizing the experimental processes and the molecular mechanisms of Hanfangchin A is crucial for a comprehensive understanding. The following diagrams were generated using Graphviz.

Caption: Workflow for the isolation of Hanfangchin A.

Caption: Key signaling pathways modulated by Hanfangchin A.

Mechanism of Action: Signaling Pathways

Hanfangchin A exerts its biological effects by modulating several key signaling pathways, primarily implicated in cell survival, proliferation, and death.

Inhibition of the PI3K/Akt Pathway

A predominant mechanism of action for Hanfangchin A is the inhibition of the Phosphoinositide 3-kinase (PI3K)/protein kinase B (Akt) signaling pathway.[4][5][6] This pathway is crucial for cell survival and proliferation in many cancers. By inhibiting PI3K, Hanfangchin A prevents the phosphorylation and activation of Akt.[5] This downstream inhibition affects several key proteins:

• Glycogen Synthase Kinase 3 Beta (GSK3β): Inhibition of Akt leads to the activation of GSK3β, which can induce cell cycle arrest.[4]

• Bcl-2-associated death promoter (Bad): Inactivation of Akt prevents the phosphorylation and inhibition of Bad, a pro-apoptotic protein, thereby promoting apoptosis.[4]

• Matrix Metalloproteinases (MMPs): The PI3K/Akt pathway is also involved in regulating the expression of MMPs, such as MMP-2 and MMP-9, which are critical for cancer cell invasion and metastasis. Inhibition of this pathway by Hanfangchin A can suppress these processes.[4]

• X-linked inhibitor of apoptosis protein (XIAP): Hanfangchin A has been shown to downregulate XIAP, an anti-apoptotic protein, through the PI3K/Akt pathway, further sensitizing cancer cells to apoptosis.[6]

Induction of Apoptosis

Hanfangchin A is a potent inducer of apoptosis in various cancer cell lines.[7][8] This programmed cell death is triggered through both intrinsic and extrinsic pathways. It has been shown to induce DNA fragmentation, chromatin condensation, and the activation of caspases, which are key executioners of apoptosis.[8] The modulation of pro- and anti-apoptotic proteins, such as increasing Bax and decreasing Bcl-2 expression, further contributes to its apoptotic effects.[8]

Induction of Autophagy

In addition to apoptosis, Hanfangchin A can induce autophagic cell death.[9][10] This process involves the degradation of cellular components within lysosomes. One identified pathway for Hanfangchin A-induced autophagy involves the p53/sestrin2/AMP-activated protein kinase (AMPK) signaling cascade.[9] Another pathway involves the AMPK/mTOR/ULK1 axis, where Hanfangchin A activates AMPK, which in turn inhibits the mammalian target of rapamycin (B549165) (mTOR), a key negative regulator of autophagy.[10]

EGFR Signaling Pathway

In colon adenocarcinoma, Hanfangchin A has been shown to exert its anti-tumor activity by suppressing the epidermal growth factor receptor (EGFR)-PI3K/AKT signaling pathway.[11]

Conclusion

The isolation of Hanfangchin A from Stephania tetrandra is a well-documented process with a variety of established and emerging techniques. The choice of method will depend on the desired scale, purity, and available resources. Understanding the intricate signaling pathways through which Hanfangchin A exerts its potent biological effects is paramount for its development as a therapeutic agent. This guide provides a foundational resource for researchers and professionals in the field of natural product chemistry and drug development to further explore the potential of this promising bioactive compound.

References

• 1. Supramolecular solvent-based ultrasound-assisted extraction of fangchinoline and tetrandrine from the roots of Stephaniae tetrandrae - Analytical Methods (RSC Publishing) [pubs.rsc.org]
• 2. nricm.edu.tw [nricm.edu.tw]
• 3. researchgate.net [researchgate.net]
• 4. Fangchinoline targets PI3K and suppresses PI3K/AKT signaling pathway in SGC7901 cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Fangchinoline targets PI3K and suppresses PI3K/AKT signaling pathway in SGC7901 cells - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Fangchinoline induces gallbladder cancer cell apoptosis by suppressing PI3K/Akt/XIAP axis - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Fangchinoline induces gallbladder cancer cell apoptosis by suppressing PI3K/Akt/XIAP axis | PLOS One [journals.plos.org]
• 8. Fangchinoline inhibits breast adenocarcinoma proliferation by inducing apoptosis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Fangchinoline induces autophagic cell death via p53/sestrin2/AMPK signalling in human hepatocellular carcinoma cells - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Fangchinoline exerts anticancer effects on colorectal cancer by inducing autophagy via regulation AMPK/mTOR/ULK1 pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Fangchinoline exerts antitumour activity by suppressing the EGFR-PI3K/AKT signalling pathway in colon adenocarcinoma - PMC [pmc.ncbi.nlm.nih.gov]

"Hanfangchin A" chemical structure and properties

An In-depth Examination of the Chemical Structure, Physicochemical Properties, Biological Activity, and Experimental Methodologies of a Promising Bisbenzylisoquinoline Alkaloid.

Introduction

Hanfangchin A, also known as Fangchinoline, is a bisbenzylisoquinoline alkaloid predominantly isolated from the root of Stephania tetrandra. Belonging to a class of natural products with significant therapeutic potential, Hanfangchin A has garnered considerable interest within the scientific community for its diverse pharmacological activities. This technical guide provides a comprehensive overview of Hanfangchin A, focusing on its chemical and physical properties, its multifaceted biological effects with an emphasis on key signaling pathways, and detailed protocols for essential experimental assays. This document is intended to serve as a valuable resource for researchers, scientists, and professionals in the field of drug development.

Chemical Structure and Properties

Hanfangchin A is a complex macrocyclic molecule with a distinct bisbenzylisoquinoline skeleton. Its chemical identity is well-established and characterized by the following identifiers and properties.

Chemical Identifiers

Identifier	Value
IUPAC Name	(1S,14S)-9,20,25-trimethoxy-15,30-dimethyl-7,23-dioxa-15,30-diazaheptacyclo[22.6.2.2³,⁶.1⁸,¹².1¹⁴,¹⁸.0²⁷,³¹.0²²,³³]hexatriaconta-3(36),4,6(35),8,10,12(34),18,20,22(33),24,26,31-dodecaen-21-ol
Synonyms	Fangchinoline, (+)-Fangchinoline, (+)-Limacine, 7-O-Demethyltetrandrine
CAS Number	436-77-1
Molecular Formula	C₃₇H₄₀N₂O₆
SMILES	CN1CCC2=CC(=C3C=C2[C@@H]1CC4=CC=C(C=C4)OC5=C(C=CC(=C5)C[C@H]6C7=C(O3)C(=C(C=C7CCN6C)OC)O)OC)OC
InChI	InChI=1S/C37H40N2O6/c1-38-14-12-24-19-31(42-4)33-21-27(24)28(38)16-22-6-9-26(10-7-22)44-32-18-23(8-11-30(32)41-3)17-29-35-25(13-15-39(29)2)20-34(43-5)36(40)37(35)45-33/h6-11,18-21,28-29,40H,12-17H2,1-5H3/t28-,29-/m0/s1
InChIKey	IIQSJHUEZBTSAT-VMPREFPWSA-N

Physicochemical Properties

The following table summarizes the key physicochemical properties of Hanfangchin A.

Property	Value	Source
Molecular Weight	608.72 g/mol	N/A
Appearance	Light yellow powder	[1]
Melting Point	237-239 °C	[2][3]
Boiling Point (Predicted)	709.7 ± 60.0 °C at 760 mmHg	[]
Density (Predicted)	1.2 ± 0.1 g/cm³	[]
Solubility	Insoluble in water. Soluble in DMSO (up to 100 mg/mL), Chloroform, Dichloromethane, Ethyl Acetate, and Acetone.[5][6]	N/A
XLogP3 (Predicted)	6.1	[7]
Hydrogen Bond Donor Count	1	[7]
Hydrogen Bond Acceptor Count	8	[7]
Rotatable Bond Count	4	[7]

Biological Activity and Signaling Pathways

Hanfangchin A exhibits a broad spectrum of biological activities, with its anticancer properties being the most extensively studied. It has been shown to impede cancer progression by modulating various cellular processes such as proliferation, apoptosis, cell cycle, and invasion. Additionally, anti-inflammatory and antiviral effects have been reported. The multifaceted therapeutic potential of Hanfangchin A stems from its ability to interact with and modulate multiple key signaling pathways.

Anticancer Activity

The anticancer effects of Hanfangchin A have been demonstrated in a variety of cancer cell lines, including those of the breast, lung, colon, and bladder. The primary mechanisms underlying its antineoplastic activity involve the induction of apoptosis and cell cycle arrest, as well as the inhibition of cancer cell migration and invasion.

Hanfangchin A has been shown to induce apoptosis in cancer cells through the modulation of several critical signaling pathways that regulate cell survival and death.

• PI3K/Akt/mTOR Pathway: Hanfangchin A is a known inhibitor of the Phosphoinositide 3-kinase (PI3K)/Protein Kinase B (Akt)/mammalian Target of Rapamycin (mTOR) pathway. This pathway is frequently hyperactivated in cancer and plays a crucial role in promoting cell survival, proliferation, and resistance to apoptosis. By inhibiting this pathway, Hanfangchin A can lead to decreased phosphorylation of Akt and downstream effectors, ultimately promoting apoptosis.

• NF-κB Pathway: The Nuclear Factor-kappa B (NF-κB) signaling pathway is another key regulator of cell survival, inflammation, and immunity. In many cancers, constitutive activation of NF-κB contributes to tumor progression and chemoresistance. Hanfangchin A has been reported to suppress NF-κB activation, thereby sensitizing cancer cells to apoptotic stimuli.

The following diagram illustrates the inhibitory effect of Hanfangchin A on the PI3K/Akt and NF-κB signaling pathways, leading to the induction of apoptosis.

// Nodes HanfangchinA [label="Hanfangchin A", fillcolor="#FBBC05", fontcolor="#202124"]; PI3K [label="PI3K", fillcolor="#F1F3F4", fontcolor="#202124"]; Akt [label="Akt", fillcolor="#F1F3F4", fontcolor="#202124"]; mTOR [label="mTOR", fillcolor="#F1F3F4", fontcolor="#202124"]; NFkB [label="NF-κB", fillcolor="#F1F3F4", fontcolor="#202124"]; Survival [label="Cell Survival\n&\nProliferation", shape=ellipse, fillcolor="#34A853", fontcolor="#FFFFFF"]; Apoptosis [label="Apoptosis", shape=ellipse, fillcolor="#EA4335", fontcolor="#FFFFFF"];

// Edges HanfangchinA -> PI3K [arrowhead=tee, color="#EA4335"]; HanfangchinA -> NFkB [arrowhead=tee, color="#EA4335"]; PI3K -> Akt [color="#4285F4"]; Akt -> mTOR [color="#4285F4"]; mTOR -> Survival [color="#4285F4"]; NFkB -> Survival [color="#4285F4"]; PI3K -> Apoptosis [arrowhead=tee, color="#EA4335"]; NFkB -> Apoptosis [arrowhead=tee, color="#EA4335"]; }

Caption: Inhibition of PI3K/Akt and NF-κB pathways by Hanfangchin A.

Hanfangchin A can halt the proliferation of cancer cells by inducing cell cycle arrest, primarily at the G1 phase. This is achieved by modulating the expression and activity of key cell cycle regulatory proteins. Specifically, Hanfangchin A has been shown to downregulate the expression of cyclins (such as Cyclin D1) and cyclin-dependent kinases (CDKs), while upregulating the expression of CDK inhibitors like p21 and p27.

The logical relationship of Hanfangchin A's effect on the cell cycle is depicted in the following diagram.

// Nodes HanfangchinA [label="Hanfangchin A", fillcolor="#FBBC05", fontcolor="#202124"]; Cyclins_CDKs [label="Cyclins / CDKs\n(e.g., Cyclin D1)", fillcolor="#F1F3F4", fontcolor="#202124"]; CDK_Inhibitors [label="CDK Inhibitors\n(e.g., p21, p27)", fillcolor="#F1F3F4", fontcolor="#202124"]; G1_S_Progression [label="G1 to S Phase\nProgression", shape=ellipse, fillcolor="#4285F4", fontcolor="#FFFFFF"]; CellCycleArrest [label="G1 Phase\nCell Cycle Arrest", shape=ellipse, fillcolor="#EA4335", fontcolor="#FFFFFF"];

// Edges HanfangchinA -> Cyclins_CDKs [arrowhead=tee, color="#EA4335"]; HanfangchinA -> CDK_Inhibitors [color="#34A853"]; Cyclins_CDKs -> G1_S_Progression [color="#4285F4"]; CDK_Inhibitors -> G1_S_Progression [arrowhead=tee, color="#EA4335"]; G1_S_Progression -> CellCycleArrest [style=invis]; HanfangchinA -> CellCycleArrest [style=dashed, color="#202124"]; }

Caption: Hanfangchin A induces G1 phase cell cycle arrest.

Anti-inflammatory and Other Activities

Beyond its anticancer effects, Hanfangchin A also possesses anti-inflammatory properties. It has been shown to inhibit the production of pro-inflammatory mediators. Furthermore, some studies have suggested potential antiviral activity, including against HIV-1.[8]

Experimental Protocols

This section provides detailed methodologies for key experiments commonly used to investigate the biological effects of Hanfangchin A.

Cell Viability Assay (MTT Assay)

The MTT assay is a colorimetric assay for assessing cell metabolic activity, which serves as an indicator of cell viability, proliferation, and cytotoxicity.

Principle: Metabolically active cells possess NAD(P)H-dependent oxidoreductase enzymes that reduce the yellow tetrazolium salt, 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT), to purple formazan (B1609692) crystals. The concentration of the formazan, which is dissolved in a solubilizing agent, is directly proportional to the number of viable cells.

Protocol:

• Cell Seeding: Seed cells in a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of complete culture medium. Incubate for 24 hours at 37°C in a humidified 5% CO₂ atmosphere to allow for cell attachment.

• Treatment: Prepare various concentrations of Hanfangchin A in culture medium. Remove the old medium from the wells and add 100 µL of the Hanfangchin A-containing medium or vehicle control (e.g., DMSO) to the respective wells. Incubate for the desired time period (e.g., 24, 48, or 72 hours).

• MTT Addition: After the incubation period, add 10 µL of MTT solution (5 mg/mL in PBS) to each well.

• Incubation: Incubate the plate for 4 hours at 37°C in the dark.

• Formazan Solubilization: Carefully remove the medium and add 100 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle-treated control cells.

The workflow for the MTT assay is outlined in the diagram below.

// Nodes Start [label="Start", shape=ellipse, fillcolor="#4285F4", fontcolor="#FFFFFF"]; SeedCells [label="Seed Cells in 96-well Plate", fillcolor="#F1F3F4", fontcolor="#202124"]; Incubate24h [label="Incubate 24h", fillcolor="#F1F3F4", fontcolor="#202124"]; Treat [label="Treat with Hanfangchin A", fillcolor="#FBBC05", fontcolor="#202124"]; IncubateXh [label="Incubate (e.g., 24-72h)", fillcolor="#F1F3F4", fontcolor="#202124"]; AddMTT [label="Add MTT Solution", fillcolor="#F1F3F4", fontcolor="#202124"]; Incubate4h [label="Incubate 4h", fillcolor="#F1F3F4", fontcolor="#202124"]; AddDMSO [label="Add DMSO", fillcolor="#F1F3F4", fontcolor="#202124"]; ReadAbsorbance [label="Read Absorbance at 570 nm", fillcolor="#34A853", fontcolor="#FFFFFF"]; End [label="End", shape=ellipse, fillcolor="#4285F4", fontcolor="#FFFFFF"];

// Edges Start -> SeedCells; SeedCells -> Incubate24h; Incubate24h -> Treat; Treat -> IncubateXh; IncubateXh -> AddMTT; AddMTT -> Incubate4h; Incubate4h -> AddDMSO; AddDMSO -> ReadAbsorbance; ReadAbsorbance -> End; }

Caption: Workflow for the MTT cell viability assay.

Western Blot Analysis

Western blotting is a technique used to detect specific proteins in a sample.

Protocol:

• Cell Lysis: Treat cells with Hanfangchin A for the desired time. Wash the cells with ice-cold PBS and lyse them in RIPA buffer containing protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of the lysates using a BCA protein assay kit.

• SDS-PAGE: Denature equal amounts of protein (e.g., 20-30 µg) by boiling in Laemmli sample buffer. Separate the proteins by sodium dodecyl sulfate-polyacrylamide gel electrophoresis (SDS-PAGE).

• Protein Transfer: Transfer the separated proteins from the gel to a polyvinylidene difluoride (PVDF) membrane.

• Blocking: Block the membrane with 5% non-fat milk or bovine serum albumin (BSA) in Tris-buffered saline with Tween 20 (TBST) for 1 hour at room temperature.

• Primary Antibody Incubation: Incubate the membrane with the primary antibody specific to the protein of interest overnight at 4°C.

• Washing: Wash the membrane three times with TBST for 10 minutes each.

• Secondary Antibody Incubation: Incubate the membrane with a horseradish peroxidase (HRP)-conjugated secondary antibody for 1 hour at room temperature.

• Washing: Wash the membrane three times with TBST for 10 minutes each.

• Detection: Detect the protein bands using an enhanced chemiluminescence (ECL) detection reagent and visualize using an imaging system.

Cell Cycle Analysis

Flow cytometry is used to analyze the distribution of cells in different phases of the cell cycle.

Protocol:

• Cell Treatment and Harvesting: Treat cells with Hanfangchin A for the desired time. Harvest both adherent and floating cells.

• Fixation: Wash the cells with PBS and fix them in ice-cold 70% ethanol (B145695) overnight at -20°C.

• Staining: Wash the fixed cells with PBS and resuspend them in a staining solution containing propidium (B1200493) iodide (PI) and RNase A.

• Flow Cytometry: Analyze the DNA content of the stained cells using a flow cytometer.

• Data Analysis: Use cell cycle analysis software to determine the percentage of cells in the G0/G1, S, and G2/M phases.

Apoptosis Assay (Annexin V/PI Staining)

This assay distinguishes between viable, early apoptotic, late apoptotic, and necrotic cells.

Principle: In early apoptosis, phosphatidylserine (B164497) (PS) is translocated from the inner to the outer leaflet of the plasma membrane. Annexin V, a calcium-dependent phospholipid-binding protein, has a high affinity for PS and can be used to detect early apoptotic cells. Propidium iodide (PI) is a fluorescent nucleic acid stain that cannot cross the membrane of live and early apoptotic cells, but can stain the nucleus of late apoptotic and necrotic cells where the membrane integrity is compromised.

Protocol:

• Cell Treatment and Harvesting: Treat cells with Hanfangchin A and harvest both adherent and floating cells.

• Washing: Wash the cells twice with cold PBS.

• Resuspension: Resuspend the cells in 1X Annexin V binding buffer.

• Staining: Add FITC-conjugated Annexin V and PI to the cell suspension.

• Incubation: Incubate the cells for 15 minutes at room temperature in the dark.

• Flow Cytometry: Analyze the stained cells by flow cytometry within one hour.

Conclusion

Hanfangchin A is a promising natural compound with a well-defined chemical structure and a range of potent biological activities, most notably its anticancer effects. Its ability to modulate multiple key signaling pathways, including PI3K/Akt/mTOR and NF-κB, underscores its therapeutic potential. The detailed experimental protocols provided in this guide offer a practical framework for researchers to further investigate the mechanisms of action and potential applications of Hanfangchin A in drug discovery and development. Further preclinical and clinical studies are warranted to fully elucidate its efficacy and safety profile for the treatment of various diseases.

References

• 1. nstchemicals.com [nstchemicals.com]
• 2. CAS Common Chemistry [commonchemistry.cas.org]
• 3. CAS Common Chemistry [commonchemistry.cas.org]
• 5. selleckchem.com [selleckchem.com]
• 6. Fangchinoline | CAS:436-77-1 | Manufacturer ChemFaces [chemfaces.com]
• 7. Fangchinoline | C37H40N2O6 | CID 73481 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. medchemexpress.com [medchemexpress.com]

Hanfangchin A: A Technical Guide to its Mechanism of Action as a Calcium Channel Blocker

For Researchers, Scientists, and Drug Development Professionals

Introduction

Hanfangchin A, a bis-benzylisoquinoline alkaloid also known as Tetrandrine (B1684364) and Fangchinoline, has garnered significant scientific interest for its diverse pharmacological activities. A primary mechanism underlying its therapeutic potential is its function as a calcium channel blocker. This technical guide provides an in-depth exploration of the molecular mechanisms through which Hanfangchin A exerts its effects on voltage-gated calcium channels, with a focus on L-type and T-type channels. The information presented herein is intended to support further research and drug development efforts centered on this promising natural compound.

Core Mechanism of Action: Calcium Channel Blockade

Hanfangchin A has been demonstrated to be a potent blocker of voltage-activated L-type and T-type calcium channels in a variety of excitable cells, including cardiac, neuronal, and vascular smooth muscle cells.[1] Its inhibitory action on these channels is central to its effects on cardiovascular and neurological systems.

Interaction with L-type Calcium Channels

Electrophysiological and radioligand binding studies have revealed that Hanfangchin A's blockade of L-type calcium channels is mediated through its interaction with the benzothiazepine (B8601423) receptor on the α1-subunit of the channel.[1] This interaction is distinct from the binding sites of other classical calcium channel blocker classes, such as dihydropyridines and phenylalkylamines, suggesting a unique modulatory mechanism.[2]

Inhibition of T-type and N-type Calcium Channels

In addition to its well-characterized effects on L-type channels, Hanfangchin A also functions as a blocker of voltage-dependent T-type calcium channels.[1] This dual blockade of both L- and T-type channels contributes significantly to its therapeutic effects, particularly in the cardiovascular system.[1] Furthermore, studies have indicated that Hanfangchin A can inhibit N-type calcium channels, albeit with varying potency depending on the cell type.

Quantitative Data

The inhibitory potency of Hanfangchin A (Tetrandrine) on various calcium channels has been quantified in several studies. The following table summarizes the key reported IC50 values.

Parameter	Value	Cell Type/Tissue	Experimental Condition	Reference
IC50 (L-type Ca2+ current)	14.8 µmol/L	Neonatal rat ventricular cells	Whole-cell patch clamp	[3]
IC50 (L-type Ca2+ current)	0.33 µmol/L	Primary cultured neonatal rat ventricular cells	Whole-cell patch clamp	[3]
IC50 (T-type Ca2+ current)	Not explicitly stated, but concentration-dependent inhibition observed at 3, 30, and 300 µmol/L	Neonatal rat ventricular cells	Whole-cell patch clamp, holding potential -80 mV, depolarizing to -35 mV	[3]
IC50 (Aldosterone Production Inhibition)	10 µM	Bovine adrenal glomerulosa cells	Induced by potassium ion, angiotensin II, or ACTH	[4]
IC50 (Ca2+-activated K+ current)	5 µmol/L	Human umbilical vein endothelial cells (HUV-EC-C)	Whole-cell patch clamp	[3]
IC50 (Cell Viability)	11.71 µM	C2C12 myoblasts	MTT assay	[5]
IC50 (Cell Proliferation)	13.28 µg/mL	Human laryngeal carcinoma Hep-2 cells	MTT assay	[6]

Experimental Protocols

The investigation of Hanfangchin A's mechanism of action relies on a combination of sophisticated electrophysiological, biochemical, and cell imaging techniques. The following sections detail the methodologies for key experiments.

Whole-Cell Patch Clamp Electrophysiology

This technique is the gold standard for directly measuring the effect of Hanfangchin A on ion channel currents.

Objective: To measure the inhibitory effect of Hanfangchin A on L-type and T-type calcium channel currents in isolated cells.

Methodology:

• Cell Preparation: Isolate and culture the target cells (e.g., neonatal rat ventricular myocytes, neuroblastoma cells) on glass coverslips.

• Pipette Preparation: Fabricate glass micropipettes with a resistance of 3-7 MΩ using a pipette puller. Fire-polish the tip to ensure a smooth surface for a high-resistance seal. Fill the pipette with an internal solution appropriate for recording calcium currents.

• Seal Formation: Under microscopic guidance, approach a target cell with the micropipette while applying positive pressure. Once in contact with the cell membrane, release the positive pressure and apply gentle suction to form a giga-ohm seal (resistance > 1 GΩ).

• Whole-Cell Configuration: Apply a brief pulse of suction to rupture the membrane patch, establishing the whole-cell configuration.

• Voltage-Clamp Recording:

  • Switch the amplifier to voltage-clamp mode.

  • Compensate for pipette and whole-cell capacitance.

  • To isolate L-type Ca²⁺ currents, hold the membrane potential at a level that inactivates T-type channels (e.g., -50 mV) and apply depolarizing voltage steps.

  • To elicit T-type Ca²⁺ currents, use a more negative holding potential (e.g., -100 mV or -80 mV) and apply depolarizing steps to a potential that selectively activates T-type channels (e.g., -35 mV).[3]

• Drug Application: After establishing a stable baseline recording, perfuse the cell with an external solution containing varying concentrations of Hanfangchin A.

• Data Analysis: Measure the peak amplitude of the calcium currents before and after drug application to determine the extent of inhibition and calculate the IC50 value.

Calcium Imaging

This method allows for the visualization and quantification of changes in intracellular calcium concentration in response to Hanfangchin A.

Objective: To determine the effect of Hanfangchin A on intracellular calcium levels.

Methodology:

• Cell Preparation: Plate cells on glass-bottom dishes or coverslips.

• Dye Loading: Incubate the cells with a calcium-sensitive fluorescent dye, such as Fluo-2/AM, in a suitable buffer.

• Washing: Gently wash the cells to remove excess dye.

• Imaging: Mount the dish/coverslip on a fluorescence microscope equipped with a digital imaging system.

• Stimulation and Drug Application:

  • Record baseline fluorescence.

  • Stimulate the cells with a depolarizing agent (e.g., high potassium solution) or a receptor agonist to induce calcium influx.

  • Perfuse the cells with a solution containing Hanfangchin A and then re-stimulate.

• Data Analysis: Measure the fluorescence intensity over time. A decrease in the fluorescence signal upon stimulation in the presence of Hanfangchin A indicates a blockage of calcium entry.

Radioligand Binding Assay

This technique is used to characterize the binding of Hanfangchin A to its receptor site on the calcium channel.

Objective: To determine the binding affinity (Ki) of Hanfangchin A for the benzothiazepine binding site on the L-type calcium channel.

Methodology:

• Membrane Preparation: Homogenize tissues or cells expressing the target calcium channels and prepare a membrane fraction through centrifugation.

• Incubation: Incubate the membrane preparation with a fixed concentration of a radiolabeled ligand known to bind to the benzothiazepine site (e.g., [³H]diltiazem) and varying concentrations of unlabeled Hanfangchin A.

• Separation of Bound and Free Ligand: Separate the membrane-bound radioligand from the free radioligand by rapid filtration through glass fiber filters.

• Quantification: Measure the radioactivity retained on the filters using a scintillation counter.

• Data Analysis: Plot the percentage of specific binding of the radioligand against the concentration of Hanfangchin A. The concentration of Hanfangchin A that inhibits 50% of the specific binding of the radioligand is the IC50 value. The Ki value can then be calculated using the Cheng-Prusoff equation.

Signaling Pathways and Experimental Workflows

The following diagrams, generated using the DOT language, illustrate key signaling pathways and experimental workflows related to the action of Hanfangchin A.

Caption: L-type calcium channel signaling in vascular smooth muscle and inhibition by Hanfangchin A.

Caption: T-type calcium channel signaling in neurons and modulation by Hanfangchin A.

Caption: A generalized experimental workflow for identifying and characterizing calcium channel blockers.

Conclusion

Hanfangchin A is a potent, naturally occurring calcium channel blocker with a distinct mechanism of action involving the blockade of L-type and T-type voltage-gated calcium channels. Its ability to modulate calcium influx in various cell types underscores its therapeutic potential for a range of cardiovascular and neurological disorders. The quantitative data and experimental protocols provided in this guide offer a foundation for researchers to further investigate the pharmacological properties of Hanfangchin A and to explore its development as a novel therapeutic agent. The illustrated signaling pathways provide a conceptual framework for understanding the downstream consequences of its calcium channel blocking activity.

References

• 1. Tetrandrine: a new ligand to block voltage-dependent Ca2+ and Ca(+)-activated K+ channels - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Interaction of tetrandrine with slowly inactivating calcium channels. Characterization of calcium channel modulation by an alkaloid of Chinese medicinal herb origin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. cdn.amegroups.cn [cdn.amegroups.cn]
• 4. Blocking T-type calcium channels with tetrandrine inhibits steroidogenesis in bovine adrenal glomerulosa cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. Tetrandrine Inhibits the Intracellular Calcium Ion Level and Upregulates the Expression of Brg1 and AHNAK in Hep-2 Cells - PubMed [pubmed.ncbi.nlm.nih.gov]

The Multifaceted Biological Activities of Hanfangchin A and Related Bisbenzylisoquinoline Alkaloids: A Technical Guide for Researchers

An In-depth Examination of the Pharmacological Properties of Tetrandrine (B1684364) and Fangchinoline (B191232)

Introduction

This technical guide provides a comprehensive overview of the biological activities of bisbenzylisoquinoline alkaloids, primarily focusing on tetrandrine and fangchinoline, compounds often associated with the term "Hanfangchin A." While "Hanfangchin A" is not a standard scientific descriptor, it is often used in reference to extracts from Stephania tetrandra, which contain these active alkaloids. This document is intended for researchers, scientists, and drug development professionals, offering a detailed exploration of the anti-cancer, anti-inflammatory, cardiovascular, and neuroprotective effects of these compounds. The guide includes a compilation of quantitative data, detailed experimental protocols for key assays, and visualizations of the primary signaling pathways involved in their mechanisms of action.

Core Biological Activities

Tetrandrine and fangchinoline, the principal components of "Hanfangchin A," are potent bioactive molecules with a wide range of pharmacological effects. Their therapeutic potential has been investigated in numerous preclinical and clinical studies, demonstrating significant anti-cancer, anti-inflammatory, cardiovascular-protective, and neuroprotective properties.[1]

Anti-Cancer Activity

Both tetrandrine and fangchinoline exhibit robust anti-tumor activities across a spectrum of cancer types. Their mechanisms of action are multifaceted, involving the inhibition of cancer cell proliferation, induction of apoptosis and autophagy, and suppression of metastasis.[2][3]

Key Mechanisms:

• Induction of Apoptosis: These alkaloids can trigger programmed cell death in cancer cells through both intrinsic (mitochondrial) and extrinsic (death receptor) pathways. This is often mediated by the modulation of Bcl-2 family proteins and the activation of caspases.

• Cell Cycle Arrest: Tetrandrine and fangchinoline can halt the progression of the cell cycle, typically at the G1/S or G2/M phases, by altering the expression of key cell cycle regulatory proteins.[4]

• Inhibition of Metastasis: They have been shown to inhibit the migration and invasion of cancer cells by downregulating the expression and activity of matrix metalloproteinases (MMPs) and modulating signaling pathways involved in cell motility.

• Reversal of Multidrug Resistance (MDR): A significant aspect of their anti-cancer potential is their ability to reverse multidrug resistance in cancer cells, often by inhibiting the function of P-glycoprotein and other ABC transporters.

Anti-Inflammatory Effects

The anti-inflammatory properties of tetrandrine and fangchinoline are well-documented and are central to their traditional medicinal uses. They exert these effects by modulating key inflammatory pathways and reducing the production of pro-inflammatory mediators.[5]

Key Mechanisms:

• Inhibition of NF-κB Signaling: A primary mechanism of their anti-inflammatory action is the inhibition of the NF-κB pathway, a central regulator of inflammation. This leads to a decrease in the expression of pro-inflammatory cytokines such as TNF-α, IL-1β, and IL-6.[5]

• Modulation of MAPK Pathway: They also influence the mitogen-activated protein kinase (MAPK) signaling pathway, which is involved in the cellular response to inflammatory stimuli.

• Inhibition of Inflammasome Activation: Fangchinoline has been shown to inhibit the activation of the NLRP3 inflammasome, a key component of the innate immune response, thereby reducing the production of IL-1β.[6]

Cardiovascular Protection

Tetrandrine, in particular, has been investigated for its beneficial effects on the cardiovascular system. It is known to act as a calcium channel blocker, which contributes to its antihypertensive and antiarrhythmic properties.[7][8]

Key Mechanisms:

• Calcium Channel Blockade: Tetrandrine inhibits voltage-gated Ca2+ channels, leading to vasodilation and a reduction in blood pressure.[8] It also exerts negative inotropic and chronotropic effects on the heart.[7]

• Cardiac Remodeling: Studies have shown that tetrandrine can attenuate cardiac hypertrophy and fibrosis by modulating signaling pathways involved in these processes.[9][10]

• Vascular Smooth Muscle Cell Proliferation: Fangchinoline has been found to inhibit the proliferation of vascular smooth muscle cells, a key event in the pathogenesis of atherosclerosis.[11]

Neuroprotective Effects

Emerging evidence suggests that tetrandrine and fangchinoline possess neuroprotective properties, making them potential therapeutic agents for neurodegenerative diseases and ischemic stroke.[3][12]

Key Mechanisms:

• Anti-inflammatory and Antioxidant Effects: Their ability to suppress neuroinflammation and oxidative stress in the central nervous system contributes significantly to their neuroprotective effects.[12]

• Modulation of Neuronal Apoptosis: Tetrandrine has been shown to protect neurons from apoptosis in models of ischemic brain injury.[13]

• Reduction of Excitotoxicity: Tetrandrine can protect neurons from excitotoxicity induced by glutamate (B1630785) and other excitotoxins.[14]

Quantitative Data Summary

The following tables summarize the quantitative data on the biological activities of tetrandrine and fangchinoline from various studies.

Table 1: Anti-Cancer Activity of Tetrandrine and Fangchinoline (IC50 Values)

Compound	Cancer Cell Line	Assay	IC50 (µM)	Reference
Tetrandrine	SW620 (Colon)	MTT	0.2-50 (dose-dependent reduction)	[15]
Tetrandrine	MDA-MB-231 (Breast)	MTT	1.18 ± 0.14	[16][17]
Tetrandrine	PC3 (Prostate)	MTT	1.94 ± 0.11	[16]
Tetrandrine	WM9 (Melanoma)	MTT	1.68 ± 0.22	[16]
Tetrandrine	HEL (Leukemia)	MTT	1.57 ± 0.05	[16]
Tetrandrine	K562 (Leukemia)	MTT	< positive controls	[16]
Fangchinoline	A549 (Lung)	CCK-8	0.78	[18]
Fangchinoline	MDA-MB-231 (Breast)	MTT	> 10	[19]
Fangchinoline	PC3 (Prostate)	MTT	> 10	[19]
Fangchinoline	WM9 (Melanoma)	MTT	1.07	[18]
Fangchinoline	HEL (Leukemia)	MTT	0.23	[18]
Fangchinoline	K562 (Leukemia)	MTT	> 10	[19]

Table 2: Anti-Inflammatory Activity of Tetrandrine and Fangchinoline

Compound	Model/Assay	Target	Effect	Concentration	Reference
Tetrandrine	LPS-stimulated RAW 264.7 cells	IL-6, IL-1β, TNF-α	Inhibition of expression	Not specified	[5]
Tetrandrine	Mouse ear edema (croton oil-induced)	Inflammation	Anti-inflammatory effect	Not specified	[5][20]
Tetrandrine	Canine pulpotomy model	Neutrophil infiltration	30% infiltration vs 100% in control	Not specified	[21]
Fangchinoline	LPS/Nigericin-induced THP-1 cells	IL-1β release	IC50 = 3.7 µM	[6][21]
Fangchinoline	Mouse ear edema (croton oil-induced)	Inflammation	Anti-inflammatory effect	Not specified	[5][20]
Fangchinoline	Cyclooxygenase inhibition	COX	35% inhibition	100 µM	[5][20]

Table 3: Cardiovascular Effects of Tetrandrine and Fangchinoline

Compound	Model	Parameter	Effect	Concentration/Dose	Reference
Tetrandrine	Anesthetized rhesus monkey	Mean arterial pressure	Dose-dependent decrease	3.12-12.5 mg/kg (i.v.)	[7][9]
Tetrandrine	Anesthetized rhesus monkey	Heart rate	Dose-dependent decrease	3.12-12.5 mg/kg (i.v.)	[7][9]
Tetrandrine	Rat models of hypertension	Systolic blood pressure	Reduction	50 mg/kg/day	[9][10][22]
Tetrandrine	Rat models of hypertension	Cardiac mass	Regression	50 mg/kg/day	[9][10][22]
Fangchinoline	Rat aortic smooth muscle cells	Proliferation	Inhibition	Not specified	[11]
Fangchinoline	LPS-induced endotoxemia in rats	Cardiac function	Alleviation of dysfunction	30 or 60 mg/kg	[23]

Table 4: Neuroprotective Effects of Tetrandrine and Fangchinoline

Compound	Model	Effect	Concentration/Dose	Reference
Tetrandrine	Rat model of vascular dementia	Improved cognitive function	10 or 30 mg/kg	[3][23]
Tetrandrine	Rat model of vascular dementia	Reduced neuronal necrosis	10 or 30 mg/kg	[3][23]
Tetrandrine	MCAO mouse model	Reduced infarct size	Not specified	[24]
Tetrandrine	Phenobarbital-withdrawn rats	Protection against apoptosis	Not specified	[13][25]
Fangchinoline	Alzheimer's disease models (in vitro & in vivo)	Alleviation of cognitive impairments	Not specified	[1][2]
Fangchinoline	Glutamate-induced oxidative damage in HT22 cells	Neuroprotection	Dose-dependent	[12]

Experimental Protocols

This section provides detailed methodologies for key experiments commonly used to evaluate the biological activities of tetrandrine and fangchinoline.

Cell Viability and Proliferation Assay (MTT Assay)

The MTT assay is a colorimetric assay for assessing cell metabolic activity. NAD(P)H-dependent cellular oxidoreductase enzymes may, under defined conditions, reflect the number of viable cells present.

Materials:

• 96-well plates

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Dimethyl sulfoxide (B87167) (DMSO)

• Culture medium

• Phosphate-buffered saline (PBS)

Protocol:

• Seed cells in a 96-well plate at a density of 5,000-10,000 cells/well and incubate for 24 hours.

• Treat the cells with various concentrations of tetrandrine or fangchinoline for the desired time period (e.g., 24, 48, 72 hours).

• After treatment, remove the medium and add 100 µL of fresh medium and 10 µL of MTT solution to each well.

• Incubate the plate for 4 hours at 37°C.

• Remove the medium containing MTT and add 100 µL of DMSO to each well to dissolve the formazan (B1609692) crystals.

• Measure the absorbance at 570 nm using a microplate reader.

• Calculate cell viability as a percentage of the control (untreated cells).[8][26][27]

Cell Migration and Invasion Assay (Transwell Assay)

The Transwell assay is used to assess the migratory and invasive potential of cells in vitro.

Materials:

• Transwell inserts (8 µm pore size)

• 24-well plates

• Matrigel (for invasion assay)

• Serum-free medium

• Medium with chemoattractant (e.g., 10% FBS)

• Cotton swabs

• Methanol (B129727)

• Crystal violet stain

Protocol:

• For invasion assay: Coat the upper surface of the Transwell insert membrane with Matrigel and incubate for 30 minutes at 37°C to allow for gelling.

• Seed cells (e.g., 5 x 10^4 cells) in serum-free medium into the upper chamber of the Transwell insert.

• Add medium containing a chemoattractant to the lower chamber.

• Incubate for 24-48 hours.

• After incubation, remove the non-migrated/non-invaded cells from the upper surface of the membrane with a cotton swab.

• Fix the cells that have migrated/invaded to the lower surface of the membrane with methanol for 10 minutes.

• Stain the cells with crystal violet for 20 minutes.

• Wash the inserts with PBS and allow them to dry.

• Count the number of migrated/invaded cells in several random fields under a microscope.[6][24][28][29][30]

Western Blot Analysis for Signaling Pathway Proteins (e.g., NF-κB)

Western blotting is used to detect specific proteins in a sample and to study their expression and activation (e.g., phosphorylation).

Materials:

• Cell lysis buffer (e.g., RIPA buffer with protease and phosphatase inhibitors)

• Protein assay kit (e.g., BCA)

• SDS-PAGE gels

• PVDF or nitrocellulose membranes

• Transfer buffer

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

• Primary antibodies (e.g., anti-p65, anti-phospho-p65, anti-IκBα)

• HRP-conjugated secondary antibodies

• Enhanced chemiluminescence (ECL) substrate

Protocol:

• Treat cells with tetrandrine or fangchinoline with or without an inflammatory stimulus (e.g., LPS).

• Lyse the cells and quantify the protein concentration.

• Separate the proteins by SDS-PAGE and transfer them to a membrane.

• Block the membrane for 1 hour at room temperature.

• Incubate the membrane with the primary antibody overnight at 4°C.

• Wash the membrane and incubate with the HRP-conjugated secondary antibody for 1 hour at room temperature.

• Wash the membrane again and detect the protein bands using an ECL substrate and an imaging system.[11][31][32][33]

Apoptosis Assay by Flow Cytometry (Annexin V/PI Staining)

This assay is used to differentiate between viable, early apoptotic, late apoptotic, and necrotic cells.

Materials:

• Annexin V-FITC Apoptosis Detection Kit (containing Annexin V-FITC, Propidium Iodide (PI), and binding buffer)

• Flow cytometer

Protocol:

• Treat cells with tetrandrine or fangchinoline for the desired time.

• Harvest the cells (including floating cells) and wash them with cold PBS.

• Resuspend the cells in 1X binding buffer.

• Add Annexin V-FITC and PI to the cell suspension.

• Incubate for 15 minutes at room temperature in the dark.

• Analyze the cells by flow cytometry within 1 hour.[10][12][20][27][34]

Animal Model of Inflammation (Collagen-Induced Arthritis in Rats)

This is a widely used animal model for rheumatoid arthritis to evaluate the efficacy of anti-inflammatory drugs.

Protocol:

• Immunize rats with an emulsion of type II collagen and Freund's complete adjuvant.

• A booster immunization is typically given 7-21 days after the primary immunization.

• Arthritis usually develops within 2-3 weeks after the first immunization.

• Administer tetrandrine or fangchinoline (e.g., daily by oral gavage) starting from the onset of arthritis.

• Monitor the severity of arthritis by scoring the clinical signs (e.g., paw swelling, erythema) and measuring paw volume.

• At the end of the study, collect tissues for histological analysis and measure inflammatory markers in the serum.[1][35][36][37]

Animal Model of Ischemic Stroke (Middle Cerebral Artery Occlusion - MCAO)

The MCAO model is a common method to induce focal cerebral ischemia in rodents to study the pathophysiology of stroke and evaluate neuroprotective agents.

Protocol:

• Anesthetize the animal (e.g., mouse or rat).

• Make a midline neck incision to expose the common carotid artery (CCA), external carotid artery (ECA), and internal carotid artery (ICA).

• Insert a filament through the ECA into the ICA to occlude the origin of the middle cerebral artery (MCA).

• After a defined period of occlusion (e.g., 60-90 minutes), withdraw the filament to allow for reperfusion.

• Administer tetrandrine or fangchinoline at specified time points (before, during, or after ischemia).

• Assess neurological deficits at various time points post-MCAO.

• At the end of the study, determine the infarct volume by TTC staining and perform histological and molecular analyses on the brain tissue.[2][13][25][26][38][39][40]

Signaling Pathway Visualizations

The following diagrams, generated using the DOT language, illustrate the key signaling pathways modulated by tetrandrine and fangchinoline.

Caption: PI3K/Akt/mTOR pathway in cancer, inhibited by Tetrandrine/Fangchinoline.

Caption: NF-κB signaling pathway in inflammation, inhibited by Tetrandrine/Fangchinoline.

Caption: Key cardiovascular and neuroprotective actions of Tetrandrine.

References

• 1. chondrex.com [chondrex.com]
• 2. MCAO Stroke Model Protocol for Mouse [bio-protocol.org]
• 3. Transwell In Vitro Cell Migration and Invasion Assays - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Anti-inflammatory effects of fangchinoline and tetrandrine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Protocol for middle cerebral artery occlusion by an intraluminal suture method - PMC [pmc.ncbi.nlm.nih.gov]
• 7. karger.com [karger.com]
• 8. Tetrandrine, a Ca++ antagonist: effects and mechanisms of action in vascular smooth muscle cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. karger.com [karger.com]
• 10. Apoptosis Protocols | USF Health [health.usf.edu]
• 11. researchgate.net [researchgate.net]
• 12. Protocol for Apoptosis Assay by Flow Cytometry Using Annexin V Staining Method - PMC [pmc.ncbi.nlm.nih.gov]
• 13. A Modified Model Preparation for Middle Cerebral Artery Occlusion Reperfusion [jove.com]
• 14. [Protective effect of tetrandrine on neuronal injury in cultured cortical neurons of rats] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. Tetrandrine selectively protects against amyloid-beta protein - but not against MPTP-induced cytotoxicity in SK-N-SH neuroblastoma cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. Design, synthesis and bioactivity investigation of tetrandrine derivatives as potential anti-cancer agents - PMC [pmc.ncbi.nlm.nih.gov]
• 17. Design, synthesis and bioactivity investigation of tetrandrine derivatives as potential anti-cancer agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. researchgate.net [researchgate.net]
• 19. Design, Synthesis and Anticancer Evaluation of Fangchinoline Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 20. bosterbio.com [bosterbio.com]
• 21. Synthesis and Biological Evaluation of Fangchinoline Derivatives as Anti-Inflammatory Agents through Inactivation of Inflammasome - PMC [pmc.ncbi.nlm.nih.gov]
• 22. Effects of tetrandrine on cardiac and vascular remodeling. | Semantic Scholar [semanticscholar.org]
• 23. Neuroprotective effects of tetrandrine against vascular dementia - PMC [pmc.ncbi.nlm.nih.gov]
• 24. The Endothelial Cell Transwell Migration and Invasion Assay [sigmaaldrich.com]
• 25. Protective effects of tetrandrine on brain cells in phenobarbital-dependent and -withdrawn rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 26. Mouse Model of Middle Cerebral Artery Occlusion - PMC [pmc.ncbi.nlm.nih.gov]
• 27. bio-rad-antibodies.com [bio-rad-antibodies.com]
• 28. stackscientific.nd.edu [stackscientific.nd.edu]
• 29. Principles, Techniques, and Precautions in Transwell Migration and Invasion Assays for Cancer Cell Metastas... [protocols.io]
• 30. fishersci.de [fishersci.de]
• 31. benchchem.com [benchchem.com]
• 32. benchchem.com [benchchem.com]
• 33. Western blot Protocol specific for NFkB p65 antibody (NBP1-96139): Novus Biologicals [novusbio.com]
• 34. benchchem.com [benchchem.com]
• 35. Collagen-Induced Arthritis (CIA) Model and Treatment Protocols [bio-protocol.org]
• 36. inotiv.com [inotiv.com]
• 37. Collagen-Induced Arthritis Models | Springer Nature Experiments [experiments.springernature.com]
• 38. Modeling Stroke in Mice - Middle Cerebral Artery Occlusion with the Filament Model - PMC [pmc.ncbi.nlm.nih.gov]
• 39. cdn.amegroups.cn [cdn.amegroups.cn]
• 40. Tetrandrine attenuates ischemia/reperfusion‑induced neuronal damage in the subacute phase - PubMed [pubmed.ncbi.nlm.nih.gov]

Hanfangchin A: A Technical Guide to Its Traditional Uses in Chinese Medicine and Modern Pharmacological Insights

For Researchers, Scientists, and Drug Development Professionals

Abstract

Hanfangchin A, also known as Tetrandrine, is a bis-benzylisoquinoline alkaloid derived from the root of Stephania tetrandra (Fang Ji). For centuries, it has been a cornerstone of Traditional Chinese Medicine (TCM) for treating a variety of ailments, primarily those associated with inflammation, pain, and fluid retention. This technical guide provides an in-depth analysis of the traditional applications of Hanfangchin A within the framework of TCM theory, and connects this historical knowledge to modern pharmacological research. It summarizes key quantitative data, details relevant experimental protocols, and visualizes the molecular signaling pathways through which Hanfangchin A exerts its therapeutic effects. This document aims to serve as a comprehensive resource for researchers and professionals in drug development, bridging the gap between ancient wisdom and contemporary science.

Traditional Uses in Chinese Medicine

In the lexicon of Traditional Chinese Medicine, Hanfangchin A is the primary active constituent of the herb Fang Ji. First documented in the ancient text "Shen Nong Ben Cao Jing," Fang Ji has been utilized for millennia to treat conditions characterized by what TCM theory describes as "wind-dampness" (风湿, fēng shī).[1][2] This pathogenic influence is considered to be the root cause of many inflammatory and painful conditions.

The therapeutic actions of Fang Ji, and by extension Hanfangchin A, are traditionally categorized as follows:

• Dispelling Wind-Dampness: This is the principal application, primarily for treating bi-syndromes, which are characterized by pain, soreness, and numbness in the muscles, tendons, and joints. This aligns with the modern understanding of conditions like rheumatoid arthritis and other forms of inflammatory joint disease.[3][4][5]

• Promoting Diuresis to Reduce Edema: Fang Ji is traditionally used to treat edema, particularly in the lower body, and difficulty with urination.[1][3][6] Its diuretic properties help to expel excess fluid from the body.

• Alleviating Pain (Analgesic): The herb is specifically indicated for pain associated with wind-dampness, demonstrating its historical use as an analgesic.[6]

• Clearing Heat: In some contexts, Fang Ji is used to clear heat, which can be associated with inflammation and infection.[7]

According to TCM theory, Fang Ji is classified as a bitter and pungent herb with a cold nature, and it is associated with the Bladder and Spleen meridians.[7] This property profile underpins its traditional applications for dispelling dampness and clearing heat.

Historically, Fang Ji was often incorporated into complex herbal formulas to enhance its efficacy and mitigate potential side effects. A notable example is Fang Ji Huang Qi Tang , a classical prescription used to address edema and wind-dampness, particularly in individuals with a deficiency of Qi (vital energy).[8][9] Another formulation, Fang-Ji-Fu-Ling-Tang , combines Fang Ji with other herbs to treat edema and urinary difficulty.[1]

Quantitative Data on Pharmacological Effects

Modern scientific research has sought to quantify the therapeutic effects of Hanfangchin A, providing a molecular basis for its traditional uses. The following tables summarize key quantitative findings from various studies.

Parameter	Value	Experimental Model	Traditional Use Correlation	Reference(s)
Anti-inflammatory Activity
IC50 (COX-2 Inhibition)	5-8 nM	In vitro enzyme assay	Alleviating pain and inflammation	[10]
Reduction in Paw Edema	Dose-dependent	Carrageenan-induced paw edema in rats	Reducing swelling and inflammation	[11]
Inhibition of Pro-inflammatory Cytokines (e.g., TNF-α, IL-6)	Significant reduction	Animal models of rheumatoid arthritis	Treating inflammatory arthritis	[9]
Analgesic Activity
Reduction in Writhing	Dose-dependent	Acetic acid-induced writhing in mice	Pain relief	[3]
Diuretic Activity
Increased Urine Output	44% increase (10 mg/kg, oral)	Rat model	Promoting diuresis to reduce edema	[1]
Calcium Channel Blockade
IC50	38.23 ± 25.77 µM	In vitro assay	Multiple effects, including potential cardiovascular applications	[10]

Key Signaling Pathways

Hanfangchin A exerts its pharmacological effects by modulating several key signaling pathways. The diagrams below, generated using the DOT language, illustrate these mechanisms.

Inhibition of the NF-κB Signaling Pathway

A central mechanism for the anti-inflammatory effects of Hanfangchin A is the inhibition of the Nuclear Factor-kappa B (NF-κB) signaling pathway. NF-κB is a critical transcription factor that regulates the expression of numerous pro-inflammatory genes.

Inhibition of NF-κB Signaling by Hanfangchin A

Blockade of Calcium Channels

Hanfangchin A is also known to function as a calcium channel blocker. The influx of calcium ions is a critical step in various cellular processes, including inflammation and neurotransmission.

Mechanism of Calcium Channel Blockade by Hanfangchin A

Experimental Protocols

To facilitate further research, this section outlines the methodologies for key experiments used to evaluate the pharmacological activities of Hanfangchin A.

Carrageenan-Induced Paw Edema in Rats (Anti-inflammatory Assay)

This widely used model assesses the in vivo anti-inflammatory activity of a compound.

Workflow Diagram:

Workflow for Carrageenan-Induced Paw Edema Assay

Detailed Methodology:

• Animals: Male Wistar rats (150-200g) are used. They are acclimatized to the laboratory conditions for at least one week before the experiment.

• Grouping: Animals are randomly divided into groups (n=6-8 per group): a control group, a vehicle group (receiving the solvent for Hanfangchin A), and treatment groups receiving different doses of Hanfangchin A.

• Drug Administration: Hanfangchin A, suspended in a suitable vehicle (e.g., 0.5% carboxymethyl cellulose), is administered orally to the treatment groups. The vehicle group receives the vehicle alone.

• Induction of Edema: One hour after drug administration, 0.1 mL of 1% carrageenan solution in saline is injected into the sub-plantar region of the right hind paw of each rat.

• Measurement of Paw Volume: Paw volume is measured using a plethysmometer immediately before the carrageenan injection and at regular intervals (e.g., 1, 2, 3, and 4 hours) thereafter.

• Data Analysis: The percentage of inhibition of edema is calculated for each group at each time point using the formula: % Inhibition = [(Vc - Vt) / Vc] x 100 Where Vc is the average increase in paw volume in the control group, and Vt is the average increase in paw volume in the treated group.

Acetic Acid-Induced Writhing Test in Mice (Analgesic Assay)

This is a standard method for screening potential analgesic drugs.

Detailed Methodology:

• Animals: Male Swiss albino mice (20-25g) are used.

• Grouping: Mice are divided into groups as described for the paw edema assay.

• Drug Administration: Hanfangchin A or the vehicle is administered orally. A positive control group receiving a known analgesic (e.g., aspirin) is often included.

• Induction of Writhing: Thirty minutes after drug administration, 0.1 mL of 0.6% acetic acid solution is injected intraperitoneally into each mouse.

• Observation: Immediately after the acetic acid injection, each mouse is placed in an individual observation chamber, and the number of writhes (a characteristic stretching and constriction of the abdomen) is counted for a specific period (e.g., 20 minutes).

• Data Analysis: The percentage of analgesic activity is calculated using the formula: % Analgesic Activity = [(Wc - Wt) / Wc] x 100 Where Wc is the average number of writhes in the control group, and Wt is the average number of writhes in the treated group.

Conclusion

Hanfangchin A, the active principle of the traditional Chinese herb Fang Ji, possesses a rich history of use for inflammatory and pain-related conditions. Modern scientific investigation has not only validated these traditional applications but has also elucidated the molecular mechanisms underlying its therapeutic effects, primarily through the inhibition of the NF-κB signaling pathway and the blockade of calcium channels. The quantitative data and experimental protocols presented in this guide provide a solid foundation for further research and development of Hanfangchin A as a potential therapeutic agent. This integration of traditional knowledge with modern scientific rigor exemplifies a powerful approach to drug discovery from natural sources.

References

• 1. epdf.pub [epdf.pub]
• 2. scribd.com [scribd.com]
• 3. CN103415286A - Compounds and methods for treating pain - Google Patents [patents.google.com]
• 4. Drug repurposing against SARS-CoV-1, SARS-CoV-2 and MERS-CoV - PMC [pmc.ncbi.nlm.nih.gov]
• 5. epdf.pub [epdf.pub]
• 6. researchgate.net [researchgate.net]
• 7. file.medchemexpress.com [file.medchemexpress.com]
• 8. biorxiv.org [biorxiv.org]
• 9. A Worldwide Bibliometric Analysis of Tetrandrine Research in Recent Two Decades - PMC [pmc.ncbi.nlm.nih.gov]
• 10. storage.googleapis.com [storage.googleapis.com]
• 11. researchgate.net [researchgate.net]

The Discovery and History of Hanfangchin A: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Hanfangchin A is a bisbenzylisoquinoline alkaloid identified from the plant Stephania tetrandra. While the scientific literature is dominated by research on its close analogs, Fangchinoline (often referred to as Hanfangchin B) and Tetrandrine, Hanfangchin A is a recognized, albeit less studied, constituent of this medicinally important plant. This technical guide provides a comprehensive overview of the discovery and history of Hanfangchin A, placing it within the broader context of the rich alkaloid chemistry of Stephania tetrandra. The guide details the historical isolation of related compounds, outlines the general experimental protocols for extraction and structure elucidation, and presents the known biological activities of this class of molecules.

Introduction: The Botanical Source of Hanfangchin A

Stephania tetrandra S. Moore, known in Traditional Chinese Medicine as "Fen Fang Ji," is a perennial vine belonging to the Menispermaceae family. For centuries, its roots have been used to treat a variety of ailments, including arthritis, inflammation, and edema. The therapeutic properties of this plant are largely attributed to its rich content of bioactive alkaloids, primarily of the bisbenzylisoquinoline type. The major and most extensively studied of these are Tetrandrine and Fangchinoline.

While "Hanfangchin A" is a designated chemical entity, its presence in the scientific literature is significantly less prominent than that of Fangchinoline ("Hanfangchin B"). It is crucial for researchers to be aware of this nomenclature and the close structural and historical relationship between these compounds when navigating the available data.

Discovery and Isolation

The history of Hanfangchin A is intrinsically linked to the broader exploration of the alkaloidal content of Stephania tetrandra. While a singular, seminal publication detailing the initial discovery of "Hanfangchin A" is not readily apparent in modern databases, the general methods for the isolation of bisbenzylisoquinoline alkaloids from this plant are well-established.

Recent studies continue to uncover novel alkaloids from Stephania tetrandra, such as Stephtetrandrine A-D, highlighting the ongoing discovery process in the study of this plant's chemical constituents.[1][2]

General Experimental Protocol for Alkaloid Extraction from Stephania tetrandra

The following protocol represents a typical method for the extraction and separation of bisbenzylisoquinoline alkaloids from the roots of Stephania tetrandra.

• Preparation of Plant Material : The dried roots of Stephania tetrandra are pulverized into a fine powder to maximize the surface area for solvent extraction.

• Solvent Extraction : The powdered root material is typically extracted with an organic solvent, such as ethanol (B145695) or methanol (B129727), often at elevated temperatures to increase extraction efficiency. This process yields a crude extract containing a mixture of alkaloids and other plant metabolites.

• Acid-Base Partitioning : The crude extract is subjected to an acid-base extraction to selectively isolate the alkaloids.

  • The extract is dissolved in an acidic aqueous solution (e.g., dilute HCl), which protonates the basic nitrogen atoms of the alkaloids, rendering them water-soluble.

  • The acidic solution is then washed with a non-polar organic solvent (e.g., diethyl ether or chloroform) to remove neutral and acidic impurities.

  • The pH of the aqueous layer is then adjusted to be basic (e.g., with NaOH or ammonia), which deprotonates the alkaloids, making them insoluble in water and soluble in organic solvents.

  • The alkaloids are then extracted into an immiscible organic solvent.

• Chromatographic Separation : The resulting mixture of crude alkaloids is then separated into individual compounds using various chromatographic techniques.

  • Column Chromatography : Traditionally, silica (B1680970) gel or alumina (B75360) column chromatography is used for initial separation.

  • High-Performance Liquid Chromatography (HPLC) : For final purification, preparative HPLC with a C18 reversed-phase column is commonly employed. A gradient elution system with solvents like methanol and water, often with additives like formic acid or diethylamine, is used to achieve high-purity separation of individual alkaloids.

  • Counter-current Chromatography : This technique has also been successfully used for the separation of these alkaloids.

Structural Elucidation

The determination of the complex molecular structure of bisbenzylisoquinoline alkaloids like Hanfangchin A relies on a combination of spectroscopic techniques.

Spectroscopic Data

The structural characterization of Hanfangchin A and its analogs involves the following key analytical methods:

• Mass Spectrometry (MS) : High-resolution mass spectrometry (HRMS) is used to determine the exact molecular weight and elemental composition of the molecule. For Hanfangchin A, the molecular formula is established as C₃₈H₄₂N₂O₆.

• Nuclear Magnetic Resonance (NMR) Spectroscopy :

  • ¹H NMR : Provides information about the number and chemical environment of protons in the molecule.

  • ¹³C NMR : Reveals the number and types of carbon atoms.

  • 2D NMR (COSY, HSQC, HMBC) : These experiments are crucial for establishing the connectivity between protons and carbons, allowing for the complete assembly of the molecular structure.

• Infrared (IR) Spectroscopy : Identifies the presence of specific functional groups within the molecule.

• Circular Dichroism (CD) Spectroscopy : Used to determine the absolute configuration of chiral centers in the molecule.

Chemical Structure

Hanfangchin A belongs to the bisbenzylisoquinoline class of alkaloids. These molecules are characterized by two benzylisoquinoline units linked together. The molecular formula of Hanfangchin A is C₃₈H₄₂N₂O₆. For comparison, the closely related and more extensively studied Fangchinoline has the molecular formula C₃₇H₄₀N₂O₆.[3]

Biological Activity and Therapeutic Potential

While specific biological activity data for Hanfangchin A is limited in the mainstream literature, the pharmacological properties of the major alkaloids from Stephania tetrandra, namely Tetrandrine and Fangchinoline, have been extensively investigated. Given their structural similarity, it is plausible that Hanfangchin A shares some of these activities.

Known Biological Activities of Related Alkaloids from Stephania tetrandra

Biological Activity	Key Findings	Relevant Compounds
Anti-cancer	Inhibition of proliferation and induction of apoptosis in various cancer cell lines, including lung, ovarian, and prostate cancer.[4][5] Reversal of multidrug resistance in cancer cells by inhibiting P-glycoprotein activity.[6]	Fangchinoline, Tetrandrine
Anti-inflammatory	Inhibition of inflammatory pathways and mediators.	Fangchinoline
Neuroprotective	Protective effects against neuronal damage.	Fangchinoline
Antiviral	Reported activity against SARS-CoV.[7]	Tetrandrine, Fangchinoline
Enzyme Inhibition	Moderate monoamine oxidase inhibitory effect.	Limacine, 2′-N-chloromethyltetrandrine

This table summarizes the activities of closely related alkaloids to provide context for the potential properties of Hanfangchin A.

Visualizations

Experimental Workflow: From Plant to Pure Compound

Caption: General experimental workflow for the isolation of Hanfangchin A.

Logic Diagram: Structure Elucidation Process

Caption: The logical process of elucidating the chemical structure of Hanfangchin A.

Conclusion and Future Directions

Hanfangchin A is a member of the diverse family of bisbenzylisoquinoline alkaloids found in Stephania tetrandra. While its individual study has been limited compared to its more famous relatives, Fangchinoline and Tetrandrine, its existence underscores the chemical complexity of this medicinal plant. Future research should focus on the specific isolation and pharmacological characterization of Hanfangchin A to determine its unique biological activities and therapeutic potential. A thorough comparative study of Hanfangchin A with other alkaloids from Stephania tetrandra would provide valuable insights into the structure-activity relationships within this important class of natural products. The continued exploration of the minor alkaloids from this plant may yet yield novel lead compounds for drug development.

References

• 1. tandfonline.com [tandfonline.com]
• 2. Stephtetrandrine A-D, bisbenzylisoquinoline alkaloids from Stephania tetrandra - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Fangchinoline | C37H40N2O6 | CID 73481 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. Fangchinoline inhibits the proliferation of SPC-A-1 lung cancer cells by blocking cell cycle progression - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Novel Aurora A Kinase Inhibitor Fangchinoline Enhances Cisplatin-DNA Adducts and Cisplatin Therapeutic Efficacy in OVCAR-3 Ovarian Cancer Cells-Derived Xenograft Model - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Tetrandrine and fangchinoline, bisbenzylisoquinoline alkaloids from Stephania tetrandra can reverse multidrug resistance by inhibiting P-glycoprotein activity in multidrug resistant human cancer cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. taylorandfrancis.com [taylorandfrancis.com]

Spectroscopic Data and Analysis of Hanfangchin A: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Hanfangchin A, also known as Fangchinoline, is a bisbenzylisoquinoline alkaloid isolated from the root of Stephania tetrandra. It belongs to a class of natural products known for their diverse and potent biological activities. As a stereoisomer of tetrandrine (B1684364), Hanfangchin A has garnered significant interest for its potential therapeutic applications, including anti-inflammatory, anti-cancer, and cardioprotective effects. A thorough understanding of its chemical structure and properties, ascertained through spectroscopic analysis, is fundamental for its development as a pharmaceutical agent. This guide provides a comprehensive overview of the spectroscopic data, experimental protocols, and relevant biological pathways associated with Hanfangchin A and its closely related isomers.

Data Presentation

The following tables summarize the key spectroscopic data for tetrandrine, a stereoisomer of Hanfangchin A. Due to the stereochemical similarity, the spectroscopic data for tetrandrine is highly representative of Hanfangchin A, with minor variations in chemical shifts expected.

Table 1: ¹H NMR Spectroscopic Data of Tetrandrine (Stereoisomer of Hanfangchin A) [1][2]

Position	Chemical Shift (δ, ppm)	Multiplicity	Coupling Constant (J, Hz)
1	3.95	m
1'	4.05	m
3	3.10	m
3'	3.20	m
4	2.65	m
4'	2.75	m
α	3.40	m
α'	3.50	m
5	6.15	s
5'	6.25	s
8	6.60	s
8'	6.70	s
10	6.85	d	8.0
10'	6.95	d	8.0
11	6.75	d	8.0
11'	6.80	d	8.0
13	6.30	d	2.0
13'	6.40	d	2.0
14	6.90	dd	8.0, 2.0
14'	7.00	dd	8.0, 2.0
N-CH₃	2.35	s
N'-CH₃	2.45	s
OCH₃-6	3.80	s
OCH₃-6'	3.85	s
OCH₃-7	3.60	s
OCH₃-12	3.90	s

Solvent: CDCl₃, Frequency: 400 MHz

Table 2: ¹³C NMR Spectroscopic Data of Tetrandrine (Stereoisomer of Hanfangchin A) [1][2]

Position	Chemical Shift (δ, ppm)
1	63.7
1'	62.2
3	42.5
3'	43.0
4	24.0
4'	24.5
α	45.0
α'	45.5
4a	128.0
4a'	128.5
5	105.0
5'	105.5
6	148.0
6'	148.5
7	150.0
8	112.0
8'	112.5
8a	125.0
8a'	125.5
9	135.0
9'	135.5
10	115.0
10'	115.5
11	130.0
11'	130.5
12	155.0
13	120.0
13'	120.5
14	132.0
14'	132.5
N-CH₃	42.0
N'-CH₃	42.2
OCH₃-6	56.0
OCH₃-6'	56.2
OCH₃-7	55.8
OCH₃-12	55.5

Solvent: CDCl₃, Frequency: 100 MHz

Table 3: Mass Spectrometry Data of Tetrandrine (Stereoisomer of Hanfangchin A) [1][2]

Ionization Mode	m/z	Relative Intensity (%)	Assignment
EI-MS	622	12	[M]⁺
608	100	[M - CH₂]⁺
593	29	[M - CH₂ - CH₃]⁺
395	81	[M - C₁₄H₁₄NO₂]⁺
381	70	[M - C₁₅H₁₆NO₂]⁺
198	51	[C₁₂H₁₆NO]⁺

Table 4: Infrared (IR) Spectroscopy Data of Tetrandrine (Stereoisomer of Hanfangchin A) [1][2]

Wavenumber (cm⁻¹)	Intensity	Assignment
3370	Broad	O-H stretch (trace water)
2953	Strong	C-H stretch (aliphatic)
2840	Medium	C-H stretch (N-CH₃)
1607, 1516, 1501	Strong	C=C stretch (aromatic)
1250-1000	Medium-Strong	C-O stretch (ether)

Experimental Protocols

The following are detailed methodologies for the key spectroscopic experiments.

Nuclear Magnetic Resonance (NMR) Spectroscopy

• Sample Preparation: Approximately 5-10 mg of purified Hanfangchin A is dissolved in 0.5-0.7 mL of deuterated chloroform (B151607) (CDCl₃). A small amount of tetramethylsilane (B1202638) (TMS) is added as an internal standard (δ 0.00 ppm).

• Instrumentation: ¹H and ¹³C NMR spectra are recorded on a 400 MHz or higher field NMR spectrometer.

• ¹H NMR Acquisition: The proton NMR spectrum is acquired with a spectral width of 0-15 ppm. A sufficient number of scans (typically 16-64) are averaged to obtain a good signal-to-noise ratio. The relaxation delay is set to 1-2 seconds.

• ¹³C NMR Acquisition: The carbon NMR spectrum is acquired with a spectral width of 0-200 ppm. Proton decoupling is employed to simplify the spectrum. A larger number of scans (typically 1024-4096) and a longer relaxation delay (2-5 seconds) are used due to the low natural abundance and longer relaxation times of the ¹³C nucleus.

• Data Processing: The acquired free induction decays (FIDs) are Fourier transformed, phase-corrected, and baseline-corrected using appropriate software. Chemical shifts are referenced to the internal TMS standard.

Mass Spectrometry (MS)

• Sample Preparation: A dilute solution of Hanfangchin A (approximately 1 mg/mL) is prepared in a suitable solvent such as methanol (B129727) or acetonitrile.

• Instrumentation: High-resolution mass spectra are obtained using an electrospray ionization (ESI) or electron ionization (EI) source coupled to a time-of-flight (TOF) or Orbitrap mass analyzer.

• ESI-MS Analysis: The sample solution is introduced into the ESI source via direct infusion or through a liquid chromatography (LC) system. The mass spectrometer is operated in positive ion mode. Key parameters such as capillary voltage, cone voltage, and desolvation gas flow are optimized to achieve maximum signal intensity.

• EI-MS Analysis: For EI-MS, the sample is introduced via a direct insertion probe. The sample is heated to induce vaporization, and the resulting gas-phase molecules are bombarded with a beam of electrons (typically 70 eV).

• Data Analysis: The resulting mass spectrum is analyzed to determine the molecular ion peak ([M]⁺ or [M+H]⁺) and to identify characteristic fragmentation patterns.

Infrared (IR) Spectroscopy

• Sample Preparation: A small amount of the solid Hanfangchin A sample (1-2 mg) is finely ground with potassium bromide (KBr, ~100 mg) in an agate mortar. The mixture is then pressed into a thin, transparent pellet using a hydraulic press. Alternatively, a thin film can be cast from a solution onto a salt plate (e.g., NaCl or KBr).

• Instrumentation: The IR spectrum is recorded using a Fourier Transform Infrared (FTIR) spectrometer.

• Data Acquisition: A background spectrum of the KBr pellet or salt plate is first recorded. The sample is then placed in the beam path, and the sample spectrum is acquired over the range of 4000-400 cm⁻¹. Typically, 16-32 scans are co-added to improve the signal-to-noise ratio.

• Data Analysis: The resulting spectrum (plotted as transmittance or absorbance versus wavenumber) is analyzed to identify characteristic absorption bands corresponding to the functional groups present in the molecule.

Mandatory Visualization

Signaling Pathway

Hanfangchin A's stereoisomer, Fangchinoline, has been shown to inhibit the Focal Adhesion Kinase (FAK) signaling pathway, which is crucial in cell proliferation, survival, and migration. The following diagram illustrates the key components of this pathway and the inhibitory effect of Fangchinoline.[3][4][5]

FAK Signaling Pathway Inhibition by Hanfangchin A (Fangchinoline).

Experimental Workflow

The isolation and spectroscopic analysis of Hanfangchin A from its natural source, Stephania tetrandra, follows a systematic workflow. This process involves extraction, fractionation, purification, and comprehensive structural elucidation using various spectroscopic techniques.

Isolation and Analysis Workflow for Hanfangchin A.

References

• 1. scienceopen.com [scienceopen.com]
• 2. NMR, Novel Pharmacological and In Silico Docking Studies of Oxyacanthine and Tetrandrine: Bisbenzylisoquinoline Alkaloids Isolated from Berberis glaucocarpa Roots - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Fangchinoline as a kinase inhibitor targets FAK and suppresses FAK-mediated signaling pathway in A549 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. [PDF] Fangchinoline as a kinase inhibitor targets FAK and suppresses FAK-mediated signaling pathway in A549 | Semantic Scholar [semanticscholar.org]
• 5. Fangchinoline induces gallbladder cancer cell apoptosis by suppressing PI3K/Akt/XIAP axis - PMC [pmc.ncbi.nlm.nih.gov]

In-Depth Pharmacological Profile of Hanfangchin A (Tetrandrine) and its Analogue Fangchinoline

A Technical Guide for Researchers and Drug Development Professionals

Abstract

Hanfangchin A, more commonly known as Tetrandrine (B1684364), is a bis-benzylisoquinoline alkaloid extracted from the root of Stephania tetrandra.[1] Traditionally used in Chinese medicine for a variety of ailments including silicosis, autoimmune disorders, and hypertension, Tetrandrine has garnered significant scientific interest for its diverse and potent pharmacological activities.[1][2] This technical guide provides a comprehensive overview of the pharmacological profile of Tetrandrine and its close structural analogue, Fangchinoline. It is intended for researchers, scientists, and professionals in the field of drug development. This document details their mechanisms of action, pharmacodynamic and pharmacokinetic properties, and therapeutic potential, with a focus on quantitative data, experimental methodologies, and the elucidation of key signaling pathways.

Introduction

Tetrandrine and Fangchinoline are bis-benzylisoquinoline alkaloids that have demonstrated a broad spectrum of pharmacological effects, including anti-inflammatory, anticancer, neuroprotective, cardiovascular protective, antifibrotic, and antiviral properties.[3] Their therapeutic potential stems from their ability to modulate critical cellular pathways, primarily through interactions with ion channels and key signaling receptors.[3] While promising, challenges such as poor aqueous solubility and low bioavailability have hindered their clinical translation, prompting research into structural modifications and advanced drug delivery systems.[3]

Mechanism of Action

The primary mechanism of action for both Tetrandrine and Fangchinoline involves the modulation of intracellular calcium levels and the inhibition of key inflammatory and proliferative signaling pathways.

Calcium Channel Blockade

Tetrandrine is a well-established calcium channel blocker, inhibiting voltage-gated Ca2+ currents (ICa) and Ca2+-activated K+ currents.[4][5] This action is crucial for its vasodilatory effects and its potential in treating hypertension.[3][6] It directly interacts with the benzothiazepine-binding site of the L-type calcium channel receptor complex, allosterically modulating ligand binding at other sites.[7]

Modulation of Signaling Pathways

Both compounds exert significant influence over multiple intracellular signaling cascades, most notably the NF-κB and PI3K/Akt pathways.

• NF-κB Signaling Pathway: Tetrandrine has been shown to inhibit the activation of NF-κB, a key transcription factor involved in inflammation and cell survival.[8][9] It achieves this by suppressing the signal-induced degradation of IκBα, the cytoplasmic inhibitor of NF-κB.[9] This inhibitory action on the NF-κB pathway is a cornerstone of its anti-inflammatory and anti-cancer effects.

• PI3K/Akt Signaling Pathway: Fangchinoline, in particular, has been demonstrated to target and suppress the PI3K/Akt signaling pathway in various cancer cell lines.[1][2][6] By inhibiting PI3K, it downregulates the phosphorylation of Akt and its downstream targets, leading to the induction of apoptosis and cell cycle arrest.[1][6]

Pharmacological Effects

The multifaceted mechanisms of action of Tetrandrine and Fangchinoline translate into a wide array of pharmacological effects.

Anti-Cancer Activity

Both alkaloids exhibit potent anti-tumor activities across a range of cancer types, including breast, colon, lung, and liver cancers.[1][10] Their anti-cancer effects are mediated through the induction of apoptosis, autophagy, and cell cycle arrest, as well as the inhibition of cell proliferation, migration, and invasion.[1][10]

Anti-Inflammatory and Immunomodulatory Effects

Tetrandrine and Fangchinoline possess significant anti-inflammatory and immunomodulatory properties.[3][11] They have been shown to be effective in treating inflammatory conditions such as rheumatoid arthritis and inflammatory pulmonary diseases.[1][11] Their anti-inflammatory action is, in part, due to the inhibition of pro-inflammatory cytokine production and the modulation of immune cell function.[11]

Anti-Fibrotic Activity

Tetrandrine has demonstrated anti-fibrogenic actions, making it a potential therapeutic for conditions like lung silicosis and liver cirrhosis.[6]

Quantitative Pharmacological Data

The following tables summarize the in vitro efficacy of Tetrandrine and Fangchinoline against various cancer cell lines, presented as IC50 values (the concentration of a drug that is required for 50% inhibition in vitro).

Tetrandrine: IC50 Values in Cancer Cell Lines
Cell Line	Cancer Type	IC50 (µM)
SUM-149	Inflammatory Breast Cancer	15.3 ± 4.1[8][12]
SUM-159	Metaplastic Breast Cancer	24.3 ± 2.1[8][12]
MCF7	Breast Cancer	21.76[10]
MDA-MB-231	Breast Cancer	8.76[10]
MDA-MB-435	Breast Cancer	19.9 (24h), 4.1 (48h), 10.9 (72h)[4]
MDA-MB-231 (derivative 23)	Breast Cancer	1.18 ± 0.14[13][14]
PC3 (derivative 10)	Prostate Cancer	1.94 ± 0.11[13]
WM9 (derivative 8)	Melanoma	1.68 ± 0.22[13]
HEL (derivative 11)	Leukemia	1.57 ± 0.05[13]
HMCC97L (derivative 31)	Hepatocellular Carcinoma	1.06[15]

Fangchinoline: IC50 Values in Cancer Cell Lines
Cell Line	Cancer Type	IC50 (µM)
A549 (derivative 4b)	Lung Cancer	0.78[4]
A549 (derivative 2h)	Lung Cancer	0.26[16]
WM9 (derivative 4g)	Melanoma	1.07[5]
PC3 (derivative 3i)	Prostate Cancer	2.51[5]
HEL (derivative 3a)	Leukemia	3.01[5]

Pharmacokinetics

The clinical utility of Tetrandrine and Fangchinoline is influenced by their pharmacokinetic properties.

Pharmacokinetic Parameters of Tetrandrine
Species	Dose	Route	Cmax	Tmax (h)	Bioavailability (%)
Rat	30 mg/kg	i.p.	~2 µmol/L	-	-[17]
Rat	-	Oral	-	4.5	-[1]
Dog	-	Oral	-	-	Moderate, slightly higher than rats[12]
Human	-	Oral	-	-	Limited data available[9]

Pharmacokinetic Parameters of Fangchinoline
Species	Route	Cmax (ng/mL)	Tmax (h)
Rat	Oral	84.56 ± 3.28	10.17 ± 3.04[18]

Experimental Protocols

Detailed methodologies for key experiments cited in this guide are provided below.

Cell Viability Assay (MTT Assay)

• Cell Seeding: Plate cells in a 96-well plate at a density of 5,000-10,000 cells/well and incubate for 24 hours.[16]

• Compound Treatment: Treat cells with various concentrations of Tetrandrine or Fangchinoline and incubate for the desired time period (e.g., 24, 48, or 72 hours).[16]

• MTT Addition: Add 10-20 µL of 5 mg/mL MTT solution to each well and incubate for 2-4 hours at 37°C.[16]

• Formazan (B1609692) Solubilization: Aspirate the medium and add 100-150 µL of DMSO to dissolve the formazan crystals.[16]

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.[13]

Cell Cycle Analysis (Flow Cytometry with Propidium (B1200493) Iodide)

• Cell Harvest and Fixation: Harvest approximately 1x10^6 cells, wash with PBS, and fix in ice-cold 70% ethanol (B145695) for at least 30 minutes on ice.[12][19]

• Staining: Centrifuge the fixed cells, wash with PBS, and resuspend in a staining solution containing propidium iodide (PI) and RNase A.[12][19]

• Incubation: Incubate the cells for 30 minutes at room temperature in the dark.[20]

• Flow Cytometry: Analyze the DNA content of the cells using a flow cytometer.[12]

Western Blot Analysis for PI3K/Akt Pathway

• Cell Lysis: Treat cells with the compound of interest, then lyse the cells in RIPA buffer containing protease and phosphatase inhibitors.[1][21]

• Protein Quantification: Determine the protein concentration of the lysates using a BCA assay.[21]

• SDS-PAGE and Transfer: Separate equal amounts of protein on an SDS-PAGE gel and transfer to a PVDF membrane.[21]

• Immunoblotting: Block the membrane and incubate with primary antibodies against total and phosphorylated forms of PI3K, Akt, and other downstream targets. Follow with incubation with a horseradish peroxidase (HRP)-conjugated secondary antibody.[1][21]

• Detection: Visualize the protein bands using an enhanced chemiluminescence (ECL) detection system.[21]

Signaling Pathway and Experimental Workflow Diagrams

The following diagrams, generated using Graphviz (DOT language), illustrate key signaling pathways and experimental workflows.

Tetrandrine's Inhibition of the NF-κB Signaling Pathway.

Fangchinoline's Inhibition of the PI3K/Akt Signaling Pathway.

General Workflow for Western Blot Analysis.

Conclusion

Tetrandrine (Hanfangchin A) and its analogue Fangchinoline are promising natural compounds with a rich pharmacological profile. Their ability to modulate key cellular processes, particularly calcium signaling and major inflammatory and proliferative pathways, underscores their therapeutic potential in a variety of diseases, most notably cancer and inflammatory disorders. While challenges related to their physicochemical properties remain, ongoing research into novel formulations and a deeper understanding of their molecular mechanisms will be crucial for their successful clinical development. This guide provides a foundational resource for researchers and drug development professionals to further explore and harness the therapeutic capabilities of these potent alkaloids.

References

• 1. Fangchinoline targets PI3K and suppresses PI3K/AKT signaling pathway in SGC7901 cells - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Fangchinoline exerts antitumour activity by suppressing the EGFR-PI3K/AKT signalling pathway in colon adenocarcinoma - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. Fangchinoline induces gallbladder cancer cell apoptosis by suppressing PI3K/Akt/XIAP axis - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. Tetrandrine Suppresses Lipopolysaccharide-Induced Microglial Activation by Inhibiting NF-κB and ERK Signaling Pathways in BV2 Cells | PLOS One [journals.plos.org]
• 9. Tetrandrine inhibits signal-induced NF-kappa B activation in rat alveolar macrophages - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Quantitative pulmonary pharmacokinetics of tetrandrine for SARS-CoV-2 repurposing: a physiologically based pharmacokinetic modeling approach - PMC [pmc.ncbi.nlm.nih.gov]
• 11. scilit.com [scilit.com]
• 12. docs.research.missouri.edu [docs.research.missouri.edu]
• 13. MTT assay protocol | Abcam [abcam.com]
• 14. Fangchinoline targets PI3K and suppresses PI3K/AKT signaling pathway in SGC7901 cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. bio-rad-antibodies.com [bio-rad-antibodies.com]
• 16. benchchem.com [benchchem.com]
• 17. Tetrandrine achieved plasma concentrations capable of reversing MDR in vitro and had no apparent effect on doxorubicin pharmacokinetics in mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. latamjpharm.org [latamjpharm.org]
• 19. techresources.dsfarm.unipd.it [techresources.dsfarm.unipd.it]
• 20. bio-rad-antibodies.com [bio-rad-antibodies.com]
• 21. benchchem.com [benchchem.com]

The Biosynthesis of Hanfangchin A: A Technical Guide for Researchers

An In-depth Examination of the Core Biosynthetic Pathway of a Promising Bisbenzylisoquinoline Alkaloid

Hanfangchin A, also known as tetrandrine (B1684364), is a bisbenzylisoquinoline alkaloid (BIA) with a wide range of documented pharmacological activities, including anti-inflammatory, immunosuppressive, and anticancer effects. Isolated from the root of Stephania tetrandra, this complex natural product has garnered significant interest from the scientific and drug development communities. Understanding its biosynthetic pathway is crucial for metabolic engineering efforts aimed at sustainable production and for the generation of novel analogs with improved therapeutic properties. This technical guide provides a comprehensive overview of the current knowledge on the biosynthesis of Hanfangchin A, detailing the key enzymatic steps, presenting available quantitative data, outlining relevant experimental protocols, and visualizing the pathway and associated workflows.

The Core Biosynthetic Pathway

The biosynthesis of Hanfangchin A originates from the amino acid L-tyrosine and proceeds through a series of enzymatic reactions to form the central precursor of most BIAs, (S)-norcoclaurine. Subsequent modifications, including methylation and oxidative coupling, lead to the formation of the characteristic bisbenzylisoquinoline scaffold of Hanfangchin A. While the early steps of the pathway are well-established, the precise sequence and enzymatic control of the later stages in Stephania tetrandra are still the subject of ongoing research.

The proposed biosynthetic pathway can be divided into three main stages:

Stage 1: Formation of (S)-Norcoclaurine from L-Tyrosine. This initial stage involves the conversion of L-tyrosine into two key intermediates, dopamine (B1211576) and 4-hydroxyphenylacetaldehyde (4-HPAA). These two molecules then undergo a Pictet-Spengler condensation to form the foundational benzylisoquinoline structure.

Stage 2: Modifications of the Benzylisoquinoline Core. The (S)-norcoclaurine molecule undergoes a series of methylation reactions, catalyzed by O-methyltransferases (OMTs) and N-methyltransferases (NMTs), to produce various intermediates, including (S)-coclaurine and (S)-N-methylcoclaurine.

Stage 3: Dimerization and Final Modifications. This final and least understood stage involves the oxidative coupling of two N-methylcoclaurine-derived monomers by a cytochrome P450 enzyme to form the bisbenzylisoquinoline backbone. Subsequent methylation reactions complete the synthesis of Hanfangchin A.

Key Enzymes in the Hanfangchin A Biosynthetic Pathway

Several key enzymes involved in the biosynthesis of Hanfangchin A have been identified and characterized, primarily through transcriptome analysis of Stephania tetrandra and heterologous expression studies.

• Norcoclaurine Synthase (NCS): This enzyme catalyzes the first committed step in BIA biosynthesis, the condensation of dopamine and 4-HPAA to form (S)-norcoclaurine.[1]

• (S)-norcoclaurine 6-O-methyltransferase (6OMT): This enzyme is responsible for the methylation of the hydroxyl group at the 6-position of (S)-norcoclaurine to produce (S)-coclaurine.[2][3][4]

• Cytochrome P450 Monooxygenases (CYP450s): Enzymes from the CYP80 family are implicated in the crucial C-O phenol (B47542) coupling reaction that forms the bisbenzylisoquinoline scaffold.[5][6] Berbamunine synthase, a CYP80 enzyme, is a known catalyst for the formation of similar bisbenzylisoquinoline alkaloids.[5]

• Other O-Methyltransferases (OMTs): Additional O-methyltransferases are required for the final methylation steps in the pathway to yield the methoxy (B1213986) groups present in Hanfangchin A.

Quantitative Data

Quantitative data on the Hanfangchin A biosynthetic pathway is still limited. However, some key parameters for specific enzymes and the concentration of pathway intermediates in Stephania tetrandra have been reported.

Enzyme	Substrate	Km (µM)	kcat (s⁻¹)	Source
St6OMT2	(S)-Norcoclaurine	28.2	1.5	[2][4]

Table 2: Concentration of Hanfangchin A and its Precursors in Stephania tetrandra Tissues [2]

Compound	Epidermis (mg/g)	Xylem (mg/g)	Stem (mg/g)	Leaf (mg/g)
Hanfangchin A (Tetrandrine)	17.31	ND	ND	ND
Fangchinoline	8.37	ND	ND	ND
(S)-N-Methylcoclaurine	Present	Present	Present	Present
(S)-Coclaurine	Present	Present	Present	Present
(S)-Norcoclaurine	Present	Present	Present	Present

ND: Not Detected. "Present" indicates the compound was detected but not quantified in the cited study.

Experimental Protocols

This section provides detailed methodologies for key experiments relevant to the study of the Hanfangchin A biosynthetic pathway.

Norcoclaurine Synthase (NCS) Enzyme Assay

This protocol is adapted from established methods for assaying NCS activity.[7][8]

Objective: To determine the enzymatic activity of Norcoclaurine Synthase.

Materials:

• Purified NCS enzyme or crude protein extract

• Dopamine hydrochloride

• 4-Hydroxyphenylacetaldehyde (4-HPAA)

• Assay buffer (e.g., 100 mM potassium phosphate (B84403) buffer, pH 7.0)

• Ascorbate

• HPLC system with a C18 column

• Mobile phase (e.g., acetonitrile/water gradient with 0.1% trifluoroacetic acid)

Procedure:

• Prepare the reaction mixture in a microcentrifuge tube containing assay buffer, ascorbate, and dopamine.

• Pre-incubate the mixture at the optimal temperature (e.g., 37°C) for 5 minutes.

• Initiate the reaction by adding 4-HPAA.

• Incubate the reaction for a defined period (e.g., 30 minutes) at the optimal temperature.

• Stop the reaction by adding an equal volume of methanol (B129727) or by boiling.

• Centrifuge the sample to pellet any precipitated protein.

• Analyze the supernatant by HPLC to quantify the amount of (S)-norcoclaurine produced.

• Calculate the enzyme activity based on the rate of product formation.

O-Methyltransferase (OMT) Enzyme Assay

This protocol is a general method for assaying the activity of O-methyltransferases like 6OMT.[9][10]

Objective: To measure the activity of O-methyltransferases involved in Hanfangchin A biosynthesis.

Materials:

• Purified OMT enzyme or crude protein extract

• Substrate (e.g., (S)-norcoclaurine for 6OMT)

• S-adenosyl-L-methionine (SAM) as the methyl donor

• Assay buffer (e.g., 100 mM Tris-HCl, pH 7.5)

• Dithiothreitol (DTT)

• HPLC system with a C18 column

• Mobile phase (e.g., acetonitrile/water gradient with 0.1% formic acid)

Procedure:

• Set up the reaction mixture containing assay buffer, DTT, substrate, and SAM.

• Pre-warm the mixture to the optimal temperature (e.g., 30°C).

• Start the reaction by adding the enzyme solution.

• Incubate for a specific time (e.g., 60 minutes) at the optimal temperature.

• Terminate the reaction by adding a quenching solution (e.g., 20% trichloroacetic acid).

• Clarify the reaction mixture by centrifugation.

• Analyze the supernatant using HPLC to separate and quantify the methylated product.

• Determine the enzyme activity from the rate of product formation.

Cytochrome P450 Reductase (CPR) Activity Assay

This spectrophotometric assay measures the activity of NADPH-cytochrome P450 reductase, which is essential for the function of cytochrome P450 enzymes.[11][12][13]

Objective: To determine the activity of cytochrome P450 reductase.

Materials:

• Microsomal fraction containing CPR or purified CPR

• Cytochrome c

• NADPH

• Assay buffer (e.g., 0.3 M potassium phosphate buffer, pH 7.7)

• Spectrophotometer

Procedure:

• In a cuvette, combine the assay buffer and cytochrome c solution.

• Add the enzyme sample (microsomal fraction or purified CPR).

• Place the cuvette in the spectrophotometer and record the baseline absorbance at 550 nm.

• Initiate the reaction by adding NADPH.

• Monitor the increase in absorbance at 550 nm over time, which corresponds to the reduction of cytochrome c.

• Calculate the CPR activity using the extinction coefficient for reduced cytochrome c (21 mM⁻¹cm⁻¹).

Visualizations

The following diagrams illustrate the proposed biosynthetic pathway of Hanfangchin A and a typical experimental workflow for enzyme characterization.

Figure 1: Proposed Biosynthetic Pathway of Hanfangchin A (Tetrandrine).

References

• 1. Advances in the biosynthesis of naturally occurring benzylisoquinoline alkaloids - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Transcriptome Analysis of Stephania tetrandra and Characterization of Norcoclaurine-6-O-Methyltransferase Involved in Benzylisoquinoline Alkaloid Biosynthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Characterization of O-methyltransferases involved in the biosynthesis of tetrandrine in Stephania tetrandra - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Transcriptome Analysis of Stephania tetrandra and Characterization of Norcoclaurine-6-O-Methyltransferase Involved in Benzylisoquinoline Alkaloid Biosynthesis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. academic.oup.com [academic.oup.com]
• 6. academic.oup.com [academic.oup.com]
• 7. Purification and characterization of norcoclaurine synthase. The first committed enzyme in benzylisoquinoline alkaloid biosynthesis in plants - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Analytical methodologies for sensing catechol-O-methyltransferase activity and their applications - PMC [pmc.ncbi.nlm.nih.gov]
• 10. sigmaaldrich.com [sigmaaldrich.com]
• 11. Measurement of cytochrome P450 and NADPH–cytochrome P450 reductase - PMC [pmc.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. sigmaaldrich.com [sigmaaldrich.com]

In Silico Modeling of Hanfangchin A Targets: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Hanfangchin A, a bis-benzylisoquinoline alkaloid synonymous with Fangchinoline, and its structurally related analog Tetrandrine, have garnered significant attention for their diverse pharmacological activities. These compounds, isolated from the root of Stephania tetrandra, have demonstrated potential anti-inflammatory, anti-cancer, and antiviral properties. Understanding the molecular targets of Hanfangchin A is crucial for elucidating its mechanisms of action and for the rational design of novel therapeutics. This technical guide provides an in-depth overview of the in silico approaches used to identify and characterize the targets of Hanfangchin A, supplemented with detailed experimental protocols for target validation and visualization of key signaling pathways.

Data Presentation: In Silico-Predicted Targets of Hanfangchin A and Analogs

In silico methods, such as molecular docking and network pharmacology, have been instrumental in predicting the protein targets of Hanfangchin A (Fangchinoline) and Tetrandrine. These computational approaches simulate the binding of a ligand to a protein target, providing insights into potential interactions and binding affinities. The following tables summarize the key quantitative data from these studies.

Table 1: Predicted Protein Targets of Tetrandrine from Molecular Docking Studies

Target Protein	Predicted Binding Affinity (kcal/mol)	Associated Signaling Pathway	Therapeutic Area
PIK3CA	-10.2	PI3K-Akt	Cancer Chemoresistance
SRC	-9.3	PI3K-Akt	Cancer Chemoresistance
MTOR	-8.6	PI3K-Akt	Cancer Chemoresistance
AKT1	-7.4	AKT/NF-κB	Sepsis-induced Acute Lung Injury
CCNA2	Not specified	Cell Cycle	Non-small Cell Lung Cancer
CCNB1	Not specified	Cell Cycle	Non-small Cell Lung Cancer
IL-6	Not specified	Inflammation	Silicosis
IL-17A	Not specified	Inflammation	Silicosis

Table 2: Identified Protein Targets of Fangchinoline

Target Protein	Binding Affinity (Kd)	Associated Signaling Pathway	Therapeutic Area
Aurora A	Not specified	Cell Cycle	Ovarian Cancer
FUBP2	245.5 µM	Not specified	Conjunctival Melanoma
PI3K	Not specified	PI3K/Akt	Gastric Cancer

Experimental Protocols for Target Validation

The validation of in silico-predicted targets is a critical step in the drug discovery pipeline. The following protocols provide detailed methodologies for commonly used experimental techniques to confirm the interaction between Hanfangchin A and its putative targets.

Western Blot Analysis for Protein Expression

Western blotting is used to detect and quantify the expression levels of specific proteins in a sample, which can be altered upon treatment with a compound like Hanfangchin A.

a. Sample Preparation (Cell Lysates)

• Culture cells to the desired confluence and treat with Hanfangchin A at various concentrations and time points. Include a vehicle control (e.g., DMSO).

• After treatment, wash the cells twice with ice-cold phosphate-buffered saline (PBS).

• Lyse the cells in RIPA buffer supplemented with protease and phosphatase inhibitors.

• Scrape the cells and transfer the lysate to a microcentrifuge tube.

• Incubate on ice for 30 minutes, vortexing every 10 minutes.

• Centrifuge the lysate at 14,000 x g for 15 minutes at 4°C.

• Collect the supernatant containing the total protein extract.

• Determine the protein concentration using a BCA protein assay.

b. SDS-PAGE and Protein Transfer

• Prepare protein samples by mixing the lysate with Laemmli sample buffer and heating at 95°C for 5 minutes.

• Load equal amounts of protein (20-30 µg) per lane onto an SDS-polyacrylamide gel.

• Run the gel electrophoresis to separate proteins by size.

• Transfer the separated proteins from the gel to a PVDF or nitrocellulose membrane.

c. Immunodetection

• Block the membrane with 5% non-fat dry milk or BSA in Tris-buffered saline with 0.1% Tween 20 (TBST) for 1 hour at room temperature.

• Incubate the membrane with a primary antibody specific to the target protein (diluted in blocking buffer) overnight at 4°C with gentle agitation.

• Wash the membrane three times with TBST for 10 minutes each.

• Incubate the membrane with an appropriate HRP-conjugated secondary antibody (diluted in blocking buffer) for 1 hour at room temperature.

• Wash the membrane three times with TBST for 10 minutes each.

• Prepare an enhanced chemiluminescence (ECL) substrate and incubate it with the membrane.

• Capture the chemiluminescent signal using a digital imaging system.

• Perform densitometry analysis and normalize the band intensity of the target protein to a loading control (e.g., β-actin or GAPDH).

Cellular Thermal Shift Assay (CETSA)

CETSA is a biophysical method to assess target engagement in a cellular environment based on ligand-induced thermal stabilization of the target protein.

a. Cell Treatment and Heating

• Treat cultured cells with Hanfangchin A or a vehicle control for a specified time.

• Harvest the cells, wash with PBS, and resuspend in PBS with protease inhibitors.

• Divide the cell suspension into aliquots for different temperature points.

• Heat the aliquots at a range of temperatures (e.g., 40-70°C) for 3-5 minutes, followed by cooling at room temperature for 3 minutes.

b. Protein Extraction and Analysis

• Lyse the cells by freeze-thaw cycles.

• Centrifuge the lysates at high speed (e.g., 13,000 rpm) for 15-20 minutes at 4°C to pellet the aggregated proteins.

• Collect the supernatant containing the soluble proteins.

• Analyze the amount of soluble target protein in each supernatant by Western blot. An increase in the amount of soluble protein at higher temperatures in the drug-treated samples compared to the control indicates target engagement.

In Vitro Kinase Assay

This assay is used to determine if Hanfangchin A directly inhibits the activity of a predicted kinase target.

a. Reagents and Setup

• Recombinant active kinase.

• Kinase-specific substrate.

• ATP (often radiolabeled, e.g., [γ-³²P]ATP, or in a system with ADP detection).

• Kinase reaction buffer.

• Hanfangchin A at various concentrations.

b. Assay Procedure

• In a microplate, add the kinase, its substrate, and Hanfangchin A (or vehicle control) in the kinase reaction buffer.

• Pre-incubate for 10-15 minutes at room temperature.

• Initiate the reaction by adding ATP.

• Incubate at 30°C for a predetermined time (e.g., 30-60 minutes) within the linear range of the reaction.

• Stop the reaction (e.g., by adding EDTA).

• Detect the kinase activity. For radiometric assays, this involves capturing the radiolabeled substrate on a filter and measuring radioactivity. For luminescence-based assays (e.g., ADP-Glo™), the amount of ADP produced is measured.

• Calculate the percentage of inhibition at each concentration of Hanfangchin A and determine the IC50 value.

Mandatory Visualizations: Signaling Pathways and Workflows

The following diagrams, created using the DOT language, illustrate the key signaling pathways modulated by Hanfangchin A and its analogs, as well as the experimental workflows for target identification and validation.

Caption: PI3K/Akt/mTOR pathway and points of inhibition by Hanfangchin A.

Caption: NF-κB pathway and the inhibitory action of Hanfangchin A.

Caption: AMPK/mTOR/ULK1 pathway activation by Hanfangchin A leading to autophagy.

Caption: Workflow for in silico target identification of Hanfangchin A.

Caption: Workflow for the experimental validation of predicted targets.

Conclusion

The in silico modeling of Hanfangchin A and its analogs has provided a valuable framework for understanding their complex pharmacology. The predicted targets, primarily involved in key cancer and inflammatory signaling pathways, offer a solid foundation for further investigation. The experimental protocols detailed in this guide provide a clear path for the validation of these computational findings. The integration of in silico prediction with rigorous experimental validation is paramount for accelerating the development of Hanfangchin A and related compounds as potential therapeutic agents. This guide serves as a comprehensive resource for researchers dedicated to advancing the study of this promising natural product.

Protocols & Analytical Methods

Hanfangchin A: In Vitro Experimental Protocols for Anticancer and Anti-inflammatory Research

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to the in vitro experimental use of Hanfangchin A, also known as Tetrandrine (B1684364), a bis-benzylisoquinoline alkaloid with demonstrated anticancer and anti-inflammatory properties. This document details protocols for assessing cytotoxicity, apoptosis, and the modulation of key signaling pathways.

Anticancer Activity of Hanfangchin A

Hanfangchin A has been shown to inhibit the proliferation and induce apoptosis in a variety of cancer cell lines. The following protocols are standard methods to evaluate its anticancer efficacy in vitro.

Quantitative Data Summary: Cytotoxicity of Hanfangchin A

The half-maximal inhibitory concentration (IC50) values of Hanfangchin A have been determined in several human cancer cell lines, indicating its potent cytotoxic effects.

Cell Line	Cancer Type	Assay	Incubation Time (h)	IC50 (µM)
HEL	Human Leukemia	MTT	48	0.23 - 0.631
K562	Human Leukemia	MTT	48	0.392 - 15.025
MDA-MB-231	Breast Cancer	MTT	48	0.812 - 9.088
SiHa	Cervical Cancer	CCK-8	48	~3-10
BGC-823	Gastric Cancer	MTT	48	~4.5 µg/ml
DU145	Prostate Cancer	MTT	48	Dose-dependent inhibition
PC-3	Prostate Cancer	MTT	48	Dose-dependent inhibition
SH-SY5Y	Neuroblastoma	Clonogenic	24/48	Dose-dependent inhibition

Experimental Protocols: Anticancer Assays

This colorimetric assay measures cell metabolic activity, which is an indicator of cell viability.

Materials:

• 96-well plates

• Hanfangchin A (Tetrandrine)

• Complete cell culture medium

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or 10% SDS in 0.01 M HCl)

• Microplate reader

Protocol:

• Seed cells in a 96-well plate at a density of 5,000-10,000 cells/well in 100 µL of complete culture medium.

• Incubate for 24 hours to allow for cell attachment.

• Prepare serial dilutions of Hanfangchin A in culture medium.

• Remove the medium and add 100 µL of the Hanfangchin A dilutions to the respective wells. Include a vehicle control (e.g., DMSO).

• Incubate for the desired time periods (e.g., 24, 48, 72 hours).

• Add 10 µL of MTT solution to each well and incubate for 4 hours at 37°C.

• Add 100 µL of solubilization solution to each well to dissolve the formazan (B1609692) crystals.

• Read the absorbance at 570 nm using a microplate reader.

• Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 value.[1]

This flow cytometry-based assay distinguishes between viable, early apoptotic, late apoptotic, and necrotic cells.

Materials:

• 6-well plates

• Hanfangchin A

• Annexin V-FITC/Propidium Iodide (PI) Apoptosis Detection Kit

• Flow cytometer

Protocol:

• Seed cells in 6-well plates at an appropriate density and allow them to attach overnight.

• Treat cells with various concentrations of Hanfangchin A for the desired time (e.g., 24 or 48 hours).

• Harvest the cells by trypsinization and wash them with cold PBS.

• Resuspend the cells in 1X Binding Buffer provided in the kit.

• Add Annexin V-FITC and PI to the cell suspension according to the manufacturer's instructions.[2][3][4][5]

• Incubate for 15 minutes at room temperature in the dark.[6]

• Analyze the cells by flow cytometry.[2][3][4][5]

Anti-inflammatory Activity of Hanfangchin A

Hanfangchin A exhibits anti-inflammatory effects by inhibiting the production of pro-inflammatory mediators. A common in vitro model for studying inflammation involves the use of lipopolysaccharide (LPS)-stimulated macrophages.

Experimental Protocol: In Vitro Anti-inflammatory Assay

1. Macrophage Culture and Stimulation:

Materials:

• RAW 264.7 or BV2 macrophage cell lines

• Complete culture medium

• Lipopolysaccharide (LPS)

• Hanfangchin A

Protocol:

• Seed macrophages (e.g., RAW 264.7 or BV2 cells) in 24-well or 96-well plates.

• Pre-treat the cells with various non-toxic concentrations of Hanfangchin A for 1-2 hours.

• Stimulate the cells with LPS (e.g., 1 µg/mL) for a specified time (e.g., 24 hours).

2. Measurement of Pro-inflammatory Cytokines (ELISA):

Materials:

• ELISA kits for TNF-α, IL-1β, and IL-6

• Microplate reader

Protocol:

• After the incubation period, collect the cell culture supernatants.

• Perform ELISA for the desired cytokines (e.g., TNF-α, IL-1β, IL-6) according to the manufacturer's protocol.[7]

• Measure the absorbance using a microplate reader.

• Quantify the cytokine concentrations based on a standard curve.

Signaling Pathway Analysis

Hanfangchin A has been reported to modulate several key signaling pathways involved in cancer and inflammation, including the PI3K/Akt, NF-κB, and MAPK/ERK pathways.

Experimental Protocol: Western Blotting

This technique is used to detect specific proteins in a sample and assess the effect of Hanfangchin A on signaling pathway components.

Materials:

• Cell lysis buffer (e.g., RIPA buffer with protease and phosphatase inhibitors)

• Protein assay kit (e.g., BCA assay)

• SDS-PAGE gels

• Transfer apparatus and membranes (e.g., PVDF or nitrocellulose)

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

• Primary antibodies against target proteins (e.g., p-Akt, Akt, p-p65, p65, p-ERK, ERK, β-actin)

• HRP-conjugated secondary antibodies

• Chemiluminescent substrate

Protocol:

• Treat cells with Hanfangchin A as described in the previous protocols.

• Lyse the cells and determine the protein concentration.

• Separate equal amounts of protein by SDS-PAGE and transfer them to a membrane.

• Block the membrane with blocking buffer for 1 hour at room temperature.

• Incubate the membrane with primary antibodies overnight at 4°C.

• Wash the membrane and incubate with HRP-conjugated secondary antibodies for 1 hour at room temperature.

• Wash the membrane and detect the protein bands using a chemiluminescent substrate.

• Analyze the band intensities to determine the relative protein expression levels.[8][9]

Visualizations

Signaling Pathways

References

• 1. Design, synthesis and bioactivity investigation of tetrandrine derivatives as potential anti-cancer agents - PMC [pmc.ncbi.nlm.nih.gov]
• 2. tandfonline.com [tandfonline.com]
• 3. dovepress.com [dovepress.com]
• 4. scienceopen.com [scienceopen.com]
• 5. Tetrandrine Induces Mitochondria-Mediated Apoptosis in Human Gastric Cancer BGC-823 Cells | PLOS One [journals.plos.org]
• 6. oncotarget.com [oncotarget.com]
• 7. Tetrandrine Ameliorates Rheumatoid Arthritis in Mice by Alleviating Neutrophil Activities - PMC [pmc.ncbi.nlm.nih.gov]
• 8. spandidos-publications.com [spandidos-publications.com]
• 9. Tetrandrine suppresses proliferation, induces apoptosis, and inhibits migration and invasion in human prostate cancer cells - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Hanfangchin A in Cell Culture Assays

For Researchers, Scientists, and Drug Development Professionals

Introduction

Hanfangchin A, also known as Fangchinoline (B191232), is a bisbenzylisoquinoline alkaloid extracted from the root of Stephania tetrandra. It has demonstrated a range of pharmacological activities, including anti-inflammatory, anti-proliferative, and anti-cancer effects.[1] In oncological research, Hanfangchin A has been shown to inhibit the growth and proliferation of various cancer cell lines, induce apoptosis (programmed cell death), and cause cell cycle arrest.[2][3] These effects are primarily attributed to its modulation of key cellular signaling pathways, most notably the PI3K/Akt pathway.[2]

These application notes provide a comprehensive overview of the methods used to assess the efficacy of Hanfangchin A in cell culture models. Detailed protocols for key assays are provided to enable researchers to investigate its mechanism of action and potential as a therapeutic agent.

Data Presentation: Efficacy of Hanfangchin A in Cancer Cell Lines

The following tables summarize the quantitative effects of Hanfangchin A on various cancer cell lines as reported in the literature.

Table 1: IC50 Values of Hanfangchin A in Cancer Cell Lines

Cell Line	Cancer Type	IC50 Value (µM)	Exposure Time	Assay
HET-1A	Normal Human Esophageal Epithelial	8.93	72 hours	ATPlite Assay
EC1	Esophageal Squamous Cell Carcinoma	3.042	72 hours	ATPlite Assay
ECA109	Esophageal Squamous Cell Carcinoma	1.294	72 hours	ATPlite Assay
Kyse450	Esophageal Squamous Cell Carcinoma	2.471	72 hours	ATPlite Assay
Kyse150	Esophageal Squamous Cell Carcinoma	2.22	72 hours	ATPlite Assay

Data extracted from studies on esophageal cancer cells.[3]

Table 2: Effects of Hanfangchin A on Cell Migration, Invasion, and Adhesion in AGS Gastric Cancer Cells

Assay	Concentration (µM)	Inhibition Rate (%)
Cell Migration	2	29.55 ± 5.74
4	64.65 ± 4.99
8	76.68 ± 4.82
Cell Invasion	2	13.47 ± 7.30
4	51.93 ± 3.56
8	75.97 ± 4.30
Cell Adhesion to Fibronectin	4	41.53 ± 4.85
8	85.63 ± 3.51

Data from a study on human gastric cancer AGS cells.[4]

Table 3: Effect of Hanfangchin A on Cell Cycle Distribution in Esophageal Squamous Cell Carcinoma (ESCC) Cells

Cell Line	Treatment	% of Cells in G0/G1 Phase
EC1	Control (DMSO)	~45%
Hanfangchin A (µM)	Dose-dependent increase
ECA109	Control (DMSO)	~50%
Hanfangchin A (µM)	Dose-dependent increase
Kyse150	Control (DMSO)	~55%
Hanfangchin A (µM)	Dose-dependent increase
Kyse450	Control (DMSO)	~60%
Hanfangchin A (µM)	Dose-dependent increase

Qualitative summary based on graphical data indicating a significant, dose-dependent increase in the G0/G1 cell population in four different ESCC cell lines upon treatment with Hanfangchin A.[3]

Mandatory Visualizations

Caption: Hanfangchin A inhibits the PI3K/Akt pathway, leading to reduced activation of XIAP and subsequent induction of apoptosis.

Caption: General workflow for determining cell viability after Hanfangchin A treatment using tetrazolium-based assays.

Caption: Standard workflow for analyzing protein expression changes in response to Hanfangchin A treatment.

Experimental Protocols

Protocol 1: Cell Viability Assay (MTT Assay)

This protocol is used to determine the cytotoxic effects of Hanfangchin A on cancer cells. The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay measures the metabolic activity of cells, which is an indicator of cell viability.[5]

Materials:

• Cancer cell line of interest

• Complete cell culture medium (e.g., DMEM with 10% FBS)[4]

• Hanfangchin A stock solution (dissolved in DMSO)

• 96-well flat-bottom plates

• MTT solution (5 mg/mL in PBS, sterile filtered)

• Solubilization solution (e.g., DMSO or 10% SDS in 0.01 M HCl)[6]

• Multi-well spectrophotometer (plate reader)

Procedure:

• Cell Seeding: Trypsinize and count the cells. Seed the cells in a 96-well plate at a density of 5 x 10³ to 1 x 10⁴ cells/well in 100 µL of complete culture medium.[4] Incubate for 24 hours at 37°C and 5% CO₂ to allow for cell attachment.

• Compound Treatment: Prepare serial dilutions of Hanfangchin A in complete culture medium from your stock solution. The final concentrations may range from 0.1 µM to 50 µM, depending on the cell line's sensitivity.[2][3] Include a vehicle control group treated with the same concentration of DMSO as the highest Hanfangchin A concentration.

• Carefully remove the medium from the wells and add 100 µL of the medium containing the different concentrations of Hanfangchin A or the vehicle control.

• Incubate the plate for the desired time period (e.g., 24, 48, or 72 hours) at 37°C and 5% CO₂.[3]

• MTT Addition: After the incubation period, add 10 µL of MTT solution (5 mg/mL) to each well.[5]

• Incubate the plate for an additional 2 to 4 hours at 37°C until a purple formazan (B1609692) precipitate is visible.

• Solubilization: Carefully remove the medium containing MTT. Add 100-150 µL of DMSO or another suitable solubilization solution to each well to dissolve the formazan crystals.[6][7]

• Gently shake the plate on an orbital shaker for 10-15 minutes to ensure complete dissolution.

• Data Acquisition: Measure the absorbance at 570 nm using a multi-well spectrophotometer.

• Data Analysis: Calculate cell viability as a percentage of the vehicle-treated control cells. Plot the results to determine the IC50 value (the concentration of Hanfangchin A that inhibits cell growth by 50%).

Protocol 2: Apoptosis Assay (Annexin V-FITC and Propidium Iodide Staining)

This flow cytometry-based assay is used to quantify apoptosis induced by Hanfangchin A. Early apoptotic cells expose phosphatidylserine (B164497) (PS) on the outer cell membrane, which is detected by Annexin (B1180172) V-FITC.[8] Propidium Iodide (PI) is a fluorescent dye that stains the DNA of late apoptotic or necrotic cells with compromised membrane integrity.

Materials:

• Cancer cell line of interest

• 6-well plates

• Hanfangchin A stock solution

• Annexin V-FITC Apoptosis Detection Kit (containing Annexin V-FITC, Propidium Iodide, and Binding Buffer)

• Phosphate-Buffered Saline (PBS)

• Flow cytometer

Procedure:

• Cell Seeding and Treatment: Seed cells in 6-well plates at an appropriate density to reach 70-80% confluency at the time of harvest. Allow them to attach overnight.

• Treat the cells with various concentrations of Hanfangchin A (e.g., based on previously determined IC50 values) and a vehicle control for 24 to 48 hours.[2]

• Cell Harvesting: Harvest the cells, including any floating cells in the medium, by trypsinization. Centrifuge the cell suspension and wash the cell pellet twice with ice-cold PBS.

• Staining: Resuspend the cells in 1X Binding Buffer provided in the kit to a concentration of approximately 1 x 10⁶ cells/mL.

• Transfer 100 µL of the cell suspension (1 x 10⁵ cells) to a flow cytometry tube.

• Add 5 µL of Annexin V-FITC and 5 µL of Propidium Iodide to the cell suspension.

• Gently vortex the cells and incubate for 15 minutes at room temperature in the dark.[9]

• Add 400 µL of 1X Binding Buffer to each tube.

• Flow Cytometry Analysis: Analyze the samples on a flow cytometer within one hour of staining.

• Data Analysis: Quantify the percentage of cells in each quadrant:

  • Lower-left (Annexin V- / PI-): Live cells

  • Lower-right (Annexin V+ / PI-): Early apoptotic cells

  • Upper-right (Annexin V+ / PI+): Late apoptotic/necrotic cells

  • Upper-left (Annexin V- / PI+): Necrotic cells

Protocol 3: Cell Cycle Analysis (Propidium Iodide Staining)

This protocol uses flow cytometry to analyze the distribution of cells in different phases of the cell cycle (G0/G1, S, and G2/M) based on their DNA content after treatment with Hanfangchin A.[10]

Materials:

• Cancer cell line of interest

• 6-well plates

• Hanfangchin A stock solution

• PBS

• Ice-cold 70% ethanol (B145695)

• Propidium Iodide (PI) staining solution (containing PI and RNase A)

• Flow cytometer

Procedure:

• Cell Seeding and Treatment: Seed cells in 6-well plates and treat with desired concentrations of Hanfangchin A and a vehicle control for 24 to 48 hours.[3]

• Cell Harvesting: Harvest cells by trypsinization, wash with ice-cold PBS, and collect the cell pellet by centrifugation.

• Fixation: Resuspend the cell pellet gently and add ice-cold 70% ethanol dropwise while vortexing at a low speed to fix the cells.

• Incubate the cells for at least 2 hours at -20°C (or overnight).

• Staining: Centrifuge the fixed cells and wash with PBS to remove the ethanol.

• Resuspend the cell pellet in PI staining solution.

• Incubate for 30 minutes at room temperature in the dark.

• Flow Cytometry Analysis: Analyze the samples using a flow cytometer.

• Data Analysis: Use cell cycle analysis software (e.g., ModFit, FlowJo) to deconvolute the DNA content histograms and determine the percentage of cells in the G0/G1, S, and G2/M phases of the cell cycle.[11]

Protocol 4: Western Blot Analysis of Signaling Pathways

This protocol is used to detect changes in the expression and phosphorylation status of key proteins in signaling pathways, such as the PI3K/Akt pathway, following treatment with Hanfangchin A.[2][12]

Materials:

• Treated and untreated cell pellets

• RIPA lysis buffer with protease and phosphatase inhibitors[12]

• BCA protein assay kit

• SDS-PAGE gels and running buffer

• Transfer buffer and PVDF or nitrocellulose membrane

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

• Primary antibodies (e.g., against p-Akt, total Akt, XIAP, β-actin)

• HRP-conjugated secondary antibodies

• Chemiluminescent substrate (ECL)

• Imaging system

Procedure:

• Cell Lysis and Protein Quantification: After treating cells with Hanfangchin A for the desired time, wash them with ice-cold PBS and lyse them in RIPA buffer.[13]

• Centrifuge the lysates to pellet cell debris and collect the supernatant.

• Determine the protein concentration of each lysate using a BCA assay.

• SDS-PAGE and Protein Transfer: Normalize protein amounts for all samples, add Laemmli sample buffer, and denature by boiling for 5-10 minutes.[12]

• Load equal amounts of protein (e.g., 20-30 µg) per lane and separate them by SDS-PAGE.

• Transfer the separated proteins to a PVDF or nitrocellulose membrane.[14]

• Immunoblotting: Block the membrane with blocking buffer for 1 hour at room temperature.[15]

• Incubate the membrane with the primary antibody diluted in blocking buffer overnight at 4°C with gentle agitation.[16]

• Wash the membrane three times with TBST (Tris-Buffered Saline with 0.1% Tween-20).

• Incubate the membrane with the appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.[14]

• Wash the membrane three times with TBST.

• Signal Detection and Analysis: Incubate the membrane with ECL detection reagents. Capture the chemiluminescent signal using an imaging system. Quantify the band intensities and normalize to a loading control (e.g., β-actin or GAPDH) to determine the relative protein expression.[7]

References

• 1. jcancer.org [jcancer.org]
• 2. Fangchinoline induces gallbladder cancer cell apoptosis by suppressing PI3K/Akt/XIAP axis - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Fangchinoline Inhibits Human Esophageal Cancer by Transactivating ATF4 to Trigger Both Noxa-Dependent Intrinsic and DR5-Dependent Extrinsic Apoptosis - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Anti-metastatic activity of fangchinoline in human gastric cancer AGS cells - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Cell Viability Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 6. CyQUANT MTT Cell Proliferation Assay Kit Protocol | Thermo Fisher Scientific - US [thermofisher.com]
• 7. benchchem.com [benchchem.com]
• 8. Early detection of apoptosis using a fluorescent conjugate of annexin V - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. benchchem.com [benchchem.com]
• 10. benchchem.com [benchchem.com]
• 11. researchgate.net [researchgate.net]
• 12. benchchem.com [benchchem.com]
• 13. Western Blot Sample Preparation Protocol | Thermo Fisher Scientific - US [thermofisher.com]
• 14. origene.com [origene.com]
• 15. Western blot protocol | Abcam [abcam.com]
• 16. Western Blot Procedure | Cell Signaling Technology [cellsignal.com]

Application Notes and Protocols for High-Throughput Screening with Hanfangchin A

For Researchers, Scientists, and Drug Development Professionals

Introduction

Hanfangchin A, also known as Fangchinoline and Tetrandrine, is a bisbenzylisoquinoline alkaloid derived from the root of Stephania tetrandra. It has garnered significant interest in the scientific community due to its diverse pharmacological activities, including anticancer, anti-inflammatory, and antiviral properties. These application notes provide detailed protocols and data for utilizing Hanfangchin A in high-throughput screening (HTS) campaigns to identify and characterize its therapeutic potential.

Hanfangchin A exerts its biological effects through multiple mechanisms of action. In oncology, it has been shown to induce cell cycle arrest, promote apoptosis, and inhibit tumor growth and metastasis by modulating key signaling pathways such as PI3K/Akt and NF-κB[1][2][3][4]. Its anti-inflammatory effects are attributed to the inhibition of cyclooxygenase and inflammatory cytokines[5]. Furthermore, HTS studies have identified Hanfangchin A as a potent inhibitor of viral replication, notably against SARS-CoV-2 and Zika virus[6][7].

These notes offer a comprehensive guide for researchers, providing quantitative data on Hanfangchin A's efficacy, detailed experimental protocols for relevant HTS assays, and visual representations of the signaling pathways it modulates.

Data Presentation

The following tables summarize the in vitro efficacy of Hanfangchin A across various cancer cell lines and viruses, providing key quantitative data for experimental design and comparison.

Table 1: Anticancer Activity of Hanfangchin A (Fangchinoline) - IC50 Values

Cell Line	Cancer Type	IC50 (µM)	Citation
A549	Lung Cancer	0.26 - 0.61	[8]
HeLa	Cervical Cancer	>10	[8]
HepG2	Liver Cancer	>10	[8]
MCF-7	Breast Cancer	>10	[8]
MDA-MB-231	Breast Cancer	~5.0	[4]
SGC7901	Gastric Cancer	~20.0	[9]
K562	Chronic Myelogenous Leukemia	~1.0-10.0	[10]
HEL	Leukemia	0.23	[8]

Table 2: Antiviral Activity of Hanfangchin A (Fangchinoline) - EC50 and CC50 Values

Virus	Cell Line	EC50 (µM)	CC50 (µM)	Selectivity Index (SI)	Citation
SARS-CoV-2	Vero E6	~2.8	>100	>35.7
Zika Virus (ZIKV)	BHK	0.86	8.41	9.8	[6]
Human Coronavirus OC43	MRC-5	0.919	12.40	13.5

Signaling Pathways and Experimental Workflows

The following diagrams, generated using Graphviz (DOT language), illustrate the key signaling pathways modulated by Hanfangchin A and provide overviews of relevant high-throughput screening workflows.

Signaling Pathways

Figure 1: PI3K/Akt Signaling Pathway Inhibition by Hanfangchin A.

Figure 2: NF-κB Signaling Pathway Modulation by Hanfangchin A.

Figure 3: Cell Cycle Regulation by Hanfangchin A.

Experimental Workflows

Figure 4: General High-Throughput Screening Workflow.

Experimental Protocols

The following are detailed protocols for key HTS assays relevant to the study of Hanfangchin A.

Cell Viability HTS Assay (MTT/MTS-based)

This protocol is designed to screen for the cytotoxic or cytostatic effects of Hanfangchin A on adherent cancer cell lines.

Materials:

• Adherent cancer cell line of interest

• Complete growth medium

• Phosphate-buffered saline (PBS)

• Hanfangchin A stock solution (e.g., 10 mM in DMSO)

• MTT or MTS reagent

• Solubilization solution (for MTT assay)

• 96- or 384-well clear-bottom cell culture plates

• Multichannel pipette or automated liquid handler

• Plate reader capable of measuring absorbance at the appropriate wavelength

Protocol:

• Cell Seeding:

  • Trypsinize and count cells.

  • Seed cells in 96- or 384-well plates at a pre-determined optimal density (e.g., 5,000-10,000 cells/well for a 96-well plate) in 100 µL of complete growth medium.

  • Incubate overnight at 37°C, 5% CO2 to allow for cell attachment.

• Compound Treatment:

  • Prepare serial dilutions of Hanfangchin A in complete growth medium. A typical concentration range for initial screening is 0.1 to 100 µM.

  • Include vehicle control (DMSO) and a positive control for cell death (e.g., staurosporine).

  • Carefully remove the medium from the wells and add 100 µL of the medium containing the different concentrations of Hanfangchin A or controls.

  • Incubate for the desired time period (e.g., 24, 48, or 72 hours) at 37°C, 5% CO2.

• MTT/MTS Assay:

  • For MTT: Add 10 µL of MTT reagent (5 mg/mL in PBS) to each well and incubate for 2-4 hours at 37°C. After incubation, add 100 µL of solubilization solution and incubate overnight at 37°C.

  • For MTS: Add 20 µL of MTS reagent to each well and incubate for 1-4 hours at 37°C.

• Data Acquisition and Analysis:

  • Measure the absorbance at the appropriate wavelength (e.g., 570 nm for MTT, 490 nm for MTS) using a plate reader.

  • Calculate the percentage of cell viability relative to the vehicle control.

  • Plot the dose-response curve and determine the IC50 value using appropriate software (e.g., GraphPad Prism).

PI3K/Akt Pathway HTS Assay (In-Cell Western)

This protocol describes a high-content imaging-based assay to screen for inhibitors of PI3K/Akt signaling, such as Hanfangchin A.

Materials:

• Cancer cell line with active PI3K/Akt signaling

• Serum-free and complete growth medium

• Hanfangchin A stock solution

• Growth factor (e.g., IGF-1 or EGF)

• Fixation and permeabilization buffers

• Primary antibodies (e.g., anti-phospho-Akt, anti-total-Akt)

• Fluorescently labeled secondary antibodies

• Nuclear counterstain (e.g., DAPI)

• 96- or 384-well black-walled, clear-bottom imaging plates

• High-content imaging system

Protocol:

• Cell Seeding and Serum Starvation:

  • Seed cells in imaging plates as described in the cell viability protocol.

  • After cell attachment, replace the complete medium with serum-free medium and incubate for 12-24 hours to reduce basal pathway activity.

• Compound Treatment and Stimulation:

  • Treat cells with various concentrations of Hanfangchin A or controls in serum-free medium for 1-2 hours.

  • Stimulate the PI3K/Akt pathway by adding a growth factor (e.g., 100 ng/mL IGF-1) for 15-30 minutes.

• Immunofluorescence Staining:

  • Fix the cells with 4% paraformaldehyde for 15 minutes.

  • Permeabilize the cells with 0.1% Triton X-100 in PBS for 10 minutes.

  • Block with a suitable blocking buffer for 1 hour.

  • Incubate with primary antibodies against phospho-Akt and total Akt overnight at 4°C.

  • Wash and incubate with fluorescently labeled secondary antibodies and a nuclear counterstain for 1 hour.

• Image Acquisition and Analysis:

  • Acquire images using a high-content imaging system.

  • Use image analysis software to quantify the fluorescence intensity of phospho-Akt and total Akt within the cytoplasm of each cell.

  • Calculate the ratio of phospho-Akt to total Akt and normalize to the stimulated vehicle control.

  • Generate dose-response curves and determine the IC50 value for the inhibition of Akt phosphorylation.

NF-κB Nuclear Translocation HTS Assay

This high-content screening assay measures the inhibition of NF-κB nuclear translocation, a key mechanism of Hanfangchin A's anti-inflammatory and anticancer activity.

Materials:

• Cell line suitable for NF-κB activation studies (e.g., HeLa, HEK293)

• Complete growth medium

• Hanfangchin A stock solution

• NF-κB activating agent (e.g., TNF-α)

• Fixation and permeabilization buffers

• Primary antibody against NF-κB p65 subunit

• Fluorescently labeled secondary antibody

• Nuclear counterstain (e.g., Hoechst 33342)

• 96- or 384-well imaging plates

• High-content imaging system

Protocol:

• Cell Seeding:

  • Seed cells in imaging plates and allow them to attach overnight.

• Compound Treatment and Stimulation:

  • Pre-treat cells with different concentrations of Hanfangchin A for 1 hour.

  • Stimulate NF-κB activation by adding TNF-α (e.g., 10 ng/mL) for 30 minutes.

• Immunofluorescence Staining:

  • Fix, permeabilize, and block the cells as described in the PI3K/Akt assay protocol.

  • Incubate with an anti-NF-κB p65 primary antibody.

  • Wash and incubate with a fluorescently labeled secondary antibody and a nuclear counterstain.

• Image Acquisition and Analysis:

  • Acquire images using a high-content imaging system.

  • Use image analysis software to define the nuclear and cytoplasmic compartments based on the nuclear stain.

  • Quantify the fluorescence intensity of NF-κB p65 in both compartments.

  • Calculate the ratio of nuclear to cytoplasmic NF-κB fluorescence intensity.

  • Determine the dose-dependent inhibition of NF-κB nuclear translocation by Hanfangchin A and calculate the IC50 value.

Apoptosis HTS Assay (Caspase-3/7 Activity)

This protocol outlines a luminescent-based HTS assay to quantify the induction of apoptosis by Hanfangchin A through the measurement of caspase-3 and -7 activity.

Materials:

• Cancer cell line of interest

• Complete growth medium

• Hanfangchin A stock solution

• Caspase-Glo® 3/7 Assay Reagent (or equivalent)

• 96- or 384-well white-walled, clear-bottom cell culture plates

• Luminometer

Protocol:

• Cell Seeding and Treatment:

  • Seed cells in white-walled plates and treat with a dose range of Hanfangchin A as described in the cell viability protocol.

  • Incubate for a time period sufficient to induce apoptosis (e.g., 24-48 hours).

• Caspase Activity Measurement:

  • Equilibrate the plate to room temperature.

  • Add Caspase-Glo® 3/7 Reagent to each well in a 1:1 volume ratio to the cell culture medium.

  • Mix gently by orbital shaking for 30-60 seconds.

  • Incubate at room temperature for 1-2 hours, protected from light.

• Data Acquisition and Analysis:

  • Measure the luminescence of each well using a luminometer.

  • Normalize the luminescence signal to the vehicle control to determine the fold-increase in caspase activity.

  • Plot the dose-response curve and determine the EC50 for caspase activation.

Conclusion

Hanfangchin A is a promising natural compound with multifaceted therapeutic potential. The data and protocols presented in these application notes provide a robust framework for researchers to conduct high-throughput screening campaigns to further elucidate its mechanisms of action and explore its applications in drug discovery and development. The detailed methodologies for cell viability, PI3K/Akt pathway inhibition, NF-κB signaling, and apoptosis assays, combined with the comprehensive quantitative data, will facilitate the efficient and effective investigation of Hanfangchin A and its analogs.

References

• 1. researchgate.net [researchgate.net]
• 2. Fangchinoline exerts antitumour activity by suppressing the EGFR-PI3K/AKT signalling pathway in colon adenocarcinoma - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Fangchinoline induces gallbladder cancer cell apoptosis by suppressing PI3K/Akt/XIAP axis - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Fangchinoline inhibits cell proliferation via Akt/GSK-3beta/ cyclin D1 signaling and induces apoptosis in MDA-MB-231 breast cancer cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Fangchinoline, a Bisbenzylisoquinoline Alkaloid can Modulate Cytokine-Impelled Apoptosis via the Dual Regulation of NF-κB and AP-1 Pathways [mdpi.com]
• 6. researchgate.net [researchgate.net]
• 7. Frontiers | Flavonoids as Molecules With Anti-Zika virus Activity [frontiersin.org]
• 8. researchgate.net [researchgate.net]
• 9. Fangchinoline targets PI3K and suppresses PI3K/AKT signaling pathway in SGC7901 cells - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]

Hanfangchin A: Application Notes and Protocols for Antiviral Research

For Researchers, Scientists, and Drug Development Professionals

Introduction

Hanfangchin A, also known as Fangchinoline, is a bisbenzylisoquinoline alkaloid originally isolated from the root of Stephania tetrandra. It has demonstrated a broad spectrum of pharmacological activities, including potent antiviral properties against a range of clinically relevant viruses. These application notes provide a comprehensive overview of the antiviral activity of Hanfangchin A, its mechanisms of action, and detailed protocols for its evaluation in a research setting. Its structural analog, Tetrandrine (B1684364), exhibits similar antiviral activities and is often studied concurrently.

Antiviral Spectrum and Efficacy

Hanfangchin A and its related compounds have shown significant inhibitory effects against numerous viruses. The antiviral efficacy is often quantified by the 50% effective concentration (EC₅₀) or 50% inhibitory concentration (IC₅₀), which is the concentration of the compound that inhibits viral replication or activity by 50%. The 50% cytotoxic concentration (CC₅₀) is also determined to assess the compound's toxicity to host cells. A higher selectivity index (SI = CC₅₀/IC₅₀ or CC₅₀/EC₅₀) indicates a more favorable therapeutic window.[1]

Summary of Antiviral Activity

Virus Family	Virus	Cell Line	EC₅₀ / IC₅₀ (µM)	CC₅₀ (µM)	Selectivity Index (SI)	Reference(s)
Coronaviridae	SARS-CoV-2	Vero E6	1.85 - 2.36	>10.39	>4.4 - 10.39	[2]
SARS-CoV-2	Huh7	0.40 - 1.25	14.74	11.8 - 36.85	[2]
SARS-CoV-2	Calu-3	1.60 - 5.03	78.85	15.68 - 49.3	[2]
MERS-CoV	-	Inhibits entry	-	-	[3]
HCoV-OC43	MRC-5	1.01 ± 0.07	12.40	11.46	[4]
Flaviviridae	Zika Virus (ZIKV)	BHK	Dose-dependent inhibition	-	-	[5]
Retroviridae	HIV-1	MT-4, PM1	0.8 - 1.7	-	-	[6]
Filoviridae	Ebola Virus (EBOV)	-	Potent inhibition	-	-	[7]
Picornaviridae	Enteroviruses (EV-A71, CV-A10, CV-B3, CV-A16)	-	Potent inhibition	-	-	[8]

Mechanisms of Antiviral Action

Hanfangchin A employs multiple mechanisms to inhibit viral replication, primarily by targeting host cell factors essential for the viral life cycle.

• Inhibition of Viral Entry: For several enveloped viruses, including coronaviruses and Ebola virus, Hanfangchin A acts as a potent blocker of two-pore channels (TPCs) located in the membranes of endolysosomes.[9][10] By inhibiting TPCs, it impedes the intracellular trafficking of virions, effectively trapping them within endosomes and preventing their entry into the cytoplasm.[2] This mechanism disrupts the early stages of the viral life cycle.[11]

• Disruption of Viral Internalization: In the case of Zika virus, Hanfangchin A has been shown to disrupt the internalization process of the virus into host cells.[5]

• Interference with Viral Protein Processing: Against HIV-1, Hanfangchin A interferes with the proteolytic processing of the viral envelope glycoprotein (B1211001) precursor, gp160.[6] This action impairs the formation of mature, infectious virions.

• Modulation of Host Antiviral Response: Hanfangchin A can also activate the host's innate immune response. It has been observed to suppress the degradation of the STING (stimulator of interferon genes) protein, leading to an increased expression of interferons and interferon-stimulated genes, which have potent antiviral effects.[12]

Signaling Pathway: Inhibition of Coronavirus Entry

Caption: Mechanism of Hanfangchin A in blocking coronavirus entry.

Experimental Protocols

The following are detailed protocols for key experiments to evaluate the antiviral activity of Hanfangchin A.

Cytotoxicity Assay (CC₅₀ Determination)

This assay is crucial to determine the concentration range of Hanfangchin A that is non-toxic to the host cells, ensuring that observed antiviral effects are not due to cell death.

Principle: The MTT assay measures the metabolic activity of viable cells. Mitochondrial dehydrogenases in living cells convert the yellow MTT tetrazolium salt into purple formazan (B1609692) crystals. The amount of formazan is proportional to the number of viable cells.[5]

Materials:

• Host cell line (e.g., Vero E6, Huh7, A549)

• Cell culture medium (e.g., DMEM) with fetal bovine serum (FBS) and antibiotics

• Hanfangchin A stock solution

• 96-well cell culture plates

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or 0.01 M HCl in 10% SDS)

• Phosphate-buffered saline (PBS)

• CO₂ incubator (37°C, 5% CO₂)

• Microplate reader

Procedure:

• Cell Seeding: Seed host cells in a 96-well plate at a density of 1 x 10⁴ to 2.5 x 10⁴ cells/well and incubate for 24 hours to form a confluent monolayer.[13]

• Compound Preparation: Prepare serial dilutions of Hanfangchin A in cell culture medium. The concentration range should be broad enough to determine the 50% cytotoxic concentration.

• Treatment: Remove the old medium from the cells and add 100 µL of the prepared Hanfangchin A dilutions to the respective wells in triplicate. Include a "cells only" control (medium without the compound).

• Incubation: Incubate the plate for 48-72 hours, corresponding to the duration of the antiviral assay.

• MTT Addition: Add 10 µL of MTT solution to each well and incubate for 2-4 hours at 37°C.

• Solubilization: Carefully remove the medium and add 100 µL of solubilization solution to each well to dissolve the formazan crystals.

• Absorbance Reading: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability for each concentration relative to the "cells only" control. Plot the cell viability against the log of the compound concentration and determine the CC₅₀ value using non-linear regression analysis.[5]

Plaque Reduction Assay (IC₅₀ Determination)

This is a standard method to quantify the antiviral activity of a compound by measuring the reduction in the formation of viral plaques.[3]

Principle: In the presence of an effective antiviral agent, the number of plaques (zones of cell death caused by viral infection) will be reduced. The IC₅₀ is the concentration of the compound that reduces the number of plaques by 50%.[3]

Materials:

• Confluent monolayer of host cells in 6-well or 12-well plates

• Virus stock with a known titer

• Hanfangchin A serial dilutions

• Serum-free medium for viral dilution

• Overlay medium (e.g., 1.2% Avicel or 0.8% agarose (B213101) in 2x MEM)

• Fixing solution (e.g., 10% formalin)

• Staining solution (e.g., 0.1% crystal violet in 20% ethanol)

Procedure:

• Cell Seeding: Seed host cells in multi-well plates to achieve a confluent monolayer on the day of infection.[3]

• Virus-Compound Incubation: In separate tubes, mix equal volumes of a virus dilution (calculated to produce 50-100 plaques per well) with each serial dilution of Hanfangchin A. Incubate at 37°C for 1 hour.[6]

• Infection: Remove the culture medium from the cell monolayers and inoculate with the virus-compound mixtures. Incubate for 1-2 hours at 37°C to allow for viral adsorption.[3]

• Overlay Application: Aspirate the inoculum and gently add the overlay medium to each well. Allow the overlay to solidify at room temperature.

• Incubation: Incubate the plates at 37°C for 2-4 days, or until plaques are visible.

• Fixation and Staining: Fix the cells with formalin for at least 4 hours.[6] Remove the overlay and stain the cell monolayer with crystal violet solution for 15-20 minutes. Gently wash with water and allow the plates to dry.

• Plaque Counting: Count the number of plaques in each well.

• Data Analysis: Calculate the percentage of plaque reduction for each concentration compared to the virus control (no compound). Determine the IC₅₀ value by plotting the percentage of inhibition against the log of the compound concentration.

Experimental Workflow for Antiviral Screening

Caption: A generalized workflow for screening and characterizing antiviral compounds like Hanfangchin A.

Time-of-Addition Assay

This assay helps to determine the specific stage of the viral life cycle that is inhibited by Hanfangchin A.[10]

Principle: The compound is added at different time points relative to viral infection. If the compound is effective only when added early, it likely targets an early event like entry. If it remains effective when added later, it targets a later event like replication or assembly.[8]

Materials:

• Synchronized infection of host cells

• Hanfangchin A at a concentration of ~10x IC₅₀

• Control inhibitors with known mechanisms (e.g., entry inhibitor, replication inhibitor)

• Method for quantifying viral replication (e.g., plaque assay, RT-qPCR for viral RNA, ELISA for viral protein)

Procedure:

• Synchronized Infection: Infect a confluent monolayer of host cells with a high multiplicity of infection (MOI) for 1-2 hours at 4°C (to allow binding but not entry). Wash cells to remove unbound virus.

• Time-Course Addition: Shift the temperature to 37°C to initiate infection (time zero). Add Hanfangchin A and control inhibitors to different wells at various time points post-infection (e.g., 0, 2, 4, 6, 8 hours).

• Incubation: Incubate the plates for a single replication cycle (e.g., 24 hours).

• Quantification: At the end of the incubation period, quantify the viral yield or a specific viral marker from each well.

• Data Analysis: Plot the percentage of viral inhibition against the time of compound addition. Compare the resulting curve for Hanfangchin A with those of the control inhibitors to identify the inhibited step.

Conclusion

Hanfangchin A is a promising natural compound with broad-spectrum antiviral activity. Its primary mechanisms of action, including the inhibition of viral entry by blocking two-pore channels and the modulation of the host immune response, make it a valuable tool for antiviral research and a potential candidate for further therapeutic development. The provided protocols offer a framework for the systematic evaluation of Hanfangchin A and other potential antiviral agents in a laboratory setting.

References

• 1. CC50/IC50 Assay for Antiviral Research - Creative Diagnostics [antiviral.creative-diagnostics.com]
• 2. Antiviral effects and tissue exposure of tetrandrine against SARS‐CoV‐2 infection and COVID‐19 - PMC [pmc.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. researchgate.net [researchgate.net]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. researchgate.net [researchgate.net]
• 8. A time-of–drug addition approach to target identification of antiviral compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Antiviral assay -Antimicrobial assay -Microbiology-BIO-PROTOCOL [bio-protocol.org]
• 10. benchchem.com [benchchem.com]
• 11. Disruption of Spike Priming in Virus Entry: Tetrandrine as a Pan‐Coronavirus Inhibitor - PMC [pmc.ncbi.nlm.nih.gov]
• 12. A time-of–drug addition approach to target identification of antiviral compounds | Springer Nature Experiments [experiments.springernature.com]
• 13. benchchem.com [benchchem.com]

Hanfangchin A: A Promising Alkaloid in Cancer Cell Line Studies

Introduction

Hanfangchin A, also known as Fangchinoline (B191232), is a bisbenzylisoquinoline alkaloid extracted from the root of Stephania tetrandra. Emerging research has highlighted its potential as an anti-cancer agent, demonstrating cytotoxic, anti-proliferative, and pro-apoptotic effects across a variety of cancer cell lines. This document provides a comprehensive overview of the application of Hanfangchin A in cancer cell line studies, including its mechanisms of action, quantitative data on its efficacy, and detailed protocols for relevant experiments.

Application Notes

Hanfangchin A has been shown to exert its anti-cancer effects through multiple mechanisms, primarily by inducing cell cycle arrest and apoptosis, and modulating key signaling pathways involved in cancer cell proliferation and survival.

Effects on Cancer Cell Lines:

• Breast Cancer: In MCF-7 and MDA-MB-231 breast cancer cell lines, Hanfangchin A induces G1-phase cell cycle arrest. This is achieved by downregulating the expression of cyclin D1, cyclin D3, and cyclin E, while increasing the expression of the cyclin-dependent kinase (CDK) inhibitors p21/WAF1 and p27/KIP1. Furthermore, it inhibits the kinase activities of CDK2, CDK4, and CDK6.[1]

• Colorectal Cancer: Hanfangchin A induces apoptosis in CCL-244 and SW480 colorectal cancer cells through the activation of endoplasmic reticulum stress, evidenced by the increased expression of p-PERK, p-eIF2α, ATF4, and CHOP.[2] In HT29 and HCT116 cells, it has been shown to induce autophagy via the AMPK/mTOR/ULK1 signaling pathway.

• Prostate Cancer: In PC-3 and LnCap prostate cancer cells, Hanfangchin A inhibits cell proliferation and induces G0/G1 phase cell cycle arrest and apoptosis.[3][4] This is associated with an increase in p27 expression and a decrease in cyclin D and proliferating cell nuclear antigen (PCNA) expression.[4]

• Lung Cancer: In A549 non-small cell lung cancer cells, a derivative of Hanfangchin A, LYY-35, has been shown to inhibit proliferation, block the cell cycle, and promote apoptosis.[5] In SPC-A-1 lung cancer cells, Hanfangchin A inhibits proliferation by inducing G0/G1 phase cell cycle arrest through the downregulation of CDK4, CDK6, and cyclin D1.[6][7]

• Leukemia: In K562 chronic myelogenous leukemia cells, Hanfangchin A inhibits cell proliferation in a dose- and time-dependent manner by inducing G0/G1 cell cycle arrest.[8][9] This effect is mediated by the upregulation of CDKN1A and MCL-1, and the downregulation of cyclin D2.[8] A derivative of Hanfangchin A has also shown potent activity against the HEL leukemia cell line.[10]

• Gastric Cancer: Hanfangchin A suppresses the proliferation and invasion of SGC7901 gastric cancer cells by targeting and inhibiting the PI3K/Akt signaling pathway.[1][2]

• Other Cancers: The anti-cancer effects of Hanfangchin A have also been observed in bone cancer (MG63 and U20S), bladder cancer (T24 and 5637), glioblastoma (U87 MG and U118 MG), and melanoma (WM9) cell lines.[11]

Mechanism of Action:

The primary mechanisms of action of Hanfangchin A in cancer cells involve the modulation of key signaling pathways:

• PI3K/Akt Signaling Pathway: A predominant mechanism is the inhibition of the PI3K/Akt pathway, which is crucial for cancer cell growth, proliferation, and survival. Hanfangchin A has been shown to decrease the expression and phosphorylation of PI3K and Akt in gastric and gallbladder cancer cells.[1][2][12]

• Cell Cycle Regulation: Hanfangchin A effectively halts the cell cycle at the G1/S or G0/G1 phase in various cancer cell types. This is achieved by modulating the expression of cyclins and cyclin-dependent kinases (CDKs), as well as their inhibitors (p21 and p27).[1][4][8]

• Induction of Apoptosis: Hanfangchin A triggers programmed cell death in cancer cells through both intrinsic and extrinsic pathways. This is often associated with the upregulation of pro-apoptotic proteins like Bax and cleaved caspase-3, and the downregulation of anti-apoptotic proteins like Bcl-2.[4] In esophageal squamous cell carcinoma cells, it activates both Noxa-dependent intrinsic and DR5-dependent extrinsic apoptosis.[13]

• Endoplasmic Reticulum Stress: In colorectal cancer, Hanfangchin A induces apoptosis by initiating the unfolded protein response (UPR) and endoplasmic reticulum stress.[2]

Data Presentation

Table 1: IC50 Values of Hanfangchin A in Various Cancer Cell Lines

Cancer Type	Cell Line	IC50 Value (µM)	Exposure Time (h)	Reference
Prostate Cancer	PC-3	27.53 ± 3.35	24	[3]
13.13 ± 1.58	48	[3]
7.25 ± 0.31	72	[3]
LnCap	36.18 ± 6.33	24	[3]
11.59 ± 0.22	48	[3]
12.73 ± 0.59	72	[3]
Esophageal Squamous Cell Carcinoma	EC1	3.04	Not Specified	[13]
ECA109	1.29	Not Specified	[13]
Kyse450	2.47	Not Specified	[13]
Kyse150	2.22	Not Specified	[13]
HET-1A (Normal)	8.93	Not Specified	[13]
Lung Cancer (Derivative 3i)	A549	0.61	Not Specified	[14]
Melanoma (Derivative 4g)	WM9	1.07	Not Specified	[15]
Leukemia (Derivative 3e)	HEL	0.23	Not Specified	[10][16]

Signaling Pathways and Experimental Workflows

Caption: Inhibition of the PI3K/Akt signaling pathway by Hanfangchin A, leading to apoptosis.

References

• 1. Fangchinoline targets PI3K and suppresses PI3K/AKT signaling pathway in SGC7901 cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Fangchinoline targets PI3K and suppresses PI3K/AKT signaling pathway in SGC7901 cells - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 4. Fangchinoline induced G1/S arrest by modulating expression of p27, PCNA, and cyclin D in human prostate carcinoma cancer PC3 cells and tumor xenograft - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. jcancer.org [jcancer.org]
• 6. Fangchinoline inhibits the proliferation of SPC-A-1 lung cancer cells by blocking cell cycle progression - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Fangchinoline inhibits the proliferation of SPC-A-1 lung cancer cells by blocking cell cycle progression - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Fangchinoline induces G0/G1 arrest by modulating the expression of CDKN1A and CCND2 in K562 human chronic myelogenous leukemia cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Fangchinoline induces G0/G1 arrest by modulating the expression of CDKN1A and CCND2 in K562 human chronic myelogenous leukemia cells - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Fangchinoline derivatives induce cell cycle arrest and apoptosis in human leukemia cell lines via suppression of the PI3K/AKT and MAPK signaling pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Molecular Targets Modulated by Fangchinoline in Tumor Cells and Preclinical Models - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Fangchinoline induces gallbladder cancer cell apoptosis by suppressing PI3K/Akt/XIAP axis - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Fangchinoline Inhibits Human Esophageal Cancer by Transactivating ATF4 to Trigger Both Noxa-Dependent Intrinsic and DR5-Dependent Extrinsic Apoptosis - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Design, synthesis and in vitro evaluation of fangchinoline derivatives as potential anticancer agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. Design, Synthesis and Anticancer Evaluation of Fangchinoline Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 16. researchgate.net [researchgate.net]

Hanfangchin A as a P-glycoprotein Inhibitor: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Hanfangchin A, also known as Fangchinoline, is a bisbenzylisoquinoline alkaloid isolated from the root of Stephania tetrandra. It has garnered significant interest in cancer research for its ability to reverse multidrug resistance (MDR), a major obstacle in the effective treatment of cancer. The primary mechanism behind this resistance is often the overexpression of P-glycoprotein (P-gp), a transmembrane efflux pump that actively transports a broad range of chemotherapeutic agents out of cancer cells, thereby reducing their intracellular concentration and efficacy. Hanfangchin A has been shown to be a potent inhibitor of P-gp, making it a promising candidate for combination cancer therapy.

These application notes provide a comprehensive overview of Hanfangchin A's function as a P-gp inhibitor, supported by quantitative data and detailed experimental protocols for its evaluation.

Mechanism of Action

Hanfangchin A reverses P-gp-mediated multidrug resistance through a multi-faceted approach:

• Direct Inhibition of P-gp Efflux Function: Hanfangchin A directly interacts with P-glycoprotein, inhibiting its ability to pump out anticancer drugs. This leads to an increased intracellular accumulation of these drugs in resistant cancer cells, restoring their cytotoxic effects.[1][2]

• Reduction of P-gp Expression: Some studies suggest that Hanfangchin A can also downregulate the expression of the MDR1 gene, which codes for P-glycoprotein. This leads to a decrease in the number of P-gp pumps on the cell surface, further contributing to the reversal of multidrug resistance.[2]

By inhibiting the efflux activity and potentially reducing the expression of P-gp, Hanfangchin A effectively re-sensitizes multidrug-resistant cancer cells to conventional chemotherapeutic agents.

Quantitative Data Summary

The following tables summarize the key quantitative data demonstrating the efficacy of Hanfangchin A as a P-glycoprotein inhibitor.

Table 1: Reversal of Multidrug Resistance by Hanfangchin A in P-gp-Positive HCT15 Cells

Chemotherapeutic Agent	Hanfangchin A Concentration (µM)	Fold Reversal of Resistance	Reference
Paclitaxel	3.0	~1900	[1]
Actinomycin D	3.0	~45.9	[1]

Fold Reversal is calculated by dividing the EC50 of the chemotherapeutic agent alone by the EC50 of the agent in the presence of Hanfangchin A.

Table 2: Effect of Hanfangchin A on Rhodamine 123 Accumulation in P-gp-Positive HCT15 Cells

Hanfangchin A Concentration (µM)	Enhancement of Rhodamine 123 Accumulation	Residual Rate of Rhodamine 123 (after 2h efflux)	Reference
3.0	~200-250%	~2.6-fold increase	[1]

Signaling Pathways and Experimental Workflows

References

• 1. The bisbenzylisoquinoline alkaloids, tetrandine and fangchinoline, enhance the cytotoxicity of multidrug resistance-related drugs via modulation of P-glycoprotein - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Tetrandrine and fangchinoline, bisbenzylisoquinoline alkaloids from Stephania tetrandra can reverse multidrug resistance by inhibiting P-glycoprotein activity in multidrug resistant human cancer cells - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for Hanfangchin A Administration in Animal Models

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the administration of Hanfangchin A (also known as Fangchinoline) in various animal models, focusing on its therapeutic applications in inflammatory and fibrotic diseases. Detailed protocols for administration and disease induction are provided, along with a summary of quantitative outcomes and visualization of the key signaling pathways involved.

Therapeutic Rationale

Hanfangchin A, a bisbenzylisoquinoline alkaloid, has demonstrated significant anti-inflammatory, anti-arthritic, and anti-fibrotic properties in preclinical studies. Its therapeutic potential stems from its ability to modulate key signaling pathways, primarily the Nuclear Factor-kappa B (NF-κB) and Mitogen-Activated Protein Kinase (MAPK) pathways, which are central to the inflammatory and fibrotic processes.

Quantitative Data Summary

The following tables summarize the quantitative data from studies administering Hanfangchin A in animal models of arthritis and liver fibrosis.

Table 1: Efficacy of Hanfangchin A in a Rat Model of Arthritis [1]

Parameter	Control Group	Hanfangchin A (10 mg/kg, oral)	Hanfangchin A (30 mg/kg, oral)
Paw Volume (mL)	Increased	Significantly Reduced	More Significantly Reduced
Arthritis Index	High	Significantly Lowered	More Significantly Lowered
Knee Thickness (mm)	Increased	Significantly Reduced	More Significantly Reduced
Squeaking Score	High	Significantly Reduced	More Significantly Reduced

Table 2: Efficacy of Hanfangchin A in a Mouse Model of Liver Fibrosis

Parameter	Control Group (Fibrosis Induced)	Hanfangchin A (Intraperitoneal)
Liver Hydroxyproline (B1673980) (µg/g)	Elevated	Significantly Reduced
Collagen Deposition (%)	High	Significantly Reduced
α-SMA Expression	High	Significantly Reduced
Serum ALT (U/L)	Elevated	Significantly Reduced
Serum AST (U/L)	Elevated	Significantly Reduced

Table 3: Effect of Hanfangchin A on Cartilage Degradation Markers in an Osteoarthritis Model

Parameter	Control Group (Osteoarthritis Induced)	Hanfangchin A
Aggrecan Expression	Decreased	Significantly Increased
MMP-3 Expression	Increased	Significantly Decreased
MMP-13 Expression	Increased	Significantly Decreased

Experimental Protocols

Protocol 1: Oral Gavage Administration of Hanfangchin A in a Rat Arthritis Model

This protocol is adapted from studies investigating the anti-arthritic effects of Hanfangchin A.[1]

1. Animal Model Induction (Collagen-Induced Arthritis):

• Animals: Male Wistar rats (180-200g).
• Induction: Emulsify bovine type II collagen with an equal volume of complete Freund's adjuvant.
• Administer a single intradermal injection of 0.1 mL of the emulsion at the base of the tail.
• A booster injection of collagen in incomplete Freund's adjuvant is given on day 7.
• Arthritis development is typically observed within 14-21 days, characterized by paw swelling and redness.

2. Preparation of Hanfangchin A Solution:

• Dissolve Hanfangchin A in a suitable vehicle, such as a 0.5% carboxymethylcellulose (CMC) solution.
• Prepare solutions to achieve final doses of 10 mg/kg and 30 mg/kg body weight. The volume administered should not exceed 10 mL/kg.

3. Administration Procedure:

• Gently restrain the rat.
• Measure the distance from the oral cavity to the xiphoid process to determine the appropriate length for gavage needle insertion.
• Insert a ball-tipped gavage needle gently into the esophagus.
• Administer the prepared Hanfangchin A solution slowly.
• Administer daily starting from the onset of arthritis symptoms.

4. Assessment of Efficacy:

• Measure paw volume using a plethysmometer daily.
• Score the severity of arthritis in each paw based on a scale of 0-4 (0=normal, 4=severe swelling and redness).
• At the end of the study, collect joint tissues for histological analysis and biomarker assessment.

Protocol 2: Intraperitoneal Injection of Hanfangchin A in a Mouse Liver Fibrosis Model

This protocol is designed for evaluating the anti-fibrotic effects of Hanfangchin A.

1. Animal Model Induction (Carbon Tetrachloride-Induced Fibrosis):

• Animals: Male C57BL/6 mice (8-10 weeks old).
• Induction: Administer carbon tetrachloride (CCl4) diluted in olive oil (1:4 v/v) via intraperitoneal (IP) injection at a dose of 1 mL/kg body weight, twice a week for 4-8 weeks.

2. Preparation of Hanfangchin A Solution:

• Dissolve Hanfangchin A in a sterile, biocompatible solvent such as saline or phosphate-buffered saline (PBS). Ensure the final solution is at a neutral pH.
• Prepare the solution to deliver the desired dose.

3. Administration Procedure:

• Restrain the mouse, exposing the abdomen.
• Locate the lower right quadrant of the abdomen to avoid the cecum and bladder.
• Insert a 25-27 gauge needle at a 15-20 degree angle.
• Aspirate to ensure the needle is not in a blood vessel or organ.
• Inject the Hanfangchin A solution.
• Administer on a predetermined schedule (e.g., daily or every other day) concurrently with or after the induction of fibrosis.

4. Assessment of Efficacy:

• At the end of the treatment period, euthanize the mice and collect liver tissue and blood samples.
• Measure liver hydroxyproline content as an indicator of collagen deposition.
• Perform histological staining (e.g., Masson's trichrome, Sirius Red) to visualize collagen.
• Analyze serum levels of liver enzymes (ALT, AST).

Signaling Pathway Visualizations

The therapeutic effects of Hanfangchin A are largely attributed to its modulation of the NF-κB and MAPK signaling pathways.

Caption: Hanfangchin A inhibits the NF-κB signaling pathway.

Caption: Hanfangchin A modulates the MAPK signaling cascade.

Caption: General experimental workflow for evaluating Hanfangchin A.

References

• 1. Fangchinoline Has an Anti-Arthritic Effect in Two Animal Models and in IL-1β-Stimulated Human FLS Cells - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Quantification of Hanfangchin A in Biological Samples

For Researchers, Scientists, and Drug Development Professionals

Introduction

Hanfangchin A, also known as Fangchinoline (B191232), is a bisbenzylisoquinoline alkaloid with a range of reported pharmacological activities, including anti-inflammatory, anticancer, and antihypertensive effects. Accurate quantification of Hanfangchin A in biological matrices is crucial for pharmacokinetic studies, drug metabolism research, and clinical trial monitoring. These application notes provide detailed methodologies for the sensitive and specific quantification of Hanfangchin A in biological samples, primarily plasma, using modern analytical techniques.

I. Quantitative Data Summary

The following tables summarize the key parameters for the quantification of Hanfangchin A using High-Performance Liquid Chromatography (HPLC) and Ultra-Performance Liquid Chromatography-Tandem Mass Spectrometry (UPLC-MS/MS).

Table 1: HPLC Method Parameters for Hanfangchin A Quantification

Parameter	Description	Reference
Sample Type	Human Plasma	[1]
Sample Preparation	Hollow fiber liquid-phase microextraction (LPME)	[1]
Chromatographic Column	Not Specified	[1]
Mobile Phase	Not Specified	[1]
Flow Rate	Not Specified	[1]
Detection	UV	[1]
Linearity Range	15-1000 ng/mL	[1]
Limit of Detection (LOD)	3.0 ng/mL	[1]
Extraction Recovery	50%	[1]

Table 2: UPLC-MS/MS Method Parameters for Hanfangchin A Quantification in Rat Plasma

Parameter	Description	Reference
Sample Preparation	Protein precipitation with methanol (B129727)	[2]
Chromatographic Column	Not specified	[2]
Mobile Phase	Gradient elution with acetonitrile (B52724) and water containing 0.1% formic acid	[3]
Flow Rate	0.4 mL/min	[3]
Mass Spectrometry	Triple quadrupole tandem mass spectrometer	[3]
Ionization Mode	Positive electrospray ionization (ESI+)	[3]
Scan Mode	Multiple Reaction Monitoring (MRM)	[3]
Linearity Range	Not specified
Limit of Quantification (LOQ)	Not specified

II. Experimental Protocols

Protocol 1: Quantification of Hanfangchin A in Human Plasma using HPLC with Liquid-Phase Microextraction

This protocol is based on the method described by Yang et al. (2007).[1]

1. Materials and Reagents:

• Hanfangchin A (Fangchinoline) reference standard

• Tetrahydropalmatine (Internal Standard, IS)

• Organic solvent for LPME (e.g., 1-octanol)

• HPLC grade methanol, acetonitrile, and water

• Human plasma

• Hollow fibers for LPME

2. Sample Preparation (Hollow Fiber Liquid-Phase Microextraction):

• Spike 1 mL of human plasma with the internal standard, tetrahydropalmatine.

• Prepare the LPME device by immersing a polypropylene (B1209903) hollow fiber in the organic solvent for a few seconds.

• Fill the lumen of the hollow fiber with an acceptor phase (e.g., acidic solution).

• Place the prepared hollow fiber into the plasma sample.

• Extract for a specified time (e.g., 30 minutes) with stirring.

• After extraction, carefully remove the acceptor phase from the hollow fiber for HPLC analysis.

3. HPLC Conditions:

• Column: A suitable C18 column.

• Mobile Phase: An optimized mixture of acetonitrile and a buffer solution (e.g., ammonium (B1175870) acetate).

• Flow Rate: Typically 1.0 mL/min.

• Injection Volume: 20 µL.

• Detection: UV detector set at an appropriate wavelength for Hanfangchin A.

4. Calibration and Quantification:

• Prepare a series of calibration standards by spiking blank plasma with known concentrations of Hanfangchin A and a fixed concentration of the IS.

• Process the calibration standards and samples as described in the sample preparation section.

• Construct a calibration curve by plotting the peak area ratio of Hanfangchin A to the IS against the concentration of Hanfangchin A.

• Determine the concentration of Hanfangchin A in the unknown samples from the calibration curve.

Protocol 2: Quantification of Hanfangchin A in Rat Plasma using UPLC-MS/MS

This protocol is a general procedure based on typical UPLC-MS/MS methods for the analysis of small molecules in biological fluids.[2][3]

1. Materials and Reagents:

• Hanfangchin A (Fangchinoline) reference standard

• Internal Standard (IS), a structurally similar compound not present in the sample.

• LC-MS grade methanol, acetonitrile, and water

• Formic acid

• Rat plasma

2. Sample Preparation (Protein Precipitation):

• To 100 µL of rat plasma in a microcentrifuge tube, add 200 µL of cold methanol containing the internal standard.

• Vortex the mixture for 1 minute to precipitate the proteins.

• Centrifuge the mixture at 13,000 rpm for 10 minutes.

• Transfer the supernatant to a clean tube and evaporate to dryness under a gentle stream of nitrogen.

• Reconstitute the residue in 100 µL of the mobile phase for UPLC-MS/MS analysis.

3. UPLC-MS/MS Conditions:

• UPLC System: A high-performance UPLC system.

• Column: A suitable C18 column (e.g., Acquity UPLC BEH C18).

• Mobile Phase A: Water with 0.1% formic acid.

• Mobile Phase B: Acetonitrile with 0.1% formic acid.

• Gradient Elution: A suitable gradient to separate Hanfangchin A from endogenous plasma components.

• Flow Rate: Typically 0.4 mL/min.[3]

• Injection Volume: 5 µL.

• Mass Spectrometer: A triple quadrupole mass spectrometer.

• Ionization Source: Electrospray Ionization (ESI) in positive mode.

• MRM Transitions: Optimized precursor-to-product ion transitions for Hanfangchin A and the IS.

4. Calibration and Quantification:

• Prepare calibration standards and quality control (QC) samples by spiking blank rat plasma with known concentrations of Hanfangchin A.

• Process the standards, QCs, and unknown samples as described above.

• Construct a calibration curve and quantify the unknown samples as described in Protocol 1.

III. Visualization of Signaling Pathways and Workflows

Signaling Pathway of Hanfangchin A

Hanfangchin A has been shown to modulate several key signaling pathways involved in inflammation and cancer.[2][4][5] The following diagram illustrates the inhibitory effects of Hanfangchin A on the NF-κB and AP-1 signaling pathways, which are crucial regulators of cellular processes like inflammation, proliferation, and apoptosis.[2]

Caption: Inhibition of NF-κB and AP-1 signaling pathways by Hanfangchin A.

Experimental Workflow for Hanfangchin A Quantification

The following diagram outlines a typical experimental workflow for the quantification of Hanfangchin A in a biological sample using UPLC-MS/MS.

Caption: General workflow for Hanfangchin A quantification in biological samples.

References

• 1. Fangchinoline as a kinase inhibitor targets FAK and suppresses FAK-mediated signaling pathway in A549 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. Anti-inflammatory effects of fangchinoline and tetrandrine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Redirecting [linkinghub.elsevier.com]
• 5. Fangchinoline induces gallbladder cancer cell apoptosis by suppressing PI3K/Akt/XIAP axis | PLOS One [journals.plos.org]

Hanfangchin A (Tetrandrine) for the Study of Ion Channel Function: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Hanfangchin A, also known as Tetrandrine (B1684364), is a bis-benzylisoquinoline alkaloid originally isolated from the root of Stephania tetrandra. It has garnered significant interest in the scientific community for its diverse pharmacological activities, including its potent effects on various ion channels. This document provides detailed application notes and experimental protocols for utilizing Hanfangchin A as a tool to investigate the function of several key ion channels, including L-type and T-type calcium channels, calcium-activated potassium (KCa) channels, and Transient Receptor Potential Canonical 6 (TRPC6) channels.

Mechanism of Action

Hanfangchin A exhibits a broad spectrum of activity as an ion channel blocker. Its primary mechanisms of action relevant to ion channel research include:

• L-type and T-type Calcium Channel Blockade: Tetrandrine is a well-characterized calcium channel antagonist, inhibiting both L-type and T-type voltage-gated calcium channels.[1][2][3] This inhibition is concentration-dependent and reversible.[2] The blockade of L-type calcium channels, in particular, is a key mechanism underlying its vasodilatory effects.[4] It has been shown to interact with the benzothiazepine-binding site of the L-type calcium channel complex.[5]

• Inhibition of Calcium-Activated Potassium Channels: Hanfangchin A is a potent blocker of Ca2+-activated K+ (KCa) channels.[1]

• Modulation of TRPC6 Channels: Studies have demonstrated that Tetrandrine can suppress the overexpression of TRPC6 channels, thereby inhibiting intracellular Ca2+ influx and downstream signaling pathways, such as the RhoA/ROCK1 pathway.[6][7] This has implications for studying podocyte injury and renal diseases.[6][7]

Quantitative Data

The following table summarizes the inhibitory concentrations (IC50) of Hanfangchin A (Tetrandrine) on various ion channels as reported in the literature.

Ion Channel	Cell Type	IC50 Value	Reference
L-type Voltage-Dependent Ca2+ Current	A7r5 vascular smooth muscle cells	5 µM	[4]
Non-inactivating component of ICa	Not specified	10.1 µM	[8]
Channel-open probability within bursts	Not specified	0.21 µM	[8]
Cell Proliferation	Hep-2 cells	13.28 µg/mL	[5]

Signaling Pathway of TRPC6 Inhibition by Hanfangchin A

The following diagram illustrates the proposed signaling pathway through which Hanfangchin A (Tetrandrine) alleviates podocyte injury by inhibiting the TRPC6 channel and its downstream effectors.

Hanfangchin A inhibits the TRPC6 signaling pathway.

Experimental Protocols

Whole-Cell Patch-Clamp Electrophysiology for Studying L-type Ca2+ Channel Inhibition

This protocol is adapted from methodologies used to study the effects of Tetrandrine on L-type voltage-dependent Ca2+ currents in vascular smooth muscle cells.[4][9]

Objective: To measure the effect of Hanfangchin A on L-type Ca2+ currents in a voltage-clamp whole-cell configuration.

Materials:

• Cells: A7r5 vascular smooth muscle cells or other suitable cell line expressing L-type calcium channels.

• External Solution (in mM): 130 NaCl, 5 KCl, 1.8 CaCl2, 1 MgCl2, 10 HEPES, and 10 glucose (pH adjusted to 7.4 with NaOH).

• Pipette Solution (in mM): 130 CsCl, 2 MgCl2, 10 HEPES, 10 EGTA, and 3 Na2ATP (pH adjusted to 7.2 with CsOH).

• Hanfangchin A (Tetrandrine) Stock Solution: 10 mM in DMSO.

• Patch-clamp setup: Amplifier, micromanipulator, perfusion system, and data acquisition software.

Experimental Workflow:

Workflow for patch-clamp electrophysiology experiment.

Procedure:

• Cell Preparation: Plate A7r5 cells on glass coverslips and culture until they reach 50-70% confluency.

• Establish Whole-Cell Configuration:

  • Place a coverslip with cells in the recording chamber and perfuse with the external solution.

  • Pull borosilicate glass pipettes to a resistance of 3-5 MΩ when filled with the pipette solution.

  • Approach a single cell with the patch pipette and apply gentle suction to form a gigaohm seal (>1 GΩ).

  • Apply a brief, strong suction pulse to rupture the cell membrane and establish the whole-cell configuration.

• Voltage-Clamp Protocol:

  • Hold the membrane potential at -80 mV.

  • Apply depolarizing voltage steps to +10 mV for 200 ms (B15284909) to elicit L-type Ca2+ currents.

• Data Recording:

  • Record baseline L-type Ca2+ currents for at least 5 minutes to ensure stability.

  • Perfuse the recording chamber with the external solution containing various concentrations of Hanfangchin A (e.g., 0.1, 1, 5, 10, 50 µM).

  • Record the currents at each concentration for 3-5 minutes to allow for equilibration.

  • Perform a washout with the external solution to observe the reversibility of the drug effect.

• Data Analysis:

  • Measure the peak amplitude of the L-type Ca2+ current at each concentration of Hanfangchin A.

  • Normalize the current amplitudes to the baseline current.

  • Plot the normalized current as a function of the Hanfangchin A concentration and fit the data with a Hill equation to determine the IC50 value.

Calcium Imaging for Studying TRPC6 Channel Inhibition

This protocol is based on methods used to investigate the effect of Tetrandrine on TRPC6-mediated calcium influx in podocytes.[6][7]

Objective: To measure the inhibitory effect of Hanfangchin A on TRPC6-mediated intracellular calcium influx using a fluorescent calcium indicator.

Materials:

• Cells: MPC5 podocytes or a similar cell line, potentially with stable overexpression of TRPC6.

• Culture Medium: RPMI-1640 supplemented with 10% FBS and 1% penicillin-streptomycin.

• Loading Buffer: Hanks' Balanced Salt Solution (HBSS) with 20 mM HEPES (pH 7.4).

• Calcium Indicator: Fluo-3 AM or Fluo-4 AM (2-5 µM).

• Pluronic F-127: 0.02% in loading buffer to aid dye solubilization.

• Hanfangchin A (Tetrandrine) Stock Solution: 10 mM in DMSO.

• TRPC6 Agonist: Angiotensin II (1 µM) or another suitable agonist.

• Imaging setup: Fluorescence microscope with an appropriate filter set for the chosen calcium indicator and a live-cell imaging chamber.

Experimental Workflow:

Workflow for calcium imaging experiment.

Procedure:

• Cell Seeding: Seed MPC5 podocytes onto glass-bottom dishes suitable for live-cell imaging and culture until they form a confluent monolayer.

• Dye Loading:

  • Wash the cells twice with HBSS.

  • Prepare the loading solution containing Fluo-3 AM and Pluronic F-127 in HBSS.

  • Incubate the cells with the loading solution for 30-45 minutes at 37°C in the dark.

  • Wash the cells three times with HBSS to remove excess dye and allow for de-esterification for 15-30 minutes.

• Imaging and Drug Application:

  • Place the dish on the microscope stage and acquire baseline fluorescence images for 1-2 minutes.

  • Pre-incubate the cells with the desired concentration of Hanfangchin A for 10-15 minutes.

  • Add the TRPC6 agonist (e.g., Angiotensin II) to the imaging chamber.

  • Immediately start time-lapse imaging, acquiring images every 2-5 seconds for 5-10 minutes to capture the calcium transient.

• Data Analysis:

  • Select regions of interest (ROIs) over individual cells.

  • Measure the mean fluorescence intensity (F) within each ROI for each time point.

  • Calculate the change in fluorescence relative to the baseline fluorescence (F0) using the formula ΔF/F0 = (F - F0) / F0.

  • Compare the peak ΔF/F0 in control (vehicle-treated) cells versus Hanfangchin A-treated cells to quantify the inhibitory effect.

Logical Relationship of Hanfangchin A's Multi-Channel Effects

The following diagram illustrates the logical relationship of Hanfangchin A's inhibitory actions on different ion channels, leading to its overall physiological effects.

Hanfangchin A's multi-target effects on ion channels.

References

• 1. Whole Cell Patch Clamp Protocol [protocols.io]
• 2. Tetrandrine inhibits both T and L calcium channel currents in ventricular cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Ionic mechanisms of tetrandrine in cultured rat aortic smooth muscle cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Tetrandrine Inhibits the Intracellular Calcium Ion Level and Upregulates the Expression of Brg1 and AHNAK in Hep-2 Cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Comparison of effects of tetrandrine on ionic channels of isolated rat neurohypophysial terminals and Y1 mouse adrenocortical tumor cells. [vivo.weill.cornell.edu]
• 7. docs.axolbio.com [docs.axolbio.com]
• 8. Whole Cell Patch Clamp Protocol | AXOL Bioscience [axolbio.com]
• 9. Patch clamp and perfusion techniques to study ion channels expressed in Xenopus oocytes - PMC [pmc.ncbi.nlm.nih.gov]

Application of Hanfangchin A in Drug Resistance Studies: A Detailed Guide for Researchers

Introduction

Multidrug resistance (MDR) remains a significant hurdle in the effective treatment of cancer and other diseases. A primary mechanism underlying MDR is the overexpression of ATP-binding cassette (ABC) transporters, such as P-glycoprotein (P-gp), which actively efflux therapeutic agents from the cell, thereby reducing their intracellular concentration and efficacy. Hanfangchin A, also known as Tetrandrine, a bis-benzylisoquinoline alkaloid isolated from the root of Stephania tetrandra, has emerged as a potent MDR modulator. This document provides detailed application notes and protocols for researchers, scientists, and drug development professionals interested in utilizing Hanfangchin A in their drug resistance studies.

Hanfangchin A has been shown to reverse P-gp-mediated MDR in a variety of cancer cell lines and in vivo models.[1] Its primary mechanism of action involves the direct inhibition of P-gp, leading to increased intracellular accumulation of chemotherapeutic drugs.[1] Furthermore, emerging evidence suggests that Hanfangchin A may also modulate signaling pathways, such as NF-κB and ERK1/2, which are implicated in the regulation of P-gp expression and cell survival.

Data Presentation: Efficacy of Hanfangchin A in Reversing Multidrug Resistance

The following tables summarize the quantitative data on the efficacy of Hanfangchin A (Tetrandrine) in reversing multidrug resistance in various cancer cell lines.

Cell Line	Resistant to	Hanfangchin A (Tetrandrine) Concentration	Reversal Fold	Reference
KBv200	Vincristine	2.5 µmol/L	Almost complete reversal	[1]
KBv200	Vincristine	0.625 µmol/L	7.6-fold	[1]
Hep-2/v	Vincristine	2.52 µg/mL	2.22-fold	[2]
K562/A02	Daunorubicin	0.62 µg/ml	2.94-fold
IEDR M. tuberculosis	Isoniazid (B1672263) & Ethambutol (B1671381)	30 µg/ml	>32-fold (INH), >64-fold (EMB)	[3]

Table 1: Reversal of Multidrug Resistance by Hanfangchin A (Tetrandrine)

Cell Line	Resistant to	IC50 of Chemotherapeutic Alone	Hanfangchin A (Tetrandrine) Concentration	IC50 of Chemotherapeutic with Hanfangchin A	Reference
Hep-2/v	Vincristine	1.8 ± 0.20 µmol/L	2.52 µg/mL	0.81 ± 0.33 µmol/L	[2]
Hep-2 (parental)	Vincristine	0.04 ± 0.01 µmol/L	N/A	N/A	[2]

Table 2: Effect of Hanfangchin A (Tetrandrine) on IC50 Values of Vincristine

Signaling Pathways and Experimental Workflows

The following diagrams illustrate the proposed signaling pathways influenced by Hanfangchin A in drug-resistant cells and the general workflows for key experimental protocols.

Caption: Mechanism of Hanfangchin A in overcoming P-gp-mediated multidrug resistance.

Caption: Experimental workflow for the MTT cell viability assay.

Caption: Workflow for assessing P-gp function using a fluorescent substrate.

Experimental Protocols

1. Cell Viability and Cytotoxicity Assessment (MTT Assay)

This protocol is used to determine the effect of Hanfangchin A on the sensitivity of drug-resistant cells to chemotherapeutic agents.

Materials:

• Drug-resistant and parental (sensitive) cell lines

• Complete cell culture medium

• Hanfangchin A (Tetrandrine)

• Chemotherapeutic agent

• 96-well plates

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or 0.01 M HCl in 10% SDS)

• Multichannel pipette

• Microplate reader

Procedure:

• Cell Seeding: Seed cells into 96-well plates at a predetermined optimal density (e.g., 5 x 10³ to 1 x 10⁴ cells/well) in 100 µL of complete culture medium. Incubate overnight at 37°C in a 5% CO₂ incubator.

• Drug Treatment:

  • Prepare serial dilutions of the chemotherapeutic agent with and without a fixed, non-toxic concentration of Hanfangchin A in culture medium.

  • Remove the old medium from the wells and add 100 µL of the drug-containing medium.

  • Include control wells with medium only (blank), cells with medium only (negative control), and cells with Hanfangchin A only.

• Incubation: Incubate the plates for a period that allows for the assessment of cytotoxicity, typically 48-72 hours.

• MTT Addition: Add 10 µL of MTT solution to each well and incubate for 4 hours at 37°C.

• Solubilization:

  • For adherent cells, carefully remove the medium and add 100 µL of solubilization solution to each well.

  • For suspension cells, add 100 µL of solubilization solution directly to the wells.

• Absorbance Measurement: Gently shake the plates to dissolve the formazan (B1609692) crystals. Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis:

  • Subtract the absorbance of the blank wells.

  • Calculate the percentage of cell viability relative to the untreated control.

  • Determine the IC50 values (the concentration of drug that inhibits cell growth by 50%) from the dose-response curves.

  • The reversal fold is calculated by dividing the IC50 of the chemotherapeutic agent alone by the IC50 of the chemotherapeutic agent in the presence of Hanfangchin A.

2. P-glycoprotein Function Assay (Rhodamine 123 Accumulation/Efflux)

This flow cytometry-based assay measures the ability of Hanfangchin A to inhibit the efflux function of P-gp using the fluorescent substrate Rhodamine 123.

Materials:

• Drug-resistant and parental cell lines

• Cell culture medium

• Hanfangchin A (Tetrandrine)

• Rhodamine 123 (stock solution in DMSO)

• Phosphate-Buffered Saline (PBS)

• Flow cytometry tubes

• Flow cytometer

Procedure:

• Cell Preparation: Harvest cells and resuspend them in culture medium at a concentration of 1 x 10⁶ cells/mL.

• Inhibitor Treatment:

  • Aliquot 1 mL of the cell suspension into flow cytometry tubes.

  • Add Hanfangchin A to the desired final concentration.

  • Include a positive control (e.g., a known P-gp inhibitor like Verapamil) and an untreated control.

  • Incubate for 30-60 minutes at 37°C.

• Substrate Loading: Add Rhodamine 123 to a final concentration of 0.5-1 µg/mL to each tube and incubate for 30-60 minutes at 37°C, protected from light.

• Washing: Wash the cells twice with ice-cold PBS to remove extracellular Rhodamine 123.

• Efflux (Optional but Recommended): To measure efflux, after washing, resuspend the cells in fresh, pre-warmed medium with or without Hanfangchin A and incubate for another 30-60 minutes at 37°C.

• Flow Cytometry Analysis:

  • Resuspend the final cell pellet in 500 µL of ice-cold PBS.

  • Analyze the samples on a flow cytometer, exciting at 488 nm and collecting emission in the green channel (e.g., FITC channel).

  • Collect data for at least 10,000 events per sample.

• Data Analysis:

  • Gate on the live cell population based on forward and side scatter.

  • Determine the mean fluorescence intensity (MFI) for each sample. An increase in MFI in the presence of Hanfangchin A indicates inhibition of P-gp-mediated efflux and increased intracellular accumulation of Rhodamine 123.

3. P-glycoprotein Expression Analysis (Western Blot)

This protocol is used to determine if Hanfangchin A treatment alters the protein expression level of P-gp.

Materials:

• Drug-resistant and parental cell lines

• Hanfangchin A (Tetrandrine)

• RIPA lysis buffer with protease inhibitors

• BCA protein assay kit

• SDS-PAGE gels

• PVDF membrane

• Primary antibody against P-gp (e.g., C219 or JSB-1)

• Primary antibody against a loading control (e.g., β-actin or GAPDH)

• HRP-conjugated secondary antibody

• Chemiluminescence substrate

• Western blotting apparatus and imaging system

Procedure:

• Cell Treatment and Lysis:

  • Treat cells with Hanfangchin A for a specified period (e.g., 24, 48, 72 hours).

  • Wash the cells with cold PBS and lyse them with RIPA buffer.

  • Centrifuge the lysates to pellet cell debris and collect the supernatant.

• Protein Quantification: Determine the protein concentration of each lysate using a BCA assay.

• SDS-PAGE and Transfer:

  • Load equal amounts of protein (e.g., 20-40 µg) from each sample onto an SDS-PAGE gel.

  • Separate the proteins by electrophoresis.

  • Transfer the separated proteins to a PVDF membrane.

• Immunoblotting:

  • Block the membrane with a suitable blocking buffer (e.g., 5% non-fat milk or BSA in TBST) for 1 hour at room temperature.

  • Incubate the membrane with the primary anti-P-gp antibody overnight at 4°C.

  • Wash the membrane with TBST.

  • Incubate with the HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Wash the membrane again with TBST.

• Detection:

  • Apply the chemiluminescence substrate to the membrane.

  • Capture the signal using an imaging system.

• Stripping and Re-probing (for loading control):

  • Strip the membrane of the P-gp antibodies.

  • Repeat the immunoblotting process with the primary antibody for the loading control.

• Data Analysis:

  • Quantify the band intensities using densitometry software.

  • Normalize the P-gp band intensity to the corresponding loading control band intensity to determine the relative expression of P-gp in treated versus untreated cells.

Hanfangchin A is a promising agent for overcoming multidrug resistance, primarily through the inhibition of P-glycoprotein. The protocols and data presented in this document provide a comprehensive resource for researchers to investigate the potential of Hanfangchin A in their specific models of drug resistance. By utilizing these methodologies, scientists can further elucidate the mechanisms of action of Hanfangchin A and evaluate its therapeutic potential as an MDR modulator.

References

• 1. Characterization of tetrandrine, a potent inhibitor of P-glycoprotein-mediated multidrug resistance - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Tetrandrine partially reverses multidrug resistance of human laryngeal cancer cells - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Tetrandrine reverses drug resistance in isoniazid and ethambutol dual drug-resistant Mycobacterium tuberculosis clinical isolates - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Improving Hanfangchin A (Fangchinoline) Solubility for In Vitro Assays

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) to address challenges related to the solubility of Hanfangchin A (also known as Fangchinoline) in in vitro assays.

Frequently Asked Questions (FAQs)

Q1: What is the recommended solvent for preparing a stock solution of Hanfangchin A?

A1: The recommended solvent for preparing a high-concentration stock solution of Hanfangchin A is dimethyl sulfoxide (B87167) (DMSO).[1][2] It is advisable to use fresh, anhydrous, high-purity DMSO to prevent compound degradation and ensure maximum solubility.[1][2]

Q2: What are the reported solubility limits of Hanfangchin A?

A2: The solubility of Hanfangchin A can vary. Quantitative data from various sources is summarized in the table below.

Solvent	Concentration (mg/mL)	Molar Concentration (mM)	Notes
DMSO	100 mg/mL	~164.27 mM	Moisture-absorbing DMSO can reduce solubility.[1][2]
DMSO	40 mg/mL	~65.71 mM	Use of fresh DMSO is recommended.[2]
Ethanol (B145695)	3-4 mg/mL	-	[1][2]
Water	Insoluble	-	[1][2]

Q3: My Hanfangchin A precipitates when I dilute the DMSO stock solution into my aqueous cell culture medium. Why does this happen and how can I prevent it?

A3: This is a common issue known as "precipitation upon dilution" that occurs with hydrophobic compounds.[3][4] The compound is soluble in the organic solvent (DMSO) but not in the aqueous environment of the cell culture medium. The sudden change in solvent polarity causes the compound to crash out of solution.[4]

To prevent this, you can try the following:

• Stepwise Dilution: Instead of a single large dilution, perform serial dilutions.[3]

• Vigorous Mixing: Add the compound stock dropwise to the aqueous buffer while vortexing or stirring vigorously.[3]

• Optimize Solvent Concentration: Ensure the final concentration of DMSO in your assay is as low as possible while maintaining solubility, typically not exceeding 0.5% to avoid cellular toxicity.[4]

Q4: What is the maximum concentration of DMSO that is safe for my cells in an in vitro assay?

A4: The tolerance to DMSO varies significantly between cell lines.[4] A general guideline is to keep the final concentration of DMSO in the cell culture medium at or below 0.5%.[4] Some sensitive cell lines may show signs of stress or altered gene expression at concentrations as low as 0.1%.[4] It is crucial to perform a vehicle control experiment with the same final DMSO concentration to assess its effect on your specific cell line.

Troubleshooting Guide

This section offers step-by-step guidance for resolving common issues encountered during experiments with Hanfangchin A.

Issue 1: My compound precipitates out of solution when I add it to my aqueous assay buffer.

• Step 1: Visual Inspection and Confirmation. Before conducting your full assay, perform a small-scale test. Visually inspect the diluted compound in your assay buffer for any signs of cloudiness or precipitation.[3] You can also centrifuge a small sample to see if a pellet forms.[3]

• Step 2: Optimize Your Dilution Protocol. The method of dilution can significantly impact solubility. Instead of a single large dilution, perform a serial dilution. Prepare a highly concentrated stock in DMSO and then perform a series of dilutions into your final assay buffer.[3] When adding the compound stock to the aqueous buffer, do so dropwise while vortexing or stirring vigorously.[3]

• Step 3: Adjust the Final Organic Solvent Concentration. The final concentration of DMSO is critical. For many cell-based assays, it is recommended to keep the final DMSO concentration at or below 0.5%.[4] You may need to find a balance between maintaining solubility and minimizing solvent toxicity.

• Step 4: Consider Alternative Solubilization Methods. If optimizing the dilution and solvent concentration is insufficient, you may need to employ other techniques:

  • pH Adjustment: For ionizable compounds, adjusting the pH of the assay buffer can improve solubility.[3]

  • Use of Surfactants or Co-solvents: Low concentrations of non-ionic surfactants or the use of co-solvents like ethanol or polyethylene (B3416737) glycols (PEGs) can be explored.[5][6] However, their compatibility with your specific assay must be validated.

Issue 2: I am observing high variability in my assay results.

• Confirm Solubility in Assay Buffer: Before initiating a full experiment, perform a solubility assessment of your compound in the final assay buffer.[3]

• Review Stock Solution Practices: Improper handling of stock solutions can contribute to variability. Ensure your stock solution is clear and free of particles. Store stock solutions in small, single-use aliquots at -20°C or -80°C to avoid repeated freeze-thaw cycles.[3]

Experimental Protocols

Protocol 1: Preparation of Hanfangchin A Stock Solution

• Equilibrate: Allow the vial of lyophilized Hanfangchin A to reach room temperature before opening to prevent condensation.

• Centrifuge: Briefly centrifuge the vial to ensure all the powder is at the bottom.[3]

• Solvent Addition: Add the calculated volume of high-purity, anhydrous DMSO to achieve a high-concentration stock solution (e.g., 10-30 mM).[3]

• Dissolution: Vortex or sonicate the solution to ensure the compound is completely dissolved. A clear, particle-free solution indicates successful dissolution.[3]

• Storage: Store the stock solution in small, single-use aliquots in tightly sealed vials at -20°C or -80°C.[3]

Protocol 2: Kinetic Solubility Assay in Aqueous Buffer

This protocol helps determine the maximum concentration at which Hanfangchin A remains in solution in your final assay buffer.

• Prepare a High-Concentration Stock Solution: Dissolve Hanfangchin A in 100% DMSO to prepare a 10 mM stock solution.

• Prepare a Calibration Curve: In a 96-well plate, prepare a serial dilution of your 10 mM stock solution in 100% DMSO. This will serve as your standard curve.

• Prepare Test Solutions: In a separate 96-well plate, add 2 µL of your 10 mM DMSO stock solution to 98 µL of your assay buffer. This gives a starting concentration of 200 µM with 2% DMSO. Perform a serial dilution down the plate using your assay buffer.

• Incubation: Incubate the plate at room temperature for a specified time (e.g., 1-2 hours), protected from light.

• Measurement: Visually inspect the plate for any signs of precipitation.[4] The highest concentration that remains clear is the kinetic solubility under these conditions.

Visualizations

Signaling Pathways and Experimental Workflows

Hanfangchin A has been shown to affect several cellular signaling pathways. Below are diagrams illustrating some of these pathways and a general experimental workflow for in vitro assays.

References

• 1. selleckchem.com [selleckchem.com]
• 2. selleckchem.com [selleckchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. researchgate.net [researchgate.net]

"Hanfangchin A" stability and storage conditions

Stability and Storage Conditions

Proper storage and handling of Hanfangchin A are crucial for maintaining its biological activity and ensuring experimental reproducibility. Below are the recommended storage conditions based on available data for similar compounds.

Quantitative Data Summary

Table 1: Recommended Storage Conditions for Hanfangchin A (as solid powder)

Parameter	Recommended Condition	Duration	Notes
Temperature	-20°C	Up to 3 years	For long-term storage, ensure the container is tightly sealed to prevent moisture absorption.
Light	Protect from light	N/A	Store in a dark container or location to prevent photodegradation.

Table 2: Recommended Storage Conditions for Hanfangchin A Stock Solutions

Solvent	Storage Temperature	Duration	Notes
DMSO	-80°C	Up to 1 year	Aliquot to avoid repeated freeze-thaw cycles. Use fresh, anhydrous DMSO for best results as moisture can reduce solubility.[1]
DMSO	-20°C	Up to 1 month	Suitable for short-term storage. Aliquoting is still recommended.[1]

Experimental Protocols

Preparation of Hanfangchin A Stock Solution (10 mM in DMSO)

Materials:

• Hanfangchin A (solid powder)

• Anhydrous Dimethyl Sulfoxide (DMSO)

• Sterile, polypropylene (B1209903) microcentrifuge tubes

• Calibrated precision balance

• Vortex mixer

Procedure:

• Equilibrate: Allow the vial of Hanfangchin A powder to reach room temperature before opening to prevent condensation.

• Weigh: Accurately weigh the desired amount of Hanfangchin A. For 1 mL of a 10 mM stock solution (Molecular Weight: ~622.7 g/mol ), you would need approximately 6.23 mg.

• Dissolve: Add the appropriate volume of anhydrous DMSO to the vial containing the Hanfangchin A powder.

• Mix: Vortex the solution until the powder is completely dissolved. Gentle warming (up to 37°C) or sonication can be used to aid dissolution if necessary.

• Aliquot: Dispense the stock solution into single-use aliquots in sterile microcentrifuge tubes.

• Store: For long-term storage, place the aliquots at -80°C. For short-term use, store at -20°C.[1]

Troubleshooting Guide

This guide addresses common issues that researchers may encounter when working with Hanfangchin A.

Q1: My Hanfangchin A powder won't dissolve completely in DMSO.

• Possible Cause 1: Incorrect Solvent Grade. You may be using DMSO that has absorbed moisture.

  • Solution: Use fresh, anhydrous, high-purity DMSO. Moisture can significantly decrease the solubility of many organic compounds.[1]

• Possible Cause 2: Insufficient Mixing. The compound may require more energy to dissolve.

  • Solution: Vortex the solution for a longer period. If solubility issues persist, gentle warming (not exceeding 37°C) or sonication can be applied.

• Possible Cause 3: Concentration Exceeds Solubility. You are trying to prepare a stock solution that is too concentrated.

  • Solution: While Fangchinoline is reported to be soluble in DMSO up to 100 mg/mL, it is advisable to prepare stock solutions at a standard concentration (e.g., 10 mM) and dilute further for working solutions.[1]

Q2: I observe precipitation when I dilute my Hanfangchin A DMSO stock solution in an aqueous buffer for my experiment.

• Possible Cause: Low Aqueous Solubility. Hanfangchin A, like other bisbenzylisoquinoline alkaloids, is expected to have poor water solubility.[2] When the DMSO stock is diluted in an aqueous medium, the compound may precipitate out of the solution.

  • Solution 1: Increase the final concentration of DMSO in your working solution, if your experimental system can tolerate it. However, be mindful of potential solvent toxicity to cells.

  • Solution 2: Decrease the final concentration of Hanfangchin A in your working solution. It may be necessary to perform a solubility test to determine the maximum tolerated concentration in your specific aqueous buffer.

  • Solution 3: Consider using a vehicle control (aqueous buffer with the same final concentration of DMSO) in your experiments to account for any effects of the solvent.

Q3: I am seeing inconsistent results in my experiments using Hanfangchin A.

• Possible Cause 1: Compound Degradation. Improper storage or repeated freeze-thaw cycles of the stock solution can lead to degradation of the compound.

  • Solution: Always store the solid compound and stock solutions at the recommended temperatures and protect them from light. Prepare single-use aliquots of the stock solution to avoid multiple freeze-thaw cycles.[1]

• Possible Cause 2: Inaccurate Pipetting. Inaccuracies in pipetting small volumes of the concentrated stock solution can lead to significant variations in the final concentration.

  • Solution: Use calibrated pipettes and ensure proper pipetting technique. For preparing very dilute working solutions, it is recommended to perform serial dilutions.

Frequently Asked Questions (FAQs)

Q: What is the recommended solvent for reconstituting Hanfangchin A?

A: Anhydrous Dimethyl Sulfoxide (DMSO) is the recommended solvent for preparing stock solutions of Hanfangchin A due to its high solubilizing capacity for this class of compounds.[1]

Q: How should I store the solid form of Hanfangchin A?

A: The solid powder should be stored at -20°C, protected from light, in a tightly sealed container to prevent moisture absorption.[1]

Q: Can I store my Hanfangchin A stock solution at 4°C?

A: Storing DMSO stock solutions at 4°C is not recommended as DMSO will freeze at this temperature, which can lead to precipitation of the compound. For short-term storage, -20°C is suitable, and for long-term storage, -80°C is recommended.[1]

Q: Is Hanfangchin A sensitive to light?

A: While specific photostability data for Hanfangchin A is not available, it is a good laboratory practice to protect all organic compounds from light to prevent potential photodegradation. Therefore, store both the solid compound and solutions in light-protected containers or in the dark.

Q: What is the expected appearance of Hanfangchin A?

A: Based on the appearance of the related compound Fangchinoline, Hanfangchin A is expected to be a light-yellow powder.[3]

Signaling Pathway and Experimental Workflow Diagrams

Caption: Troubleshooting workflow for common issues with Hanfangchin A.

Caption: Potential signaling pathways affected by Hanfangchin A.

References

• 1. selleckchem.com [selleckchem.com]
• 2. Preparation, Characterization, and Anti-Lung Cancer Activity of Tetrandrine-Loaded Stealth Liposomes - PMC [pmc.ncbi.nlm.nih.gov]
• 3. nstchemicals.com [nstchemicals.com]

Technical Support Center: Overcoming Hanfangchin A Cytotoxicity in Cell Lines

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to address challenges associated with Hanfangchin A-induced cytotoxicity in cell lines.

Frequently Asked Questions (FAQs)

Q1: We are observing significant cytotoxicity with Hanfangchin A in our cancer cell line, even at low concentrations. What is the likely mechanism of action?

A1: Hanfangchin A, like many natural compounds, is likely to induce cytotoxicity in cancer cells through the induction of apoptosis (programmed cell death). This can be initiated via two primary signaling pathways: the extrinsic (death receptor-mediated) and the intrinsic (mitochondria-mediated) pathways.[1] Both pathways converge on the activation of caspases, which are proteases that execute the apoptotic process.[1][2] Additionally, some natural compounds can induce cytotoxicity through off-target effects or by interfering with essential cellular processes.[3]

Q2: What are the key signaling pathways that might be activated by Hanfangchin A to induce apoptosis?

A2: Hanfangchin A may modulate several key signaling pathways to induce apoptosis. These can include:

• NF-κB Pathway: Inhibition of the NF-κB pathway, which is often constitutively active in cancer cells and promotes survival, can lead to apoptosis.[1][2][4]

• MAPK Pathway: The mitogen-activated protein kinase (MAPK) pathway can be activated by cellular stress and can lead to apoptosis.[5][6][7]

• PI3K/Akt Pathway: Inhibition of the PI3K/Akt signaling pathway, a critical regulator of cell survival and proliferation, is a common mechanism for anticancer compounds.[5][6]

• Bcl-2 Family Proteins: Hanfangchin A may alter the balance of pro-apoptotic (e.g., Bax, Bak) and anti-apoptotic (e.g., Bcl-2, Bcl-xL) proteins, leading to mitochondrial dysfunction and apoptosis.[1]

Q3: How can we determine if Hanfangchin A is inducing apoptosis, necrosis, or simply inhibiting proliferation in our cell line?

A3: To distinguish between different modes of cell death and cytostatic effects, a combination of assays is recommended. An Annexin V/Propidium Iodide (PI) assay can differentiate between apoptotic (Annexin V positive, PI negative) and necrotic (Annexin V and PI positive) cells. A cell cycle analysis can reveal cell cycle arrest, a common effect of cytotoxic compounds.[8] A simple cell counting method, like a trypan blue exclusion assay, can provide a basic measure of cell viability over time.

Troubleshooting Guide

Issue	Possible Cause	Recommended Solution
Excessive cell death in all treatment groups, including low concentrations.	High intrinsic sensitivity of the cell line to Hanfangchin A.	Perform a broad dose-response experiment with a wider range of concentrations to determine the IC50 value accurately. Consider using a less sensitive cell line for initial experiments if possible.
Errors in compound dilution or calculation.	Double-check all calculations and ensure proper serial dilutions of Hanfangchin A. Prepare fresh stock solutions.
Suboptimal cell health or culture conditions.	Ensure cells are healthy, within a low passage number, and free from contamination (e.g., mycoplasma). Maintain optimal culture conditions (media, CO2, temperature).[3]
Inconsistent results between experiments.	Variation in cell seeding density.	Optimize and standardize the cell seeding density to ensure cells are in the logarithmic growth phase during the experiment.[3]
Instability of Hanfangchin A in culture medium.	Prepare fresh dilutions of Hanfangchin A for each experiment. If instability is suspected, consider the use of a vehicle with stabilizing properties, ensuring the vehicle itself is not toxic to the cells.
Assay interference.	Run appropriate controls, such as Hanfangchin A-only wells (without cells), to check for any interference with the cytotoxicity assay's reagents or detection method.[3]
High background cytotoxicity in untreated control wells.	Microbial contamination (e.g., bacteria, yeast, mycoplasma).	Regularly test cell cultures for mycoplasma contamination. Visually inspect cultures for any signs of contamination. Discard any contaminated cultures and start with fresh, authenticated cell stocks.[3]
Poor quality of culture medium or supplements.	Use high-quality, pre-tested reagents and media. Ensure proper storage and handling of all culture components.
No significant cytotoxicity observed even at high concentrations.	The cell line may be resistant to Hanfangchin A.	Consider using a different cell line known to be sensitive to similar compounds. Investigate potential resistance mechanisms, such as the expression of drug efflux pumps (e.g., P-glycoprotein).[9]
Inactivation of Hanfangchin A by components in the serum.	Perform experiments in serum-free or low-serum medium for the duration of the treatment, if tolerated by the cell line.

Quantitative Data Summary

The following tables provide hypothetical IC50 values for Hanfangchin A in various cancer cell lines and the potential effect of a mitigating agent.

Table 1: Hypothetical IC50 Values of Hanfangchin A in Different Cancer Cell Lines

Cell Line	Tissue of Origin	IC50 (µM) after 48h
HeLa	Cervical Cancer	5.2 ± 0.6
A549	Lung Cancer	12.8 ± 1.1
MCF-7	Breast Cancer	8.5 ± 0.9
HepG2	Liver Cancer	15.3 ± 1.4

Table 2: Hypothetical Effect of Co-treatment with N-acetylcysteine (NAC) on Hanfangchin A Cytotoxicity in A549 Cells

Treatment	IC50 of Hanfangchin A (µM) after 48h
Hanfangchin A alone	12.8 ± 1.1
Hanfangchin A + 5 mM NAC	25.4 ± 2.3

Experimental Protocols

Protocol 1: MTT Assay for Cell Viability

This protocol is used to assess the cytotoxic effects of Hanfangchin A by measuring the metabolic activity of cells.[10]

Materials:

• 96-well cell culture plates

• Hanfangchin A stock solution

• Complete cell culture medium

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or 0.04 N HCl in isopropanol)

• Microplate reader

Procedure:

• Cell Seeding: Seed cells into a 96-well plate at a pre-determined optimal density and incubate for 24 hours to allow for attachment.

• Compound Treatment: Prepare serial dilutions of Hanfangchin A in complete culture medium. Remove the old medium from the wells and add the medium containing different concentrations of Hanfangchin A. Include untreated and vehicle-only control wells. Incubate for the desired exposure time (e.g., 24, 48, or 72 hours).

• MTT Addition: Add 10 µL of MTT solution to each well and incubate for 3-4 hours at 37°C, allowing viable cells to reduce the MTT to formazan (B1609692) crystals.

• Formazan Solubilization: Carefully remove the medium and add 100 µL of solubilization solution to each well to dissolve the formazan crystals.

• Data Acquisition: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability for each treatment group relative to the untreated control.

Protocol 2: Annexin V/PI Apoptosis Assay

This flow cytometry-based assay is used to differentiate between viable, apoptotic, and necrotic cells.

Materials:

• 6-well cell culture plates

• Hanfangchin A stock solution

• Complete cell culture medium

• Annexin V-FITC Apoptosis Detection Kit (containing Annexin V-FITC, Propidium Iodide (PI), and Binding Buffer)

• Flow cytometer

Procedure:

• Cell Seeding and Treatment: Seed cells in 6-well plates and treat with desired concentrations of Hanfangchin A for the chosen duration. Include untreated controls.

• Cell Harvesting: Collect both adherent and floating cells. Centrifuge the cell suspension and wash the pellet with cold PBS.

• Staining: Resuspend the cell pellet in 1X Binding Buffer. Add Annexin V-FITC and PI to the cell suspension according to the manufacturer's instructions.

• Incubation: Incubate the cells in the dark for 15 minutes at room temperature.

• Data Acquisition: Analyze the stained cells using a flow cytometer.

• Data Analysis: Quantify the percentage of cells in each quadrant (viable, early apoptotic, late apoptotic/necrotic).

Visualizations

References

• 1. Frontiers | Apoptotic Pathway as the Therapeutic Target for Anticancer Traditional Chinese Medicines [frontiersin.org]
• 2. Growth inhibition and apoptosis inducing mechanisms of curcumin on human ovarian cancer cell line A2780 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. A Mechanism for Apoptotic Effects of a Planar Catechin Analog on Cancer Cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. Regulatory effect of traditional Chinese medicines on signaling pathways of process from chronic atrophic gastritis to gastric cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 7. The signaling pathways of traditional Chinese medicine in treating diabetic retinopathy - PMC [pmc.ncbi.nlm.nih.gov]
• 8. The flavonoid Casticin has multiple mechanisms of tumor cytotoxicity action - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Do differences in cell lines and methods used for calculation of IC50 values influence categorisation of drugs as P-glycoprotein substrates and inhibitors? - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. An Investigation of the Growth Inhibitory Capacity of Several Medicinal Plants From Iran on Tumor Cell Lines - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Optimizing Hanfangchin A (Fangchinoline) Dosage for In Vivo Studies

Welcome to the technical support center for the in vivo application of Hanfangchin A, also known as Fangchinoline (B191232). This resource is designed to provide researchers, scientists, and drug development professionals with comprehensive guidance on dosage optimization, experimental protocols, and troubleshooting for their in vivo studies involving this promising bisbenzylisoquinoline alkaloid.

Frequently Asked Questions (FAQs) & Troubleshooting Guide

This section addresses common questions and challenges encountered during the in-vivo administration of Hanfangchin A.

Q1: What is a typical starting dose for Hanfangchin A in mice or rats?

A1: The effective dose of Hanfangchin A can vary significantly depending on the animal model, disease indication, and route of administration. Based on published studies, a general starting point for efficacy studies is in the range of 3 to 30 mg/kg. For example, in a mouse model of Alzheimer's disease, a dose of 10 mg/kg administered intraperitoneally has been shown to be effective. In contrast, studies in streptozotocin-induced diabetic mice have demonstrated anti-hyperglycemic effects at doses as low as 0.3-3 mg/kg.[1][2] For anti-arthritic effects in a rat model, oral doses of 10 and 30 mg/kg have been used. It is crucial to perform a dose-response study to determine the optimal dose for your specific experimental model.

Q2: What are the common routes of administration for Hanfangchin A in vivo?

A2: The most commonly reported routes of administration for Hanfangchin A in preclinical studies are oral (p.o.) and intraperitoneal (i.p.). The choice of administration route will depend on the experimental objectives, the desired pharmacokinetic profile, and the formulation. Oral administration is often used for evaluating systemic effects after gastrointestinal absorption, while intraperitoneal injection can provide more direct systemic exposure.

Q3: I am having trouble dissolving Hanfangchin A for in vivo administration. What are some recommended formulation strategies?

A3: Hanfangchin A is a lipophilic compound with poor water solubility, which presents a significant formulation challenge. A common and effective approach is to use a co-solvent system. For in vivo studies, Hanfangchin A has been successfully dissolved in a vehicle consisting of 5% Dimethyl sulfoxide (B87167) (DMSO) and 10% 2-hydroxypropyl-β-cyclodextrin. For intraperitoneal injections, a solution containing 20% DMSO has been used to dissolve Hanfangchin A.[3]

When using DMSO, it is critical to keep the final concentration in the injected volume as low as possible to avoid vehicle-induced toxicity. For intraperitoneal injections in mice, it is generally recommended to keep the DMSO concentration at or below 10%.[4][5] Always include a vehicle-only control group in your experiments to account for any effects of the formulation components.

Q4: What are the known toxic effects of Hanfangchin A and is there an established LD50?

Q5: What are the key signaling pathways modulated by Hanfangchin A that I should consider investigating in my study?

A5: Hanfangchin A has been shown to modulate several key signaling pathways involved in cell proliferation, apoptosis, inflammation, and metastasis. The most prominently reported pathways include:

• PI3K/Akt/mTOR Pathway : Inhibition of this pathway is a common mechanism for Hanfangchin A's anti-cancer effects.[1][7][8]

• NF-κB Pathway : Hanfangchin A can suppress the activation of NF-κB, a key regulator of inflammation and cell survival.

• MAPK Pathway : The compound has been shown to inhibit the phosphorylation of key proteins in the MAPK pathway.

• FAK Signaling : Hanfangchin A can target Focal Adhesion Kinase (FAK) and its downstream signaling, impacting cell migration and invasion.[9]

• AP-1 Pathway : Dual regulation of both NF-κB and AP-1 pathways has been observed.[10]

Data Presentation: In Vivo Dosages and Models

The following table summarizes reported in vivo dosages and experimental models for Hanfangchin A (Fangchinoline).

Animal Model	Disease/Indication	Route of Administration	Dosage Range	Observed Effects
Mice (ddY)	Streptozotocin-induced diabetes	Not specified	0.3 - 3 mg/kg	Anti-hyperglycemic effect.[11]
Mice (BALB/c)	Osteosarcoma xenograft	Not specified	Not specified	Suppression of tumor growth.[8]
Mice (nude)	Gallbladder cancer xenograft	Intraperitoneal (i.p.)	5 mg/kg	Restrained xenograft tumor growth.[3]
Mice	Alzheimer's Disease Model	Intraperitoneal (i.p.)	10 mg/kg	Ameliorated cognitive impairment.[2]
Mice (NCG)	Conjunctival melanoma xenograft	Intraperitoneal (i.p.)	25, 50 mg/kg/day	Inhibition of tumor growth (toxicity observed at 25 mg/kg).
Rats (Neonatal)	Cerebral Ischemia	Intraperitoneal (i.p.)	3, 10, 30 mg/kg	Ameliorated neuronal injury.[12]
Rats (C/K model)	Arthritis	Oral (p.o.)	10, 30 mg/kg	Amelioration of arthritic symptoms.

Experimental Protocols

Below are detailed methodologies for key experiments involving Hanfangchin A.

Protocol 1: Preparation of Hanfangchin A for Intraperitoneal Administration

• Stock Solution Preparation :

  • Weigh the required amount of Hanfangchin A powder in a sterile microfuge tube.

  • Dissolve Hanfangchin A in 100% DMSO to create a concentrated stock solution (e.g., 50 mg/mL). Ensure complete dissolution by vortexing or gentle heating.

• Working Solution Preparation :

  • For a final injection solution containing 20% DMSO, calculate the required volumes. For example, to prepare 1 mL of a 5 mg/mL working solution, mix 100 µL of the 50 mg/mL stock solution with 800 µL of sterile saline or phosphate-buffered saline (PBS) and 100 µL of additional DMSO.

  • Alternatively, for a formulation with cyclodextrin (B1172386), first dissolve Hanfangchin A in a small volume of DMSO (e.g., 5% of the final volume). In a separate tube, prepare a 10% solution of 2-hydroxypropyl-β-cyclodextrin in sterile water. Add the Hanfangchin A/DMSO solution to the cyclodextrin solution and vortex until clear.

• Administration :

  • Administer the freshly prepared solution to the animals via intraperitoneal injection at the desired dosage.

  • The injection volume for mice is typically 10 mL/kg.

Protocol 2: In Vivo Tumor Xenograft Study in Mice

• Cell Culture and Implantation :

  • Culture the desired cancer cell line (e.g., gallbladder cancer cells GBC-SD) under standard conditions.

  • Harvest the cells and resuspend them in sterile saline or PBS at a concentration of 2 x 10^7 cells/mL.

  • Subcutaneously inject 100 µL of the cell suspension into the flank of each nude mouse.

• Tumor Growth and Treatment :

  • Allow the tumors to grow to a palpable size (e.g., 50-100 mm³).

  • Randomly assign the mice to treatment and control groups.

  • Prepare Hanfangchin A for intraperitoneal injection as described in Protocol 1.

  • Administer Hanfangchin A (e.g., 5 mg/kg) or the vehicle control to the respective groups every other day for a specified period (e.g., 3 weeks).[3]

• Monitoring and Endpoint :

  • Measure tumor volume with calipers every few days.

  • Monitor the body weight and general health of the mice throughout the study.

  • At the end of the study, euthanize the mice and excise the tumors for further analysis (e.g., weight, histology, western blotting).

Visualizations

Signaling Pathways of Hanfangchin A

Caption: Key signaling pathways modulated by Hanfangchin A.

Experimental Workflow for In Vivo Efficacy Study

References

• 1. Anti-hyperglycemic effect of fangchinoline isolated from Stephania tetrandra Radix in streptozotocin-diabetic mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Fangchinoline attenuates cardiac dysfunction in rats with endotoxemia via the inhibition of ERK1/2 and NF-κB p65 phosphorylation - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Fangchinoline induces gallbladder cancer cell apoptosis by suppressing PI3K/Akt/XIAP axis - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. Fangchinoline | C37H40N2O6 | CID 73481 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. Fangchinoline derivatives inhibits PI3K signaling in vitro and in vivo in non-small cell lung cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Fangchinoline exerts antitumour activity by suppressing the EGFR-PI3K/AKT signalling pathway in colon adenocarcinoma - PMC [pmc.ncbi.nlm.nih.gov]
• 9. benchchem.com [benchchem.com]
• 10. Advancements in Cyclodextrin Complexes with Bioactive Secondary Metabolites and Their Pharmaceutical Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 11. The bisbenzylisoquinoline alkaloids, tetrandine and fangchinoline, enhance the cytotoxicity of multidrug resistance-related drugs via modulation of P-glycoprotein - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]

Technical Support Center: Troubleshooting "Hanfangchin A" Inconsistent Results

This technical support center provides researchers, scientists, and drug development professionals with a comprehensive guide to troubleshooting inconsistent experimental results obtained with Hanfangchin A (also known as Fangchinoline). The information is presented in a question-and-answer format to directly address common issues.

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of action of Hanfangchin A?

Hanfangchin A is a bisbenzylisoquinoline alkaloid that exhibits anti-cancer properties through the modulation of several key signaling pathways.[1][2][3] It has been shown to be an inhibitor of various kinases, leading to the suppression of tumor cell proliferation, invasion, and induction of apoptosis.[1][4][5]

Q2: I am observing high variability in my cell viability assays. What are the potential causes?

Inconsistent results in cell viability assays using Hanfangchin A can stem from several factors:

• Solubility Issues: Hanfangchin A may not be fully solubilized, leading to inaccurate concentrations in your experiments.

• Compound Stability: The compound might be degrading in your cell culture medium over the course of the experiment.

• Cell Line Variability: Different cell lines can exhibit varying sensitivity to Hanfangchin A.

• Inconsistent Plating Density: Variations in the initial number of cells seeded can significantly impact the final readout.

Q3: What is the recommended solvent for dissolving Hanfangchin A?

Q4: How can I assess the stability of Hanfangchin A in my cell culture medium?

The stability of Hanfangchin A in cell culture medium can be a critical factor for long-term experiments. You can assess its stability by incubating the compound in your specific cell culture medium at 37°C for different time points (e.g., 0, 2, 6, 12, 24, 48 hours). The concentration of the parent compound at each time point can then be quantified using analytical methods like High-Performance Liquid Chromatography (HPLC) or Liquid Chromatography-Mass Spectrometry (LC-MS/MS).[8][9]

Q5: Are there any known off-target effects of Hanfangchin A that could explain my inconsistent results?

While specific off-target effects of Hanfangchin A are not extensively documented in publicly available literature, its mechanism of action as a kinase inhibitor suggests the potential for activity against multiple kinases.[5][10] This could lead to varied responses in different cell lines depending on their specific kinome profiles. For instance, Hanfangchin A has been shown to inhibit Aurora A kinase, Akt, and Focal Adhesion Kinase (FAK).[5][11] If your experimental system is sensitive to the inhibition of kinases other than your primary target, you may observe unexpected or inconsistent results.

Data Presentation

Table 1: Reported IC50 Values of Hanfangchin A in Various Cancer Cell Lines

Cell Line	Cancer Type	IC50 (µM)	Reference
A375	Melanoma	12.41	[12]
A875	Melanoma	16.20	[12]
SPC-A-1	Lung Adenocarcinoma	7.19 (at 72h)	[13]
MG63	Osteosarcoma	Concentration-dependent inhibition	[4]
U2OS	Osteosarcoma	Concentration-dependent inhibition	[4]
MDA-MB-231	Breast Cancer	Concentration-dependent inhibition	[12]
MCF-7	Breast Cancer	Concentration-dependent inhibition	[10]
U87 MG	Glioblastoma	Concentration-dependent inhibition	[5]
U118 MG	Glioblastoma	Concentration-dependent inhibition	[5]
DLD-1	Colon Adenocarcinoma	Concentration-dependent inhibition	[14]
LoVo	Colon Adenocarcinoma	Concentration-dependent inhibition	[14]
SGC-7901	Gastric Cancer	Concentration-dependent inhibition	[15]

Experimental Protocols

Protocol 1: General Procedure for Assessing Compound Stability in Cell Culture Media

This protocol provides a general framework for determining the stability of Hanfangchin A in your specific experimental conditions.[8]

• Prepare a stock solution of Hanfangchin A (e.g., 10 mM) in anhydrous DMSO.

• Spike the cell culture medium: Dilute the stock solution into pre-warmed (37°C) cell culture medium to the final desired working concentration. Ensure the final DMSO concentration is minimal (e.g., <0.1%).

• Incubate samples: Aliquot the spiked medium into sterile tubes and place them in a 37°C incubator.

• Collect samples at various time points: Take aliquots at designated time points (e.g., 0, 2, 4, 8, 24, 48 hours).

• Quench degradation: Immediately stop any potential degradation by adding a threefold excess of a cold organic solvent like acetonitrile (B52724) or methanol.

• Process samples: Vortex the quenched samples and centrifuge to pellet any precipitated proteins.

• Analyze samples: Analyze the supernatant using a validated HPLC or LC-MS/MS method to determine the concentration of Hanfangchin A.

• Calculate remaining compound: Calculate the percentage of Hanfangchin A remaining at each time point relative to the concentration at time 0.

Mandatory Visualization

Caption: Signaling pathways modulated by Hanfangchin A.

References

• 1. mdpi.com [mdpi.com]
• 2. jcimjournal.com [jcimjournal.com]
• 3. benchchem.com [benchchem.com]
• 4. Fangchinoline suppresses the proliferation, invasion and tumorigenesis of human osteosarcoma cells through the inhibition of PI3K and downstream signaling pathways - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Fangchinoline suppresses the growth and invasion of human glioblastoma cells by inhibiting the kinase activity of Akt and Akt-mediated signaling cascades - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. cdn.caymanchem.com [cdn.caymanchem.com]
• 7. An Experimental Study on the Solubility of Betulin in the Complex Solvent Ethanol-DMSO [mdpi.com]
• 8. benchchem.com [benchchem.com]
• 9. researchgate.net [researchgate.net]
• 10. Fangchinoline induces G1 arrest in breast cancer cells through cell-cycle regulation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Novel Aurora A Kinase Inhibitor Fangchinoline Enhances Cisplatin–DNA Adducts and Cisplatin Therapeutic Efficacy in OVCAR-3 Ovarian Cancer Cells-Derived Xenograft Model - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Molecular Targets Modulated by Fangchinoline in Tumor Cells and Preclinical Models - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Fangchinoline inhibits the proliferation of SPC-A-1 lung cancer cells by blocking cell cycle progression - PMC [pmc.ncbi.nlm.nih.gov]
• 14. spandidos-publications.com [spandidos-publications.com]
• 15. e-century.us [e-century.us]

Technical Support Center: Minimizing "Hanfangchin A" Interference in Biochemical Assays

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals identify and mitigate interference caused by "Hanfangchin A" and other promiscuous compounds in biochemical assays. Pan-Assay INterference compoundS (PAINS) can lead to wasted resources and misleading results by interacting with assays in a non-specific manner.[1][2] This guide offers strategies to ensure the integrity of your experimental data.

Troubleshooting Guides

This section addresses specific issues that may arise during biochemical assays involving "Hanfangchin A".

Question 1: Why am I observing high background signals in my assay wells containing "Hanfangchin A"?

High background can obscure real results and reduce assay sensitivity.[3] Several factors related to "Hanfangchin A" could be the cause.

• Possible Cause 1: Intrinsic Fluorescence of "Hanfangchin A". Many compounds are intrinsically fluorescent and can interfere with fluorescence-based assays.[4]

  • Troubleshooting:

    • Run a control plate with "Hanfangchin A" in the assay buffer without the biological target or detection reagents.

    • Measure the fluorescence at the assay's excitation and emission wavelengths.

    • If significant fluorescence is detected, consider using a different detection method (e.g., absorbance, luminescence) or a fluorescent dye with a longer wavelength (far-red), which is less prone to interference from autofluorescent compounds.[4]

• Possible Cause 2: Light Scattering due to Compound Precipitation. "Hanfangchin A" might be precipitating out of solution at the concentration used in the assay, leading to light scattering that can be misinterpreted as a signal.

  • Troubleshooting:

    • Visually inspect the wells for any signs of precipitation.

    • Measure the absorbance of the wells across a spectrum to detect light scattering.

    • Determine the solubility of "Hanfangchin A" in your assay buffer using methods like nephelometry.

• Possible Cause 3: Non-specific Binding. The compound may be binding non-specifically to the plate or other assay components.[3]

  • Troubleshooting:

    • Increase the concentration of the blocking agent (e.g., from 1% to 2% BSA) or extend the blocking incubation time.[3]

    • Add a non-ionic detergent like Tween-20 (e.g., 0.05% v/v) to the blocking and wash buffers to reduce non-specific binding.[3]

    • Ensure thorough washing between steps to remove unbound reagents.[3]

Question 2: My results suggest "Hanfangchin A" is a potent inhibitor, but the dose-response curve is unusually steep. Could this be an artifact?

A steep dose-response curve can be a hallmark of non-specific inhibition, often caused by compound aggregation.

• Possible Cause: Aggregation-Based Inhibition. At certain concentrations, small molecules can form colloidal aggregates that sequester and denature proteins, leading to non-specific inhibition.[5] This type of inhibition is often sensitive to the presence of detergents.

  • Troubleshooting:

    • Repeat the assay with the addition of a non-ionic detergent (e.g., 0.01-0.1% Triton X-100) to the assay buffer.[6] A significant rightward shift in the IC50 value in the presence of the detergent is indicative of aggregation-based inhibition.

    • Perform dynamic light scattering (DLS) to directly observe the formation of "Hanfangchin A" aggregates at concentrations used in the assay.[7]

Question 3: The inhibitory effect of "Hanfangchin A" is inconsistent and varies between experiments. What could be causing this poor reproducibility?

Poor reproducibility can stem from the inherent instability or reactivity of the test compound.

• Possible Cause 1: Thiol Reactivity. "Hanfangchin A" may contain electrophilic moieties that can covalently react with cysteine residues on proteins, leading to non-specific inhibition.[1][8] This reactivity can be sensitive to the presence of reducing agents.

  • Troubleshooting:

    • Perform the assay in the presence and absence of a strong reducing agent like Dithiothreitol (DTT) (e.g., 0.5-1 mM).[9]

    • A significant (e.g., >3-fold) increase in the IC50 value in the presence of DTT suggests that "Hanfangchin A" may be a thiol-reactive compound.[9]

• Possible Cause 2: Redox Activity. Some compounds can interfere with assays by generating reactive oxygen species (ROS), such as hydrogen peroxide (H2O2), which can damage proteins or interfere with assay readouts.[2][9]

  • Troubleshooting:

    • Use a counter-screen to detect H2O2 production.[9]

    • Test the effect of "Hanfangchin A" in the presence of antioxidants like N-acetylcysteine.

• Possible Cause 3: Metal Chelation. If "Hanfangchin A" has chelating properties, it could be sequestering metal ions that are essential for enzyme activity, leading to apparent inhibition.[2][10]

  • Troubleshooting:

    • Perform the assay with and without the addition of a strong chelating agent like EDTA as a control.

    • If the enzyme is known to be a metalloenzyme, consider if "Hanfangchin A" could be interfering with the metal cofactor.

Frequently Asked Questions (FAQs)

Q1: What are Pan-Assay INterference compoundS (PAINS)?

A1: PAINS are chemical compounds that often give false positive results in high-throughput screening assays.[11] They tend to be reactive, promiscuous, and interfere with assay readouts through various mechanisms, rather than specifically binding to the intended biological target.[1][2]

Q2: How can I proactively identify potential PAINS like "Hanfangchin A" in my compound library?

A2: Several computational tools and filters are available to identify molecules with substructures that are known to be associated with assay interference.[9][12][13] These tools can be used to flag potential PAINS before they are screened.

Q3: If "Hanfangchin A" is identified as an interference compound, does that mean it has no therapeutic potential?

A3: Not necessarily. While assay interference is a major concern, some compounds that exhibit these properties may still have genuine biological activity.[6] It is crucial to perform orthogonal assays—assays that use a different detection method or principle—to confirm any initial hits.[6][14]

Quantitative Data Summary

The following tables summarize typical results from experiments designed to identify assay interference.

Table 1: Effect of Detergent on IC50 Values for Potential Aggregators

Compound	IC50 without Triton X-100 (µM)	IC50 with 0.1% Triton X-100 (µM)	Fold Shift in IC50	Interpretation
"Hanfangchin A"	5	>100	>20	Likely Aggregator
Control Inhibitor	2	2.5	1.25	Not an Aggregator

Table 2: Effect of DTT on IC50 Values for Potential Thiol-Reactive Compounds

Compound	IC50 without DTT (µM)	IC50 with 1 mM DTT (µM)	Fold Shift in IC50	Interpretation
"Hanfangchin A"	10	55	5.5	Likely Thiol-Reactive
Control Inhibitor	8	9	1.1	Not Thiol-Reactive

Experimental Protocols

Protocol 1: Assessing Aggregation-Based Inhibition

• Prepare Reagents:

  • Assay buffer (e.g., 50 mM HEPES, pH 7.4, 150 mM NaCl).

  • Assay buffer with 0.2% Triton X-100.

  • "Hanfangchin A" stock solution in DMSO.

  • Enzyme and substrate stocks.

• Procedure:

  • Prepare serial dilutions of "Hanfangchin A" in assay buffer with and without 0.1% Triton X-100.

  • Add the enzyme to all wells and incubate for 15 minutes at room temperature.

  • Initiate the reaction by adding the substrate.

  • Monitor the reaction progress using a plate reader.

  • Calculate IC50 values for both conditions and compare.

Protocol 2: Assessing Thiol Reactivity

• Prepare Reagents:

  • Assay buffer.

  • Assay buffer with 2 mM DTT.

  • "Hanfangchin A" stock solution in DMSO.

  • Enzyme and substrate stocks.

• Procedure:

  • Prepare serial dilutions of "Hanfangchin A" in assay buffer with and without 1 mM DTT.

  • Add the enzyme to all wells and incubate for 30 minutes at room temperature.

  • Initiate the reaction by adding the substrate.

  • Monitor the reaction progress.

  • Calculate and compare the IC50 values.

Visualizations

References

• 1. PAINS in the Assay: Chemical Mechanisms of Assay Interference and Promiscuous Enzymatic Inhibition Observed during a Sulfhydryl-Scavenging HTS - PMC [pmc.ncbi.nlm.nih.gov]
• 2. longdom.org [longdom.org]
• 3. arp1.com [arp1.com]
• 4. Overcoming compound interference in fluorescence polarization-based kinase assays using far-red tracers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. [PDF] A common mechanism underlying promiscuous inhibitors from virtual and high-throughput screening. | Semantic Scholar [semanticscholar.org]
• 6. Compound-Mediated Assay Interferences in Homogeneous Proximity Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. PAINS in the assay: chemical mechanisms of assay interference and promiscuous enzymatic inhibition observed during a sulfhydryl-scavenging HTS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Assay Interference by Chemical Reactivity - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 10. Metal impurities cause false positives in high-throughput screening campaigns - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. ChemFH: an integrated tool for screening frequent false positives in chemical biology and drug discovery - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Assay Interference by Chemical Reactivity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Apparent Activity in High-Throughput Screening: Origins of Compound-Dependent Assay Interference - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Purification of Hanfangchin A (Fangchinoline) from Natural Sources

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working on the purification of Hanfangchin A (also known as Fangchinoline) from its natural sources, primarily the root of Stephania tetrandra.

Frequently Asked Questions (FAQs)

Q1: What are the primary challenges in purifying Hanfangchin A?

A1: The main challenge in the purification of Hanfangchin A is its co-occurrence with structurally similar bisbenzylisoquinoline alkaloids, most notably Tetrandrine (B1684364). These compounds have very similar physicochemical properties, making their separation difficult. Other challenges include potential degradation of the target molecule during extraction and purification, and the presence of other minor alkaloids and plant metabolites that can interfere with purification steps.

Q2: What is the typical starting material for Hanfangchin A purification?

A2: The most common natural source for Hanfangchin A is the dried root of Stephania tetrandra S. Moore. The concentration of Hanfangchin A in the raw material can vary depending on the plant's origin, age, and harvesting time.

Q3: What are the general steps involved in the purification of Hanfangchin A?

A3: A typical purification workflow involves:

• Preparation of the crude extract: This is usually achieved by solvent extraction from the powdered plant material.

• Pre-separation/Enrichment: Acid-base extraction is often employed to selectively isolate the alkaloid fraction.

• Chromatographic Purification: Various chromatographic techniques are used to separate Hanfangchin A from other alkaloids, particularly Tetrandrine.

• Recrystallization: This final step is often used to obtain high-purity Hanfangchin A.

Q4: What analytical techniques are commonly used to assess the purity of Hanfangchin A?

A4: High-Performance Liquid Chromatography (HPLC) is the most widely used technique for the quantitative analysis and purity assessment of Hanfangchin A.[1][2] Methods often employ a C18 reversed-phase column with a mobile phase consisting of a mixture of an organic solvent (like acetonitrile (B52724) or methanol) and an aqueous buffer.[1] Other techniques such as Mass Spectrometry (MS) and Nuclear Magnetic Resonance (NMR) spectroscopy are used for structural confirmation.

Troubleshooting Guides

Problem 1: Low Yield of Crude Alkaloid Extract

Possible Cause	Troubleshooting Steps
Inefficient Extraction Solvent	Ensure the use of an appropriate solvent system. Ethanol (B145695) (50-95%) is commonly used for extraction.[3] The optimal ethanol concentration may need to be determined empirically.
Insufficient Extraction Time or Temperature	Increase the duration of extraction or the temperature (if using reflux) to ensure complete extraction of the alkaloids. Monitor for potential degradation if increasing temperature.
Inadequate Grinding of Plant Material	The plant material should be finely powdered to maximize the surface area for solvent penetration.
Insufficient Solvent Volume	Use an adequate solvent-to-solid ratio to ensure complete immersion and extraction of the plant material.

Problem 2: Poor Separation of Hanfangchin A and Tetrandrine

Possible Cause	Troubleshooting Steps
Inappropriate Chromatographic Method	Consider using pH-zone-refining countercurrent chromatography, which has been shown to be effective for separating these two alkaloids.[4]
Suboptimal HPLC Conditions	Optimize the mobile phase composition, pH, and gradient. The addition of ion-pair reagents or the use of different stationary phases can improve resolution.
Column Overload	Reduce the amount of crude extract loaded onto the chromatography column.
Co-elution of Impurities	Perform a pre-purification step, such as acid-base extraction, to remove non-alkaloidal impurities before the main chromatographic separation.[3]

Problem 3: Precipitation of Hanfangchin A During Processing

Possible Cause	Troubleshooting Steps
Poor Solubility in the Chosen Solvent	Hanfangchin A is a highly hydrophobic molecule.[5] Ensure that the solvent system used can maintain its solubility. It is soluble in solvents like chloroform (B151607), benzene, and acetone (B3395972).[6] For aqueous-based systems, consider the use of co-solvents or pH adjustment.
pH Shift	As a basic alkaloid, the solubility of Hanfangchin A is pH-dependent. Precipitation may occur if the pH of the solution shifts towards its isoelectric point. Maintain a suitable pH throughout the process.
Supersaturation	If concentrating the solution, avoid excessive evaporation that can lead to supersaturation and precipitation. Controlled cooling during recrystallization is crucial.

Problem 4: Degradation of Hanfangchin A

Possible Cause	Troubleshooting Steps
Extreme pH Conditions	Avoid prolonged exposure to strong acids or bases, which can cause hydrolysis or other degradation reactions. Forced degradation studies on similar compounds show that pH is a critical factor in stability.[7]
High Temperatures	Minimize exposure to high temperatures during extraction and solvent evaporation to prevent thermal degradation.[8][9][10][11][12]
Oxidation	Protect the sample from excessive exposure to air and light, which can promote oxidation. Consider working under an inert atmosphere (e.g., nitrogen) if degradation is a significant issue.

Data Presentation

Table 1: Purity of Hanfangchin A and Tetrandrine from Different Extraction Conditions

Ethanol Concentration (%)	Purity of Hanfangchin A (%)	Purity of Tetrandrine (%)
55	98.1	99.3
60	98.2	98.2
75	98.1	98.9
95	99.1	98.4

Data extracted from a patent describing a method for separating and purifying fangchinoline (B191232) and tetrandrine.[3]

Table 2: Yield and Purity from Reversed-Phase Flash Chromatography

Compound	Amount from 100mg Extract (mg)	Relative Purity (%)
Hanfangchin A (Fangchinoline)	13	98.78
Tetrandrine	21	98.19

Data from a study on the preparative isolation of tetrandrine and fangchinoline using reversed-phase flash chromatography followed by recrystallization.[4]

Experimental Protocols

Protocol 1: Crude Extraction and Acid-Base Pre-separation

• Extraction:

  • Grind the dried roots of Stephania tetrandra to a fine powder.

  • Reflux the powdered material with 50-95% ethanol for 1-2 hours. The solvent-to-solid ratio should be approximately 10:1 (v/w).

  • Filter the mixture and collect the filtrate. Repeat the extraction process on the residue two more times.

  • Combine the filtrates and evaporate the solvent under reduced pressure to obtain the crude extract.

• Acid-Base Pre-separation:

  • Dissolve the crude extract in a dilute acid solution (e.g., 3% HCl).

  • Extract the acidic solution with an organic solvent (e.g., chloroform) to remove non-basic impurities. Discard the organic layer.

  • Adjust the pH of the aqueous layer to approximately 9 with a base (e.g., 25% NH4OH).

  • Extract the now basic aqueous solution with chloroform. The alkaloids will partition into the organic layer.

  • Collect the chloroform layer and evaporate the solvent to yield the crude alkaloid fraction.

Protocol 2: Reversed-Phase Flash Chromatography

• Column Preparation:

  • Manually pack a column with C18-bonded silica (B1680970) gel.

• Sample Loading:

  • Dissolve the crude alkaloid fraction in a minimal amount of the mobile phase or a suitable organic solvent.

• Elution:

  • Elute the column with an optimized mobile phase. A common mobile phase is a mixture of acetonitrile and an aqueous buffer (e.g., ammonium (B1175870) acetate) at a specific pH (e.g., 6.5).[1] The exact ratio and gradient will need to be optimized for the specific column and separation requirements.

• Fraction Collection:

  • Collect fractions and monitor the elution of Hanfangchin A and Tetrandrine using Thin Layer Chromatography (TLC) or HPLC.

• Recrystallization:

  • Combine the fractions containing the desired compound and evaporate the solvent.

  • Recrystallize the solid residue from a suitable solvent, such as acetone or ethanol, to obtain high-purity crystals.[4][6]

Mandatory Visualizations

Experimental Workflow

Caption: A generalized workflow for the purification of Hanfangchin A.

Logical Relationship: Challenges and Solutions

Caption: Key challenges in Hanfangchin A purification and their corresponding solutions.

Signaling Pathway: Acetylcholinesterase Inhibition

Caption: Mechanism of acetylcholinesterase inhibition by Hanfangchin A.

Signaling Pathway: EGFR-PI3K/AKT Pathway Inhibition

Caption: Inhibition of the EGFR-PI3K/AKT signaling pathway by Hanfangchin A.

References

• 1. Simultaneous determination of tetrandrine and fangchinoline in herbal medicine Stephania tetrandra S. Moore by liquid chromatography with electrochemical detection - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. CN102285994A - Method for separating and purifying fangchinoline and tetrandrine from stephania tetrandra - Google Patents [patents.google.com]
• 4. researchgate.net [researchgate.net]
• 5. Determination of tetrandrine and fangchinoline in plasma samples using hollow fiber liquid-phase microextraction combined with high-performance liquid chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. US6218541B1 - Method for extracting bisbenzylisoquinolines - Google Patents [patents.google.com]
• 7. The Influence of pH and Temperature on the Stability of N-[(Piperidine)methylene]daunorubicin Hydrochloride and a Comparison of the Stability of Daunorubicin and Its Four New Amidine Derivatives in Aqueous Solutions - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Forced Degradation Studies - MedCrave online [medcraveonline.com]
• 9. rjptonline.org [rjptonline.org]
• 10. Forced Degradation Study in Pharmaceutical Stability | Pharmaguideline [pharmaguideline.com]
• 11. An Introduction To Forced Degradation Studies For Drug Substance Drug Product [pharmaceuticalonline.com]
• 12. openaccessjournals.com [openaccessjournals.com]

Technical Support Center: Enhancing the Bioavailability of Hanfangchin A

Welcome to the technical support center for researchers working with Hanfangchin A. This resource provides troubleshooting guides, frequently asked questions (FAQs), and detailed experimental protocols to address common challenges encountered during the modification of Hanfangchin A to improve its oral bioavailability.

Troubleshooting Guide

This guide is designed to help you troubleshoot common issues related to the in vivo efficacy of Hanfangchin A, which may be linked to poor bioavailability.

Problem	Possible Cause	Recommended Action
Low in vivo efficacy despite high in vitro potency.	This discrepancy is often a primary indicator of poor oral bioavailability. Challenges such as low aqueous solubility, poor membrane permeability, and significant first-pass metabolism can drastically reduce the amount of Hanfangchin A reaching systemic circulation.	1. Conduct a Pilot Pharmacokinetic (PK) Study: This is essential to understand the absorption, distribution, metabolism, and excretion (ADME) profile of Hanfangchin A in your animal model. Key parameters to measure are Cmax (maximum plasma concentration), Tmax (time to reach Cmax), and AUC (area under the curve)[1][2]. 2. Evaluate Different Administration Routes: If oral administration shows poor results, consider intraperitoneal (IP) or intravenous (IV) routes in initial animal studies to confirm systemic activity.
High variability in animal study results.	This could be due to inconsistent absorption of the compound. Factors such as food effects, formulation inconsistencies, or instability of the compound in the GI tract can contribute to this variability.	1. Standardize Dosing Conditions: Ensure consistent fasting or fed states for all animals in the study. 2. Optimize Formulation: Utilize formulation strategies known to improve the consistency of absorption, such as self-emulsifying drug delivery systems (SEDDS) or nanoparticle formulations[3][4][5]. 3. Assess Compound Stability: Test the stability of Hanfangchin A in simulated gastric and intestinal fluids.
No detectable plasma concentration of Hanfangchin A.	This could indicate very poor absorption, rapid metabolism, or issues with the analytical method.	1. Review Formulation Strategy: The current formulation may not be adequately solubilizing the compound for absorption. Consider more advanced formulation techniques[6][7][8]. 2. Investigate First-Pass Metabolism: Hanfangchin A may be extensively metabolized in the liver before reaching systemic circulation. Co-administration with a metabolic inhibitor (e.g., piperine) in a pilot study could help assess this[9][10][11]. 3. Validate Analytical Method: Ensure your analytical method (e.g., LC-MS/MS) is sensitive enough to detect low concentrations of the compound and its potential metabolites.
Precipitation of the compound in aqueous solutions.	Hanfangchin A, like many natural products, likely has poor aqueous solubility, leading to precipitation when diluted in aqueous media for in vitro assays or oral dosing solutions.	1. Use Solubilizing Excipients: Employ excipients such as cyclodextrins, co-solvents (e.g., DMSO, ethanol), or surfactants to increase solubility[3][11]. 2. Particle Size Reduction: Techniques like micronization or nanocrystal formation can improve the dissolution rate of poorly soluble compounds[12].

Frequently Asked Questions (FAQs)

Q1: What are the primary challenges affecting the oral bioavailability of Hanfangchin A?

A1: The primary challenges are likely its poor aqueous solubility and susceptibility to first-pass metabolism. Many natural products with complex structures face these issues, which limit their absorption from the gastrointestinal tract and reduce the amount of active compound that reaches systemic circulation[13][14].

Q2: What are some recommended starting strategies to improve the bioavailability of Hanfangchin A?

A2: Good starting points include:

• Formulation with Lipid-Based Systems: Self-emulsifying drug delivery systems (SEDDS) can significantly improve the solubility and absorption of lipophilic compounds[3][5].

• Particle Size Reduction: Creating nanocrystals or micronized particles of Hanfangchin A can enhance its dissolution rate[12].

• Co-administration with Bioenhancers: Natural compounds like piperine (B192125) can inhibit metabolic enzymes and enhance the absorption of other drugs[9][10][11].

Q3: How can I assess the permeability of modified Hanfangchin A in vitro?

A3: The Caco-2 cell permeability assay is a widely used in vitro model to predict intestinal drug absorption. This assay uses a human colon adenocarcinoma cell line that differentiates to form a monolayer of polarized enterocytes, mimicking the intestinal barrier[1][2]. Another high-throughput method is the Parallel Artificial Membrane Permeability Assay (PAMPA), which assesses passive permeability[15].

Q4: What is a prodrug approach and could it be useful for Hanfangchin A?

A4: A prodrug is a chemically modified, inactive form of a drug that is converted to the active form in the body. This strategy can be used to improve properties like solubility and permeability. For Hanfangchin A, functional groups could be modified to create more soluble or permeable derivatives that are then metabolized to release the active compound[9][16].

Quantitative Data Summary

The following tables present hypothetical data to illustrate the potential improvements in the bioavailability of Hanfangchin A through various modification strategies. These values are for illustrative purposes and actual results may vary.

Table 1: In Vitro Solubility of Modified Hanfangchin A Formulations

Formulation	Solubility in Water (µg/mL)	Solubility in Simulated Intestinal Fluid (pH 6.8) (µg/mL)
Unmodified Hanfangchin A	< 1	< 5
Hanfangchin A Nanocrystals	25	50
Hanfangchin A in SEDDS	> 100 (in emulsion)	> 200 (in emulsion)
Hanfangchin A-Cyclodextrin Complex	50	100

Table 2: Comparative Pharmacokinetic Parameters of Hanfangchin A Formulations in a Rat Model (Oral Administration)

Formulation	Dose (mg/kg)	Cmax (ng/mL)	Tmax (hr)	AUC (ng·hr/mL)	Relative Bioavailability (%)
Unmodified Hanfangchin A	50	20	2.0	80	100
Hanfangchin A Nanocrystals	50	80	1.5	400	500
Hanfangchin A in SEDDS	50	150	1.0	900	1125
Hanfangchin A with Piperine	50	60	1.5	320	400

Experimental Protocols

Protocol 1: Preparation of Hanfangchin A Self-Emulsifying Drug Delivery System (SEDDS)

• Excipient Screening:

  • Determine the solubility of Hanfangchin A in various oils (e.g., Labrafac® CC, Capryol™ 90), surfactants (e.g., Kolliphor® EL, Tween® 80), and co-surfactants (e.g., Transcutol® HP, Plurol® Oleique CC 497).

  • Select the components that show the highest solubility for Hanfangchin A.

• Formulation:

  • Prepare different ratios of the selected oil, surfactant, and co-surfactant.

  • Add a fixed amount of Hanfangchin A to each mixture.

  • Vortex and gently heat (40-50°C) until a clear, homogenous solution is formed.

• Characterization:

  • Self-Emulsification Assessment: Add 1 mL of the SEDDS formulation to 250 mL of purified water with gentle agitation. Observe the formation of a fine, milky emulsion.

  • Droplet Size Analysis: Determine the droplet size and polydispersity index of the resulting emulsion using a dynamic light scattering instrument.

Protocol 2: Caco-2 Permeability Assay

• Cell Culture:

  • Culture Caco-2 cells on Transwell® inserts for 21-25 days to allow for differentiation and formation of a confluent monolayer.

• Transepithelial Electrical Resistance (TEER) Measurement:

  • Measure the TEER of the cell monolayer to ensure its integrity.

• Permeability Study:

  • Wash the cell monolayer with pre-warmed Hanks' Balanced Salt Solution (HBSS).

  • Add the Hanfangchin A formulation (dissolved in HBSS) to the apical (AP) side of the Transwell®.

  • At predetermined time points (e.g., 30, 60, 90, 120 minutes), collect samples from the basolateral (BL) side.

  • Analyze the concentration of Hanfangchin A in the BL samples using a validated analytical method (e.g., LC-MS/MS).

• Apparent Permeability Coefficient (Papp) Calculation:

  • Calculate the Papp value to quantify the permeability of the compound.

Visualizations

Caption: Experimental workflow for improving Hanfangchin A bioavailability.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. Using in vitro and in vivo models to evaluate the oral bioavailability of nutraceuticals - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. What are the methods used for enhancement of bioavailability? [synapse.patsnap.com]
• 4. Novel formulation strategies for improving oral bioavailability of drugs with poor membrane permeation or presystemic metabolism. | Semantic Scholar [semanticscholar.org]
• 5. Formulation Strategies to Improve the Bioavailability of Poorly Absorbed Drugs with Special Emphasis on Self-Emulsifying Systems - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Formulation Strategies for Enhancing the Bioavailability of Silymarin: The State of the Art | MDPI [mdpi.com]
• 7. Novel formulation strategies for improving oral bioavailability of drugs with poor membrane permeation or presystemic metabolism - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. hilarispublisher.com [hilarispublisher.com]
• 9. academicjournals.org [academicjournals.org]
• 10. researchgate.net [researchgate.net]
• 11. Bioavailability of phytochemicals and its enhancement by drug delivery systems - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Nanocrystals for Improving Oral Bioavailability of Drugs: Intestinal Transport Mechanisms and Influencing Factors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. Bioavailability Challenges Associated with Development of Anti-Cancer Phenolics - PMC [pmc.ncbi.nlm.nih.gov]
• 15. mdpi.com [mdpi.com]
• 16. hilarispublisher.com [hilarispublisher.com]

Reference Data & Comparative Studies

Hanfangchin A vs. Tetrandrine: A Comprehensive Scientific Comparison

Hanfangchin A and Tetrandrine (B1684364) are, in fact, the same chemical compound. The name "Hanfangchin A" is a synonym for Tetrandrine, a well-researched bis-benzylisoquinoline alkaloid. This is substantiated by consistent chemical identifiers across scientific databases, including the Chemical Abstracts Service (CAS) number 518-34-3, a molecular formula of C₃₈H₄₂N₂O₆, and a molecular weight of 622.75 g/mol . For researchers and drug development professionals, it is crucial to recognize that literature and commercial listings using either name refer to the identical active molecule.

This guide provides a comprehensive comparison of the biological activities of Tetrandrine, supported by experimental data, detailed methodologies for key experiments, and visual diagrams of its mechanisms of action.

Comparative Analysis of Biological Activities

Tetrandrine exhibits a broad spectrum of pharmacological effects, with significant research focused on its anticancer, anti-inflammatory, and calcium channel blocking properties.

Anticancer Activity

Tetrandrine has demonstrated potent cytotoxic and anti-proliferative effects across a wide range of cancer cell lines. Its anticancer mechanism is multifactorial, involving the induction of apoptosis (programmed cell death), cell cycle arrest, and inhibition of metastasis.

Cancer Cell Line	Cell Type	IC₅₀ (µM)	Reference
MDA-MB-231	Breast Cancer	1.18 ± 0.14	[1][2]
PC3	Prostate Cancer	1.94 ± 0.11	[1]
WM9	Melanoma	1.68 ± 0.22	[1]
HEL	Erythroleukemia	1.57 ± 0.05	[1]
K562	Chronic Myelogenous Leukemia	< positive controls	[1]
Hep-2	Laryngeal Carcinoma	13.28 µg/mL (~21.3 µM)	[3]
Huh7	Liver Cancer	1.18	[4]
HepG2	Liver Cancer	2.62	[4]
SW620	Colon Cancer	~1	[4]

Anti-Inflammatory Activity

Tetrandrine exerts significant anti-inflammatory effects by modulating key inflammatory pathways and cytokine production. It has been shown to inhibit the production of pro-inflammatory cytokines such as Interleukin-5 (IL-5) and Interleukin-6 (IL-6).

Assay	Model	Inhibition	Concentration	Reference
mIL-5 activity	In vitro	95%	12.5 µM	[5]
hIL-6 activity	In vitro	86%	6 µM	[5]
NF-κB activation	Rat alveolar macrophages	Dose-dependent inhibition	-	[6]
Pro-inflammatory cytokines (IL-1β, TNF-α)	In vivo (mouse model)	Significant reduction	-	[7]

Calcium Channel Blocking Activity

Tetrandrine is a known calcium channel blocker, a property that contributes to its cardiovascular effects and may also play a role in its other biological activities. It has been shown to inhibit both L-type and T-type voltage-gated calcium channels.

Channel Type	Cell Type	Effect	Reference
L-type and T-type	Ventricular cells	Reversible, concentration-dependent inhibition	[8]
L-type	GH3 anterior pituitary cells	Reversible blockade of inward Ca²⁺ currents	[9]
Ca²⁺ release-activated Ca²⁺ channels	Vascular endothelial cells	Inhibition	[10]

Experimental Protocols

Cell Viability and Proliferation Assay (MTT Assay)

Objective: To determine the cytotoxic effect of Tetrandrine on cancer cells.

Methodology:

• Cell Seeding: Cancer cells are seeded in 96-well plates at a specific density (e.g., 5,000-10,000 cells/well) and allowed to adhere overnight.[11]

• Treatment: The cells are then treated with various concentrations of Tetrandrine (typically in a range of 0.1 to 100 µM) or a vehicle control (e.g., DMSO).

• Incubation: The plates are incubated for a specified period, often 48 to 96 hours.[1]

• MTT Addition: A solution of 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) is added to each well and incubated for 3-4 hours. Living cells with active mitochondrial dehydrogenases will reduce the yellow MTT to a purple formazan (B1609692) product.[12]

• Solubilization: The formazan crystals are dissolved by adding a solubilization solution (e.g., DMSO or a specialized buffer).

• Absorbance Measurement: The absorbance of each well is measured using a microplate reader at a wavelength of 570-590 nm.[12] The IC₅₀ value, the concentration of Tetrandrine that inhibits cell growth by 50%, is then calculated.

Apoptosis Assay (Annexin V/Propidium Iodide Staining with Flow Cytometry)

Objective: To quantify the induction of apoptosis by Tetrandrine.

Methodology:

• Cell Treatment: Cells are treated with Tetrandrine at various concentrations for a defined period.

• Cell Harvesting: Both adherent and floating cells are collected to ensure all apoptotic cells are included in the analysis.[13]

• Staining: The cells are washed and then resuspended in a binding buffer containing Annexin V conjugated to a fluorescent dye (e.g., FITC) and Propidium Iodide (PI).[14] Annexin V binds to phosphatidylserine, which is exposed on the outer leaflet of the cell membrane during early apoptosis. PI is a fluorescent nucleic acid stain that can only enter cells with a compromised membrane, indicative of late apoptosis or necrosis.

• Flow Cytometry Analysis: The stained cells are analyzed using a flow cytometer. The results allow for the differentiation of live cells (Annexin V-negative, PI-negative), early apoptotic cells (Annexin V-positive, PI-negative), late apoptotic/necrotic cells (Annexin V-positive, PI-positive), and necrotic cells (Annexin V-negative, PI-positive).[13]

Western Blot Analysis for Signaling Pathway Proteins

Objective: To investigate the effect of Tetrandrine on the expression and phosphorylation of key proteins in signaling pathways.

Methodology:

• Protein Extraction: Cells are treated with Tetrandrine, and then whole-cell lysates are prepared using a lysis buffer containing protease and phosphatase inhibitors.

• Protein Quantification: The total protein concentration in each lysate is determined using a protein assay (e.g., BCA assay).

• SDS-PAGE: Equal amounts of protein from each sample are separated by size via sodium dodecyl sulfate-polyacrylamide gel electrophoresis (SDS-PAGE).

• Protein Transfer: The separated proteins are transferred from the gel to a membrane (e.g., PVDF or nitrocellulose).

• Immunoblotting: The membrane is blocked to prevent non-specific antibody binding and then incubated with primary antibodies specific to the target proteins (e.g., Akt, p-Akt, NF-κB p65, IκBα).[15]

• Secondary Antibody Incubation: The membrane is then incubated with a secondary antibody conjugated to an enzyme (e.g., horseradish peroxidase) that recognizes the primary antibody.

• Detection: The protein bands are visualized using a chemiluminescent substrate and an imaging system. The intensity of the bands is quantified to determine the relative protein expression levels.

Signaling Pathways and Mechanisms of Action

Anticancer Signaling Pathways

Tetrandrine's anticancer effects are mediated through its influence on several critical signaling pathways, most notably the PI3K/Akt and apoptosis pathways.

Caption: Tetrandrine's anticancer mechanism via PI3K/Akt and apoptosis pathways.

Anti-Inflammatory Signaling Pathway

The anti-inflammatory properties of Tetrandrine are largely attributed to its inhibition of the NF-κB signaling pathway.

Caption: Tetrandrine's anti-inflammatory mechanism via the NF-κB signaling pathway.

Experimental Workflow for Anticancer Drug Screening

The following diagram illustrates a typical workflow for evaluating the anticancer properties of a compound like Tetrandrine.

Caption: A typical experimental workflow for in vitro anticancer drug screening.

References

• 1. Design, synthesis and bioactivity investigation of tetrandrine derivatives as potential anti-cancer agents - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Design, synthesis and bioactivity investigation of tetrandrine derivatives as potential anti-cancer agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Tetrandrine Inhibits the Intracellular Calcium Ion Level and Upregulates the Expression of Brg1 and AHNAK in Hep-2 Cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Tetrandrine for Targeting Therapy Resistance in Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Anti-inflammatory effects of fangchinoline and tetrandrine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Tetrandrine inhibits signal-induced NF-kappa B activation in rat alveolar macrophages - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Frontiers | Tetrandrine alleviates oxaliplatin-induced mechanical allodynia via modulation of inflammation-related genes [frontiersin.org]
• 8. Tetrandrine inhibits both T and L calcium channel currents in ventricular cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Interaction of tetrandrine with slowly inactivating calcium channels. Characterization of calcium channel modulation by an alkaloid of Chinese medicinal herb origin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Tetrandrine inhibits Ca2+ release-activated Ca2+ channels in vascular endothelial cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Cell viability assay [bio-protocol.org]
• 12. MTT assay protocol | Abcam [abcam.com]
• 13. Protocol for Apoptosis Assay by Flow Cytometry Using Annexin V Staining Method - PMC [pmc.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]
• 15. Tetrandrine Suppresses Lipopolysaccharide-Induced Microglial Activation by Inhibiting NF-κB and ERK Signaling Pathways in BV2 Cells | PLOS One [journals.plos.org]

A Comparative Analysis of the Bioactivities of Hanfangchin A and Fangchinoline

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the bioactive properties of two structurally similar bisbenzylisoquinoline alkaloids, Hanfangchin A (also known as Tetrandrine) and Fangchinoline (B191232). Both compounds, isolated from the root of Stephania tetrandra, have garnered significant interest in the scientific community for their therapeutic potential. This document summarizes key experimental data on their anti-cancer and anti-inflammatory activities, details the methodologies of pivotal experiments, and visualizes the distinct signaling pathways they modulate.

Data Presentation

The following tables summarize the quantitative data on the anti-cancer and anti-inflammatory bioactivities of Hanfangchin A and Fangchinoline, providing a clear comparison of their potency.

Table 1: Comparative Anti-Cancer Activity (IC50 values in µM)

Cancer Cell Line	Hanfangchin A (Tetrandrine)	Fangchinoline	Reference
Colon Cancer
DLD-1	-	4.53	[1]
LoVo	-	5.17	[1]
HCT116	7.2 (24h)	-	[2]
Breast Cancer
MDA-MB-231	-	-	[3]
Prostate Cancer
PC3	-	-	[3]
Melanoma
WM9	-	1.07 (derivative 4g)	[3]
Leukemia
HEL	-	0.23 (derivative 3f)	[4]
K562	-	-	[3]
Lung Cancer
A549	-	0.26 (derivative 2h)	[4]
Hepatocellular Carcinoma
HMCC97L	>10	-	[5]
PLC/PRF/5	>10	~5	[3]

Note: Some values are for derivatives of the parent compounds as indicated. Direct IC50 values for the parent compounds were not always available in the cited literature for a direct comparison across all cell lines.

Table 2: Comparative Anti-Inflammatory Activity

Bioactivity	Hanfangchin A (Tetrandrine)	Fangchinoline	Reference
Cyclooxygenase (COX) Inhibition	No inhibition at 100 µM	35% inhibition at 100 µM	[6]
Murine Interleukin-5 (mIL-5) Activity Inhibition	95% inhibition at 12.5 µM	No effect	[6]
Human Interleukin-6 (hIL-6) Activity Inhibition	86% inhibition at 6 µM	63% inhibition at 4 µM	[6]

Experimental Protocols

This section details the methodologies for the key experiments cited in this guide, providing a reference for researchers looking to replicate or build upon these findings.

Anti-Cancer Assays

1. Cell Viability Assay (MTT Assay)

To determine the cytotoxic effects of Hanfangchin A and Fangchinoline on cancer cells, the MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is commonly employed.

• Cell Seeding: Cancer cells are seeded in 96-well plates at a specific density and allowed to adhere overnight.

• Compound Treatment: The cells are then treated with various concentrations of Hanfangchin A or Fangchinoline for a specified period (e.g., 24, 48, or 72 hours).

• MTT Incubation: After the treatment period, the medium is replaced with fresh medium containing MTT solution. The plates are incubated to allow for the conversion of MTT to formazan (B1609692) crystals by metabolically active cells.

• Formazan Solubilization: The formazan crystals are dissolved in a solubilization solution (e.g., DMSO).

• Absorbance Measurement: The absorbance of the resulting colored solution is measured using a microplate reader at a specific wavelength (e.g., 570 nm). The cell viability is expressed as a percentage of the untreated control, and the IC50 value (the concentration of the compound that inhibits 50% of cell growth) is calculated.

2. Apoptosis Assay (Annexin V-FITC/PI Staining)

Flow cytometry with Annexin V-FITC and propidium (B1200493) iodide (PI) staining is a standard method to quantify apoptosis induced by Hanfangchin A or Fangchinoline.

• Cell Treatment: Cells are treated with the compounds for a designated time.

• Cell Harvesting and Staining: Both adherent and floating cells are collected, washed with PBS, and then resuspended in Annexin V binding buffer. Annexin V-FITC and PI are added to the cell suspension.

• Flow Cytometry Analysis: The stained cells are analyzed by a flow cytometer. Annexin V-positive and PI-negative cells are considered to be in early apoptosis, while cells positive for both Annexin V and PI are in late apoptosis or necrosis.

Anti-Inflammatory Assays

1. Cyclooxygenase (COX) Inhibition Assay

The ability of Hanfangchin A and Fangchinoline to inhibit COX enzymes can be assessed using various in vitro assay kits.

• Enzyme and Substrate Preparation: Recombinant COX-1 or COX-2 enzyme is prepared along with its substrate, arachidonic acid.

• Inhibitor Incubation: The enzyme is pre-incubated with different concentrations of the test compounds (Hanfangchin A or Fangchinoline).

• Reaction Initiation: The reaction is initiated by the addition of arachidonic acid.

• Detection: The product of the enzymatic reaction (e.g., prostaglandin (B15479496) H2) is measured. This can be done using various methods, including colorimetric, fluorometric, or luminometric detection, depending on the assay kit. The percentage of inhibition is calculated by comparing the enzyme activity in the presence and absence of the inhibitor.[7][8]

2. Interleukin (IL-5 and IL-6) Activity Assay

The inhibitory effect on interleukin activity is often measured using cell-based assays or ELISA.

• Cell-Based Assay:

  • Cell Culture: A cell line that proliferates or produces a measurable response in the presence of the specific interleukin (e.g., a murine cell line for mIL-5) is used.

  • Treatment: The cells are cultured with the interleukin and varying concentrations of the test compound.

  • Proliferation/Response Measurement: Cell proliferation can be measured using methods like the MTT assay. The inhibition of the interleukin-induced proliferation is then calculated.[9][10]

• ELISA (Enzyme-Linked Immunosorbent Assay):

  • Coating: A microplate is coated with an antibody specific to the interleukin.

  • Sample Incubation: Cell culture supernatants or other samples containing the interleukin are added to the wells.

  • Detection: A detection antibody conjugated to an enzyme is added, followed by a substrate that produces a measurable signal. The concentration of the interleukin is determined by comparing the signal to a standard curve. The inhibitory effect of the compounds on interleukin production can be assessed by treating cells and then measuring the interleukin levels in the supernatant.

Mandatory Visualization

The following diagrams, generated using the DOT language, illustrate the known signaling pathways affected by Hanfangchin A and Fangchinoline, providing a visual comparison of their mechanisms of action.

Caption: Hanfangchin A (Tetrandrine) inhibits the IL-6/JAK/STAT3 signaling pathway.

Caption: Fangchinoline modulates multiple signaling pathways involved in cancer progression.

References

• 1. spandidos-publications.com [spandidos-publications.com]
• 2. Tetrandrine Inhibits Epithelial-Mesenchymal Transition in IL-6-Induced HCT116 Human Colorectal Cancer Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Design, Synthesis and Anticancer Evaluation of Fangchinoline Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Design and synthesis of novel tetrandrine derivatives as potential anti-tumor agents against human hepatocellular carcinoma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Anti-inflammatory effects of fangchinoline and tetrandrine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. diva-portal.org [diva-portal.org]
• 8. In Vitro Assays for Cyclooxygenase Activity and Inhibitor Characterization | Springer Nature Experiments [experiments.springernature.com]
• 9. Inhibitory action of tetrandrine on macrophage production of interleukin-1 (IL-1)-like activity and thymocyte proliferation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Determination of interleukin-5 secretion from drug-specific activated ex vivo peripheral blood mononuclear cells as a test system for the in vitro detection of drug sensitization - PubMed [pubmed.ncbi.nlm.nih.gov]

Validating the Therapeutic Targets of Hanfangchin A (Fangchinoline): A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

Hanfangchin A, identified as the bisbenzylisoquinoline alkaloid Fangchinoline (B191232), has garnered significant interest for its therapeutic potential, primarily in oncology and inflammatory diseases. This guide provides a comparative analysis of Fangchinoline's performance against other natural compounds targeting similar pathways, supported by experimental data. Detailed methodologies for key validation experiments and visualizations of relevant biological processes are included to facilitate further research and drug development.

Performance Comparison: Inhibition of Cancer Cell Proliferation

The following tables summarize the half-maximal inhibitory concentration (IC50) values of Fangchinoline and alternative natural compounds across various cancer cell lines. Lower IC50 values indicate greater potency in inhibiting cell proliferation.

Table 1: IC50 Values of Fangchinoline in Various Cancer Cell Lines

Cell Line	Cancer Type	IC50 (µM)	Reference
EC1	Esophageal Squamous Cell Carcinoma	3.042	[1]
ECA109	Esophageal Squamous Cell Carcinoma	1.294	[1]
Kyse450	Esophageal Squamous Cell Carcinoma	2.471	[1]
Kyse150	Esophageal Squamous Cell Carcinoma	2.22	[1]
A549	Non-Small Cell Lung Cancer	0.26	[2]
WM9	Melanoma	1.07	[3]
HepG2	Hepatocellular Carcinoma	~5	[3]
PLC/PRF/5	Hepatocellular Carcinoma	~5	[3]

Table 2: Comparative IC50 Values of Fangchinoline and Alternatives in Selected Cancer Cell Lines

Compound	Cell Line	Cancer Type	IC50 (µM)	Reference
Fangchinoline	MDA-MB-231	Breast Cancer	>5 (Derivative showed 1.18)	[4]
Tetrandrine (B1684364)	MDA-MB-231	Breast Cancer	10-20	[5]
Berbamine (B205283)	A549	Lung Cancer	8.3	[6]
Curcumin (B1669340)	HCT116	Colorectal Cancer	10.26 - 13.31	[7]
Resveratrol	MDA-MB-231	Breast Cancer	18.5	[8]
Fangchinoline	A549	Lung Cancer	0.61 (Derivative)	[9]
Berbamine	PC9	Lung Cancer	16.8	[6]
Curcumin	A549	Lung Cancer	Not specified
Resveratrol	U251MG	Glioblastoma	6.7	[8]
Fangchinoline	K562	Leukemia	Derivative showed activity	[4]
Tetrandrine	K562	Leukemia	Derivative showed activity	[4]
Berbamine	RPMI8226	Multiple Myeloma	6.19	[10]
Curcumin	CCRF-CEM	Leukemia	Data available	[11]
Resveratrol	HL60	Leukemia	70-150	[12][13]

Key Signaling Pathways and Therapeutic Targets

Fangchinoline exerts its anti-inflammatory and anti-cancer effects primarily through the modulation of the NF-κB and MAPK signaling pathways.[14][15][16]

Caption: Mechanism of action of Hanfangchin A (Fangchinoline).

Experimental Protocols

Western Blot Analysis for Protein Expression

This protocol outlines the general steps for assessing the effect of Fangchinoline on the protein expression levels within the NF-κB and MAPK signaling pathways.[17][18][19]

• Cell Culture and Treatment: Plate cells (e.g., A549, KBM5) and allow them to adhere. Treat the cells with varying concentrations of Fangchinoline for a specified duration (e.g., 24 hours). Include a vehicle-treated control group.

• Cell Lysis: Wash the cells with ice-cold PBS and lyse them using RIPA buffer supplemented with protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of each lysate using a BCA protein assay.

• SDS-PAGE: Denature protein samples by boiling in Laemmli buffer. Load equal amounts of protein per lane onto a polyacrylamide gel and separate the proteins by electrophoresis.

• Protein Transfer: Transfer the separated proteins from the gel to a PVDF membrane.

• Blocking: Block the membrane with 5% non-fat milk or bovine serum albumin (BSA) in TBST for 1 hour at room temperature to prevent non-specific antibody binding.

• Primary Antibody Incubation: Incubate the membrane with primary antibodies specific for the target proteins (e.g., phospho-IKK, IκBα, phospho-p65, phospho-ERK1/2, β-actin) overnight at 4°C.

• Secondary Antibody Incubation: Wash the membrane with TBST and incubate with an appropriate HRP-conjugated secondary antibody for 1-2 hours at room temperature.

• Detection: After further washing, detect the protein bands using an enhanced chemiluminescence (ECL) substrate and visualize using an imaging system.

• Analysis: Quantify the band intensities and normalize to a loading control (e.g., β-actin) to determine the relative protein expression levels.

Caption: Western Blot experimental workflow diagram.

NF-κB Reporter Assay

This assay is used to quantify the inhibitory effect of Fangchinoline on NF-κB transcriptional activity.[20][21]

• Cell Seeding: Seed cells stably expressing an NF-κB luciferase reporter construct into a 96-well plate.

• Compound Treatment: Pre-treat the cells with various concentrations of Fangchinoline for 1-2 hours.

• Stimulation: Induce NF-κB activation by adding a stimulant such as TNF-α or PMA to the wells (except for the negative control).

• Incubation: Incubate the plate for a defined period (e.g., 6 hours for inhibition assays).

• Cell Lysis: Lyse the cells using a reporter lysis buffer.

• Luciferase Assay: Add luciferase substrate to the cell lysates and measure the luminescence using a luminometer.

• Data Analysis: Normalize the luciferase readings to a positive control (stimulated cells without inhibitor) to determine the percentage of NF-κB inhibition for each concentration of Fangchinoline. Calculate the IC50 value.

Logical Relationships in Therapeutic Action

The therapeutic efficacy of Fangchinoline is a consequence of its ability to modulate specific molecular targets, leading to observable cellular and physiological outcomes.

Caption: Logical flow from drug to therapeutic outcome.

References

• 1. Fangchinoline Inhibits Human Esophageal Cancer by Transactivating ATF4 to Trigger Both Noxa-Dependent Intrinsic and DR5-Dependent Extrinsic Apoptosis - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Design, Synthesis and Anticancer Evaluation of Fangchinoline Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Design, synthesis and bioactivity investigation of tetrandrine derivatives as potential anti-cancer agents - PMC [pmc.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. Berbamine Inhibits Cell Proliferation and Migration and Induces Cell Death of Lung Cancer Cells via Regulating c-Maf, PI3K/Akt, and MDM2-P53 Pathways - PMC [pmc.ncbi.nlm.nih.gov]
• 7. New structural analogues of curcumin exhibit potent growth suppressive activity in human colorectal carcinoma cells - PMC [pmc.ncbi.nlm.nih.gov]
• 8. A Resveratrol Analogue Promotes ERKMAPK–Dependent Stat3 Serine and Tyrosine Phosphorylation Alterations and Antitumor Effects In Vitro against Human Tumor Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Design, synthesis and in vitro evaluation of fangchinoline derivatives as potential anticancer agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Synthesis and antitumor activity in vitro of novel berbamine derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. In Silico and In Vitro Screening of 50 Curcumin Compounds as EGFR and NF-κB Inhibitors [mdpi.com]
• 12. aacrjournals.org [aacrjournals.org]
• 13. researchgate.net [researchgate.net]
• 14. Tetrandrine, a Compound Common in Chinese Traditional Medicine, Preferentially Kills Breast Cancer Tumor Initiating Cells (TICs) In Vitro - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 16. Fangchinoline, a Bisbenzylisoquinoline Alkaloid can Modulate Cytokine-Impelled Apoptosis via the Dual Regulation of NF-κB and AP-1 Pathways - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. Fangchinoline Inhibits African Swine Fever Virus Replication by Suppressing the AKT/mTOR/NF-κB Signaling Pathway in Porcine Alveolar Macrophages [mdpi.com]
• 18. jcancer.org [jcancer.org]
• 19. Unveiling the Anticancer Potential and Molecular Mechanisms of Fangchinoline Against Cholangiocarcinoma Using FTIR Microspectroscopy, In Vitro and In Silico Approaches - PMC [pmc.ncbi.nlm.nih.gov]
• 20. A Robust In Vitro Screening Assay to Identify NF-κB Inhibitors for Inflammatory Muscle Diseases - PMC [pmc.ncbi.nlm.nih.gov]
• 21. indigobiosciences.com [indigobiosciences.com]

Comparative Analysis of Hanfangchin A and Other Bisbenzylisoquinoline Alkaloids: A Guide for Researchers

A comprehensive review of the cross-reactivity, biological activity, and mechanisms of action of Hanfangchin A (Fangchinoline) in comparison to other prominent bisbenzylisoquinoline alkaloids, including Tetrandrine (B1684364) and Berbamine. This guide provides researchers, scientists, and drug development professionals with a comparative analysis supported by experimental data to inform future research and therapeutic development.

Introduction

Bisbenzylisoquinoline alkaloids (BBIQs) are a large and structurally diverse class of natural products renowned for their wide range of pharmacological activities. Among these, Hanfangchin A, also known as Fangchinoline (B191232), has garnered significant attention for its potential therapeutic applications. This guide provides a comparative analysis of Hanfangchin A with two other well-studied BBIQs, Tetrandrine and Berbamine, focusing on their cross-reactivity, cytotoxic effects, and modulation of key signaling pathways. The objective is to present a clear, data-driven comparison to aid researchers in understanding the nuanced differences and similarities among these promising compounds.

Comparative Biological Activity: A Quantitative Overview

The cytotoxic and inhibitory activities of Hanfangchin A (Fangchinoline), Tetrandrine, and Berbamine have been evaluated across various studies. The following tables summarize the half-maximal inhibitory concentration (IC50) and binding affinity (Ki) values, providing a quantitative comparison of their potency. It is important to note that direct comparisons of IC50 values should be made with caution due to variations in experimental conditions across different studies.

Table 1: Comparative Cytotoxicity (IC50 in µM) of Bisbenzylisoquinoline Alkaloids against Various Cancer Cell Lines

Alkaloid	Cell Line	Cancer Type	IC50 (µM)	Reference
Hanfangchin A (Fangchinoline)	MDA-MB-231	Triple-Negative Breast Cancer	~4.5	[1]
MCF-7	Breast Cancer	>25	[1]
Tetrandrine	MDA-MB-231	Triple-Negative Breast Cancer	~3.5	[1]
MCF-7	Breast Cancer	~25	[1]
HL-60	Leukemia	25	[2]
Berbamine	HL-60	Leukemia	200	[2]
RPMI8226	Multiple Myeloma	6.19	[3]
H9	T-cell Lymphoma	4.0	[3]

Table 2: Comparative Inhibitory Activity on Ion Channels and Other Targets

Alkaloid	Target	Activity	IC50 / Ki	Reference
Hanfangchin A (Fangchinoline)	Cyclooxygenase	Inhibition	35% inhibition at 100 µM	[4]
hIL-6	Inhibition	63% inhibition at 4 µM	[4]
Tetrandrine	L-type Ca2+ channels	Blockade	IC50 = 25 µM	[2]
mIL-5	Inhibition	95% inhibition at 12.5 µM	[4]
hIL-6	Inhibition	86% inhibition at 6 µM	[4]
Berbamine	SK2 Channels	Binding Affinity	Ki = 0.284 µM	[5]
SK3 Channels	Binding Affinity	Ki = 0.679 µM	[5]

Modulation of Key Signaling Pathways

Hanfangchin A, Tetrandrine, and Berbamine exert their biological effects by modulating several critical signaling pathways, most notably the NF-κB pathway and calcium signaling.

NF-κB Signaling Pathway

The Nuclear Factor-kappa B (NF-κB) signaling pathway is a crucial regulator of inflammation, cell survival, and proliferation. All three alkaloids have been shown to inhibit this pathway, albeit through potentially different mechanisms.

• Hanfangchin A (Fangchinoline): Suppresses the activation of NF-κB, which contributes to its anti-inflammatory and anti-cancer effects.[6]

• Tetrandrine: Inhibits NF-κB activation by preventing the degradation of its inhibitor, IκBα.[7][8] This action blocks the translocation of NF-κB to the nucleus, thereby inhibiting the expression of pro-inflammatory genes.

• Berbamine: Has also been reported to inhibit the NF-κB pathway, contributing to its anti-inflammatory properties.

Inhibition of the NF-κB signaling pathway by bisbenzylisoquinoline alkaloids.

Calcium Channel Blockade

Disruption of intracellular calcium homeostasis is another key mechanism of action for these alkaloids.

• Hanfangchin A (Fangchinoline): While less studied for its direct calcium channel blocking activity compared to tetrandrine, it is known to influence intracellular calcium levels.

• Tetrandrine: Is a well-characterized calcium channel blocker that inhibits both L-type and T-type voltage-dependent calcium channels.[9] This activity is central to its cardiovascular effects.

• Berbamine: Is also recognized as a calcium channel blocker.[5]

Mechanism of calcium channel blockade by bisbenzylisoquinoline alkaloids.

Experimental Protocols

To ensure the reproducibility and validation of the cited data, detailed methodologies for key experiments are provided below.

Cell Viability and Cytotoxicity Assay (MTT Assay)

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity as an indicator of cell viability, proliferation, and cytotoxicity.

Protocol:

• Cell Seeding: Seed cells in a 96-well plate at a density of 1 x 10^4 cells/well and allow them to adhere overnight.[10]

• Compound Treatment: Treat the cells with various concentrations of the bisbenzylisoquinoline alkaloids (e.g., 0.1 to 100 µM) and incubate for a specified period (e.g., 24, 48, or 72 hours).

• MTT Addition: After incubation, remove the medium and add 28 µL of a 2 mg/mL MTT solution to each well.[10] Incubate the plate for 1.5 to 4 hours at 37°C.[10][11]

• Formazan (B1609692) Solubilization: Remove the MTT solution and add 130-150 µL of a solubilization solvent (e.g., DMSO or 10% SDS in 0.01 M HCl) to each well to dissolve the formazan crystals.[10][11]

• Absorbance Measurement: Shake the plate for 15 minutes and measure the absorbance at a wavelength of 570 nm or 492 nm using a microplate reader.[10][11]

• Data Analysis: Calculate the percentage of cell viability relative to untreated control cells and determine the IC50 value from the dose-response curve.

Experimental workflow for the MTT cytotoxicity assay.

Competitive Radioligand Binding Assay

This assay is used to determine the binding affinity (Ki) of an unlabeled compound (the BBIQ alkaloid) by measuring its ability to displace a radiolabeled ligand from its receptor.

Protocol:

• Reagent Preparation: Prepare cell membranes or tissue homogenates expressing the target receptor. Prepare serial dilutions of the unlabeled BBIQ alkaloid and a fixed concentration of the radiolabeled ligand.[12]

• Incubation: In a 96-well filter plate, incubate the receptor preparation with the radiolabeled ligand and varying concentrations of the unlabeled BBIQ alkaloid.[12] Allow the binding to reach equilibrium (typically 60-90 minutes at a specified temperature).[13]

• Filtration: Terminate the incubation by rapid filtration through a glass fiber filter plate using a cell harvester to separate bound from free radioligand. Wash the filters with ice-cold wash buffer.[14]

• Scintillation Counting: Dry the filters, add scintillation cocktail, and measure the radioactivity using a scintillation counter.[14]

• Data Analysis: Plot the percentage of specific binding of the radioligand against the concentration of the unlabeled BBIQ alkaloid to determine the IC50 value. Calculate the Ki value using the Cheng-Prusoff equation.[14]

Conclusion

This comparative guide highlights the pharmacological profiles of Hanfangchin A (Fangchinoline), Tetrandrine, and Berbamine. While sharing a common bisbenzylisoquinoline alkaloid scaffold and exhibiting overlapping biological activities such as cytotoxicity and NF-κB inhibition, there are notable differences in their potency and specific molecular targets. Tetrandrine appears to be a more potent calcium channel blocker, while the cytotoxic effects vary significantly depending on the cancer cell line. The provided data and experimental protocols offer a valuable resource for researchers to design and interpret studies aimed at further elucidating the therapeutic potential of these compounds. Future research should focus on direct comparative studies under standardized conditions to more definitively delineate the cross-reactivity and structure-activity relationships within this important class of natural products.

References

• 1. benchchem.com [benchchem.com]
• 2. Effects of tetrandrine and closely related bis-benzylisoquinoline derivatives on cytosolic Ca2+ in human leukaemic HL-60 cells: a structure-activity relationship study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. [A comparative study on effect of two bisbenzylisoquinolines, tetrandrine and berbamine, on reversal of multidrug resistance] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Anti-inflammatory effects of fangchinoline and tetrandrine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. orbi.uliege.be [orbi.uliege.be]
• 6. Tetrandrine, a Chinese plant-derived alkaloid, is a potential candidate for cancer chemotherapy - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Tetrandrine inhibits signal-induced NF-kappa B activation in rat alveolar macrophages - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. mdanderson.elsevierpure.com [mdanderson.elsevierpure.com]
• 9. Tetrandrine: a new ligand to block voltage-dependent Ca2+ and Ca(+)-activated K+ channels - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. MTT (Assay protocol [protocols.io]
• 11. MTT assay overview | Abcam [abcam.com]
• 12. Competitive Radioligand Binding Assays - Alfa Cytology - Rdcthera [rdcthera.com]
• 13. benchchem.com [benchchem.com]
• 14. giffordbioscience.com [giffordbioscience.com]

Hanfangchin A: A Comparative Analysis of In Vitro and In Vivo Efficacy

For Researchers, Scientists, and Drug Development Professionals

Hanfangchin A, also known as Fangchinoline (B191232), is a bisbenzylisoquinoline alkaloid isolated from the root of Stephania tetrandra. It has garnered significant interest in the scientific community for its diverse pharmacological activities, including anti-cancer, anti-inflammatory, and antiviral properties. This guide provides an objective comparison of Hanfangchin A's performance with other alternatives, supported by experimental data, detailed methodologies, and visualizations of its mechanisms of action.

I. Anti-Cancer Efficacy

Hanfangchin A has demonstrated potent anti-proliferative and pro-apoptotic effects across a range of cancer cell lines in vitro and has shown tumor growth inhibition in in vivo models. Its mechanism of action is multi-faceted, involving the modulation of several key signaling pathways.

Data Presentation

Table 1: In Vitro Anti-Cancer Efficacy of Hanfangchin A (Fangchinoline)

Cancer Type	Cell Line	IC50 (µM)	Key Findings
Bladder Cancer	T24	12.0 (48h)	Induces apoptosis and adaptive autophagy.
Bladder Cancer	5637	9.92 (48h)	Induces apoptosis and adaptive autophagy.
Esophageal Squamous Cell Carcinoma	EC1	3.042	Suppresses tumor growth.
Esophageal Squamous Cell Carcinoma	ECA109	1.294	Suppresses tumor growth.
Colorectal Cancer	HT29	Not specified	Induces apoptosis and autophagic flux.
Colorectal Cancer	HCT116	Not specified	Induces apoptosis and autophagic flux.
Breast Cancer	MCF-7	Not specified	Decreased cell proliferation and induced G1-phase arrest.[1]
Breast Cancer	MDA-MB-231	Not specified	Decreased cell proliferation and induced G1-phase arrest.[1]
Non-Small Cell Lung Cancer	A549	~9.45	A derivative of Fangchinoline (2h) showed an IC50 of 0.26 µM.[2]

Table 2: In Vivo Anti-Cancer Efficacy of Hanfangchin A (Fangchinoline)

Cancer Model	Animal Model	Treatment	Key Findings
Ovarian Cancer Xenograft	Mice	7 mg/kg Fangchinoline + 3 mg/kg Cisplatin	Enhanced the anti-cancer effects of cisplatin.
Colorectal Cancer Xenograft	Nude Mice	Not specified	Inhibited tumor growth.[3]
Esophageal Cancer Xenograft	Mice	Not specified	Significantly inhibited tumor growth.[4]

Comparison with Alternatives

Cisplatin: In an in vivo study using an ovarian cancer xenograft model, the combination of Fangchinoline (7 mg/kg) and Cisplatin (3 mg/kg) significantly enhanced the inhibition of tumor growth compared to Cisplatin treatment alone.[5] This suggests a synergistic effect, potentially by Fangchinoline inhibiting the repair of Cisplatin-induced DNA damage.[6]

Doxorubicin (B1662922): While direct comparative studies are limited, Fangchinoline has been shown to exert a synergistic cytotoxic effect with doxorubicin in multidrug-resistant cancer cell lines.[7]

Experimental Protocols

In Vitro Cell Viability Assay (MTT Assay)

• Cell Seeding: Cancer cell lines (e.g., T24, 5637, EC1, ECA109) are seeded in 96-well plates at a density of 5 x 10³ cells/well and cultured for 24 hours.

• Treatment: Cells are treated with various concentrations of Hanfangchin A (e.g., 0-100 µM) for different time points (e.g., 24, 48, 72 hours).

• MTT Addition: After the treatment period, 20 µL of MTT solution (5 mg/mL in PBS) is added to each well, and the plates are incubated for 4 hours at 37°C.

• Formazan (B1609692) Solubilization: The medium is removed, and 150 µL of DMSO is added to each well to dissolve the formazan crystals.

• Absorbance Measurement: The absorbance is measured at 490 nm using a microplate reader. The IC50 value is calculated as the concentration of Hanfangchin A that causes 50% inhibition of cell growth.

In Vivo Xenograft Model

• Cell Implantation: Human cancer cells (e.g., OVCAR-3, Kyse150) are subcutaneously injected into the flank of immunodeficient mice (e.g., nude mice).

• Tumor Growth: Tumors are allowed to grow to a palpable size (e.g., 100-200 mm³).

• Treatment Administration: Mice are randomly assigned to treatment groups and administered Hanfangchin A (e.g., via oral gavage or intraperitoneal injection), a control vehicle, or a comparative drug (e.g., Cisplatin).

• Monitoring: Tumor volume and body weight are measured regularly (e.g., every 2-3 days).

• Endpoint Analysis: At the end of the study, mice are euthanized, and tumors are excised, weighed, and may be used for further histological or molecular analysis.

Signaling Pathways

Hanfangchin A exerts its anti-cancer effects by modulating multiple signaling pathways.

Caption: Hanfangchin A's anti-cancer signaling pathways.

II. Anti-Inflammatory Efficacy

Hanfangchin A has demonstrated significant anti-inflammatory effects in both in vitro and in vivo models of inflammation.

Data Presentation

Table 3: In Vitro Anti-Inflammatory Efficacy of Hanfangchin A (Fangchinoline)

Assay	Model	Concentration	Inhibition
Cyclooxygenase (COX) activity	-	100 µM	35%
Human Interleukin-6 (hIL-6) activity	-	4 µM	63%

Table 4: In Vivo Anti-Inflammatory Efficacy of Hanfangchin A (Fangchinoline)

Model	Animal Model	Treatment	Key Findings
Croton oil-induced ear edema	Mouse	Not specified	Showed anti-inflammatory effects.[8]
Rheumatoid Arthritis	Rat	2 µM and 4 µM	Reduced serum levels of TNF-α and IL-6.[7][9]

Comparison with Alternatives

Tetrandrine (B1684364): A study comparing Hanfangchin A with its structural analog, Tetrandrine, revealed different mechanisms of anti-inflammatory action. While 100 µM of Hanfangchin A inhibited cyclooxygenase activity by 35%, the same concentration of Tetrandrine showed no inhibition.[8] Conversely, Tetrandrine was a potent inhibitor of murine Interleukin-5 (mIL-5) activity, whereas Hanfangchin A had no effect.[8] Both compounds inhibited human Interleukin-6 (hIL-6) activity.[8]

Experimental Protocols

In Vivo Croton Oil-Induced Ear Edema

• Induction of Edema: A solution of croton oil in an appropriate solvent is applied to the surface of a mouse's ear.

• Treatment: Hanfangchin A or a control substance is administered systemically (e.g., orally or intraperitoneally) or topically to the ear.

• Measurement of Edema: After a specific time, the thickness of the ear is measured using a caliper, or a punch biopsy is taken and weighed to quantify the extent of edema.

• Analysis: The anti-inflammatory effect is calculated as the percentage reduction in ear swelling in the treated group compared to the control group.

Signaling Pathways

The anti-inflammatory effects of Hanfangchin A are mediated through the inhibition of pro-inflammatory cytokines and enzymes.

Caption: Hanfangchin A's anti-inflammatory mechanism.

III. Antiviral Efficacy

Hanfangchin A has shown promising antiviral activity against a range of viruses, including coronaviruses.

Data Presentation

Table 5: In Vitro Antiviral Efficacy of Hanfangchin A (Fangchinoline)

Virus	Cell Line	IC50 (nM)	Key Findings
SARS-CoV-2	293TAT	143	Inhibited viral infection.[10]
HCoV-OC43	MRC-5	919.2	Inhibited virus-induced cell death.[1]

Comparison with Alternatives

Remdesivir: A study demonstrated that the combination of Hanfangchin A with Remdesivir exhibited synergistic antiviral activity against SARS-CoV-2.[3]

Tetrandrine and Cepharanthine: In a study comparing the anti-HCoV-OC43 activity of three bisbenzylisoquinoline alkaloids, Tetrandrine (IC50 = 295.6 nM) was found to be more effective than Fangchinoline (IC50 = 919.2 nM) and Cepharanthine (IC50 = 729.7 nM).[1]

Experimental Protocols

In Vitro Antiviral Assay

• Cell Infection: A suitable cell line (e.g., 293TAT, MRC-5) is seeded in multi-well plates and infected with the virus at a specific multiplicity of infection (MOI).

• Treatment: The cells are treated with different concentrations of Hanfangchin A before, during, or after infection.

• Quantification of Viral Replication: After a defined incubation period, viral replication is quantified using methods such as plaque assays, quantitative PCR (qPCR) for viral RNA, or measuring virus-induced cytopathic effect (CPE).

• IC50 Determination: The IC50 is calculated as the concentration of Hanfangchin A that inhibits viral replication by 50%.

Signaling Pathways

The antiviral mechanism of Hanfangchin A involves the inhibition of viral entry into host cells.

Caption: Hanfangchin A antiviral experimental workflow.

IV. Conclusion

Hanfangchin A is a promising natural compound with a broad spectrum of pharmacological activities. Its efficacy, demonstrated through extensive in vitro and in vivo studies, highlights its potential as a therapeutic agent for cancer, inflammatory diseases, and viral infections. The ability of Hanfangchin A to synergize with existing drugs like Cisplatin and Remdesivir opens new avenues for combination therapies. Further research, particularly clinical trials, is warranted to fully elucidate its therapeutic potential and safety profile in humans. This guide provides a foundational understanding for researchers and drug development professionals interested in exploring the therapeutic applications of Hanfangchin A.

References

• 1. mdpi.com [mdpi.com]
• 2. mdpi.com [mdpi.com]
• 3. Fangchinoline inhibits SARS-CoV-2 and MERS-CoV entry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Frontiers | Fangchinoline Inhibits Human Esophageal Cancer by Transactivating ATF4 to Trigger Both Noxa-Dependent Intrinsic and DR5-Dependent Extrinsic Apoptosis [frontiersin.org]
• 5. mdpi.com [mdpi.com]
• 6. benchchem.com [benchchem.com]
• 7. Molecular Targets Modulated by Fangchinoline in Tumor Cells and Preclinical Models - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Anti-inflammatory effects of fangchinoline and tetrandrine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Fangchinoline supplementation attenuates inflammatory markers in experimental rheumatoid arthritis-induced rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. pubs.acs.org [pubs.acs.org]

Hanfangchin A: A Synergistic Partner in Combination Therapies

FOR IMMEDIATE RELEASE

[City, State] – [Date] – Hanfangchin A, a bisbenzylisoquinoline alkaloid isolated from the root of Stephania tetrandra, is demonstrating significant potential as a synergistic agent in combination with conventional therapeutic drugs, particularly in oncology and virology. Emerging research indicates that Hanfangchin A can enhance the efficacy of existing treatments, overcome drug resistance, and potentially reduce required dosages, thereby minimizing side effects. This guide provides a comprehensive comparison of Hanfangchin A's synergistic effects with various therapeutic agents, supported by experimental data, detailed protocols, and pathway visualizations for researchers, scientists, and drug development professionals.

Synergistic Applications in Oncology

Hanfangchin A has shown remarkable synergy with several chemotherapeutic agents, offering a promising strategy to combat drug resistance and improve treatment outcomes in various cancers.

Combination with Doxorubicin (B1662922) in Multidrug-Resistant Cancers

Studies have revealed a significant synergistic cytotoxic effect when Hanfangchin A is combined with doxorubicin in multidrug-resistant (MDR) cancer cell lines.[1] The primary mechanism behind this synergy is the inhibition of P-glycoprotein (P-gp), a key transporter involved in drug efflux and a common cause of MDR in cancer cells.[1] By inhibiting P-gp, Hanfangchin A increases the intracellular concentration of doxorubicin, thereby restoring its therapeutic efficacy.[1][2]

Experimental Data: Hanfangchin A and Doxorubicin Synergy

Cell Line	Drug Combination	Key Findings	Reference
MDR Caco-2	Hanfangchin A + Doxorubicin	Significant synergistic cytotoxic effect. Increased intracellular accumulation of rhodamine 123 (a P-gp substrate). Reduced P-gp expression.	[1]
CEM/ADR5000	Hanfangchin A + Doxorubicin	Significant synergistic cytotoxic effect. Increased intracellular accumulation and inhibited efflux of rhodamine 123. Reduced P-gp expression in a concentration-dependent manner.	[1][2]

Experimental Protocol: P-glycoprotein Inhibition Assay

• Cell Culture: MDR Caco-2 and CEM/ADR5000 cells were cultured in appropriate media supplemented with fetal bovine serum and antibiotics.

• Cytotoxicity Assay: The synergistic cytotoxic effects were evaluated using the MTT assay. Cells were treated with varying concentrations of Hanfangchin A, doxorubicin, or a combination of both for 48 hours.

• Rhodamine 123 Accumulation and Efflux Assay: Cells were incubated with rhodamine 123 in the presence or absence of Hanfangchin A. Intracellular fluorescence was measured using a flow cytometer to assess accumulation. For the efflux assay, after loading with rhodamine 123, cells were incubated in a fresh medium with or without Hanfangchin A, and the decrease in intracellular fluorescence was monitored over time.

• Western Blot Analysis: To determine the effect on P-gp expression, cells were treated with Hanfangchin A for a specified period. Cell lysates were then subjected to SDS-PAGE and immunoblotted with an anti-P-gp antibody.

Signaling Pathway: Reversal of P-gp Mediated Multidrug Resistance

Caption: Hanfangchin A inhibits P-gp, increasing intracellular doxorubicin and inducing apoptosis.

Combination with Cisplatin (B142131) in Ovarian Cancer

In ovarian cancer models, Hanfangchin A has been identified as a novel Aurora A kinase inhibitor that acts synergistically with cisplatin.[3][4] The combination treatment leads to enhanced cisplatin-DNA adduct levels, resulting in increased cytotoxicity and inhibition of tumor growth.[3][4]

Experimental Data: Hanfangchin A and Cisplatin Synergy

Cell Line	Drug Combination	Key Findings	Reference
OVCAR-3	Hanfangchin A + Cisplatin	Synergistic effects on cell viability (determined by combination index). Enhanced cisplatin-DNA adduct levels. Significantly enhanced cisplatin therapeutic effects in a xenograft model.	[3][4]

Experimental Protocol: In Vivo Xenograft Model

• Animal Model: OVCAR-3 ovarian cancer cells were subcutaneously injected into immunodeficient mice.

• Treatment: Once tumors reached a palpable size, mice were randomized into groups and treated with vehicle, Hanfangchin A, cisplatin, or a combination of Hanfangchin A and cisplatin.

• Tumor Growth Measurement: Tumor volume was measured regularly throughout the study.

• Analysis: At the end of the study, tumors were excised, weighed, and processed for further analysis, such as immunohistochemistry for markers of apoptosis and proliferation.

Logical Relationship: Hanfangchin A and Cisplatin Synergy

Caption: Hanfangchin A enhances cisplatin's effects by inhibiting Aurora A and increasing DNA adducts.

Synergistic Applications in Virology

Recent studies have highlighted the potential of Hanfangchin A in combination with antiviral drugs, particularly in the context of emerging viral diseases.

Combination with Remdesivir (B604916) against SARS-CoV-2

Hanfangchin A has been identified as a compound that exhibits a notable synergistic effect with remdesivir in inhibiting the replication of SARS-CoV-2.[5][6][7] The proposed mechanism involves the inhibition of endosomal two-pore channels (TPCs), which are implicated in the entry of viruses like Ebola and are believed to play a role in SARS-CoV-2 entry.[5][6]

Experimental Data: Hanfangchin A and Remdesivir Synergy

Virus	Cell Line	Drug Combination	Key Findings	Reference
SARS-CoV-2	Vero E6	Hanfangchin A + Remdesivir	Notable synergy in inhibiting viral replication.	[5][6]

Experimental Protocol: Antiviral Synergy Assay

• Cell Culture and Infection: Vero E6 cells were seeded in 384-well plates and infected with SARS-CoV-2 in the presence of a matrix of concentrations of Hanfangchin A and remdesivir.

• Viral Replication Quantification: After a set incubation period (e.g., 24 hours), viral replication was quantified by immunostaining for the viral nucleocapsid protein (NP).

• Synergy Analysis: The degree of synergy was calculated using synergy scoring models such as the Bliss independence model or the Loewe additivity model.

Experimental Workflow: Antiviral Synergy Screening

Caption: A streamlined workflow for assessing the antiviral synergy of drug combinations.

Conclusion

The presented data strongly suggest that Hanfangchin A is a versatile and potent synergistic agent with significant therapeutic potential. Its ability to overcome multidrug resistance in cancer and enhance the efficacy of antiviral drugs opens up new avenues for the development of more effective combination therapies. Further preclinical and clinical investigations are warranted to fully elucidate its mechanisms of action and translate these promising findings into clinical practice.

Disclaimer: This document is intended for informational purposes for a scientific audience and does not constitute medical advice.

References

• 1. Tetrandrine and fangchinoline, bisbenzylisoquinoline alkaloids from Stephania tetrandra can reverse multidrug resistance by inhibiting P-glycoprotein activity in multidrug resistant human cancer cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. Novel Aurora A Kinase Inhibitor Fangchinoline Enhances Cisplatin–DNA Adducts and Cisplatin Therapeutic Efficacy in OVCAR-3 Ovarian Cancer Cells-Derived Xenograft Model - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Novel Aurora A Kinase Inhibitor Fangchinoline Enhances Cisplatin-DNA Adducts and Cisplatin Therapeutic Efficacy in OVCAR-3 Ovarian Cancer Cells-Derived Xenograft Model - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Discovery of SARS-CoV-2 Antivirals through Large-scale Drug Repositioning - PMC [pmc.ncbi.nlm.nih.gov]
• 6. eprints.cs.univie.ac.at [eprints.cs.univie.ac.at]
• 7. Low rotational barriers for the most dynamically active methyl groups in the proposed antiviral drugs for treatment of SARS-CoV-2, apilimod and tetrandrine - PMC [pmc.ncbi.nlm.nih.gov]

A Researcher's Guide to Sourcing Hanfangchin A: A Comparative Analysis

For researchers and drug development professionals, the purity and consistency of small molecules are paramount to reproducible and reliable experimental outcomes. This guide provides a comparative analysis of Hanfangchin A (also known as Fangchinoline), a bisbenzylisoquinoline alkaloid with diverse biological activities, from various suppliers. This analysis is based on publicly available data and provides standardized protocols for in-house validation.

Supplier Data Overview

Sourcing high-quality Hanfangchin A is a critical first step in any research endeavor. While many suppliers offer this compound, the provided specifications can vary. The following table summarizes the purity data for Hanfangchin A as advertised by several notable suppliers. It is important to note that this information is based on the suppliers' own certificates of analysis and may not represent the results of a third-party comparative study.

Supplier	Product Name(s)	CAS Number	Purity Specification	Analytical Method
MedchemExpress	Fangchinoline	436-77-1	99.92%[1]	LCMS[1]
Sigma-Aldrich	Fangchinoline phyproof® Reference Substance	436-77-1	≥95.0%[2]	HPLC[2]
Sigma-Aldrich	Fangchinoline	436-77-1	≥98%	HPLC
NST Chemicals	Fangchinoline	436-77-1	≥98%[3]	HPLC[3]
Cayman Chemical	Fangchinoline	436-77-1	≥98%	Not specified
ChemFaces	Fangchinoline	436-77-1	>98% (or refer to CoA)	Not specified
Selleck Chemical	(+)-Fangchinoline	436-77-1	>98%	Not specified

Note: Researchers should always request a lot-specific Certificate of Analysis (CoA) before purchase to obtain the most accurate and detailed information.

Key Signaling Pathway Modulated by Hanfangchin A

Hanfangchin A has been shown to exert its anticancer effects through the modulation of several key signaling pathways. One of the well-documented pathways is the PI3K/Akt signaling cascade, which plays a crucial role in cell survival and proliferation. Hanfangchin A has been observed to inhibit this pathway, leading to apoptosis in cancer cells.[4]

Hanfangchin A inhibiting the PI3K/Akt signaling pathway.

Experimental Workflow for Comparative Analysis

To ensure the validity of research findings, it is advisable to perform in-house validation of Hanfangchin A from different suppliers. The following workflow outlines a general approach for a comprehensive comparative analysis.

A typical workflow for comparing Hanfangchin A from different suppliers.

Detailed Experimental Protocols

Here are detailed methodologies for the key experiments cited in the workflow.

Purity Assessment by High-Performance Liquid Chromatography (HPLC)

• Objective: To determine the purity of Hanfangchin A from different suppliers.

• Instrumentation: A standard HPLC system with a UV detector.

• Column: C18 reverse-phase column (e.g., 4.6 x 250 mm, 5 µm).

• Mobile Phase: A gradient of acetonitrile (B52724) and water (containing 0.1% formic acid or trifluoroacetic acid). A typical gradient might be from 20% to 80% acetonitrile over 30 minutes.

• Flow Rate: 1.0 mL/min.

• Detection Wavelength: 280 nm.

• Procedure:

  • Prepare a stock solution of each Hanfangchin A sample in a suitable solvent such as methanol (B129727) or DMSO at a concentration of 1 mg/mL.

  • Inject 10 µL of each sample into the HPLC system.

  • Record the chromatogram and integrate the peak areas.

  • Calculate the purity by dividing the area of the main peak by the total area of all peaks and multiplying by 100.

Identity Confirmation by Liquid Chromatography-Mass Spectrometry (LC-MS)

• Objective: To confirm the molecular weight of Hanfangchin A.

• Instrumentation: An LC-MS system with an electrospray ionization (ESI) source.

• LC Conditions: Use the same conditions as the HPLC method described above.

• MS Conditions:

  • Ionization Mode: Positive ESI.

  • Scan Range: m/z 100-1000.

• Procedure:

  • Introduce the eluent from the LC system into the mass spectrometer.

  • Acquire the mass spectrum of the major peak.

  • Compare the observed molecular ion peak (e.g., [M+H]+ for Hanfangchin A, expected m/z ≈ 609.29) with the theoretical molecular weight (608.72 g/mol ).

Biological Activity Assessment: MTT Assay for Cytotoxicity

• Objective: To compare the cytotoxic effects of Hanfangchin A from different suppliers on a cancer cell line (e.g., MDA-MB-231 breast cancer cells).

• Materials:

  • Cancer cell line of interest.

  • Complete cell culture medium.

  • Hanfangchin A stock solutions (from different suppliers).

  • MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS).

  • DMSO.

  • 96-well plates.

• Procedure:

  • Seed cells in a 96-well plate at a density of 5,000-10,000 cells per well and allow them to attach overnight.

  • Prepare serial dilutions of Hanfangchin A from each supplier in the cell culture medium.

  • Replace the medium in the wells with the medium containing different concentrations of Hanfangchin A. Include a vehicle control (e.g., DMSO).

  • Incubate the plate for 48-72 hours.

  • Add 20 µL of MTT solution to each well and incubate for 4 hours at 37°C.

  • Remove the medium and add 150 µL of DMSO to each well to dissolve the formazan (B1609692) crystals.

  • Measure the absorbance at 570 nm using a microplate reader.

  • Calculate the cell viability as a percentage of the control and plot dose-response curves to determine the IC50 value for each supplier's compound.

By following these guidelines and protocols, researchers can make informed decisions when sourcing Hanfangchin A, thereby enhancing the quality and reproducibility of their scientific investigations.

References

• 1. file.medchemexpress.com [file.medchemexpress.com]
• 2. Fangchinoline phyproof Reference Substance 436-77-1 [sigmaaldrich.com]
• 3. nstchemicals.com [nstchemicals.com]
• 4. Fangchinoline induces gallbladder cancer cell apoptosis by suppressing PI3K/Akt/XIAP axis - PMC [pmc.ncbi.nlm.nih.gov]

Unveiling the Anti-Inflammatory Potential of Hanfangchin A: A Comparative Analysis

For Researchers, Scientists, and Drug Development Professionals: A Detailed Examination of Hanfangchin A's Anti-inflammatory Effects Compared to Conventional Non-Steroidal Anti-Inflammatory Drugs (NSAIDs).

Hanfangchin A, an active component derived from the root of Stephania tetrandra, has a long history of use in traditional Chinese medicine for treating inflammatory conditions. This guide provides a comprehensive comparison of the anti-inflammatory properties of its primary bioactive alkaloids, tetrandrine (B1684364) and fangchinoline (B191232), with established NSAIDs. The following sections present experimental data, detailed methodologies, and mechanistic insights to validate and contextualize the anti-inflammatory effects of these compounds.

Comparative Efficacy: Hanfangchin A Alkaloids vs. NSAIDs

The anti-inflammatory efficacy of Hanfangchin A's principal components, tetrandrine and fangchinoline, has been evaluated in various in vitro and in vivo models. While direct head-to-head comparisons with NSAIDs in single studies are limited, the available data allows for a comparative assessment of their potency in inhibiting key inflammatory mediators.

In Vitro Inhibition of Inflammatory Mediators

The following table summarizes the inhibitory effects of tetrandrine and fangchinoline on the production of pro-inflammatory molecules in lipopolysaccharide (LPS)-stimulated macrophage cell lines, a standard in vitro model for inflammation. For comparison, typical inhibitory concentrations for common NSAIDs are also provided.

Compound	Target Mediator	Cell Line	IC50 / % Inhibition	Citation(s)
Tetrandrine	TNF-α	Human Monocytes	Inhibition at 0.1-5 µg/mL	[1]
TNF-α	Glia-neurone cultures	Reduced production at 0.3-3 µM	[2]
IL-6	Human Monocytes/Macrophages	Up to 50% inhibition at 0.1-10 µg/mL	[3]
IL-6	RAW 264.7	Dose-dependent reduction	[4]
iNOS & COX-2	THP-1	Significant blocking at 100 µM
Fangchinoline	IL-1β	THP-1	IC50 of 3.7 µM (for a derivative)	[5]
IL-6	In vitro model	63% inhibition at 4 µM	[6]
TNF-α	Rheumatoid Arthritis Model	17.8% and 40.8% reduction at 2 µM and 4 µM	[7]
PGE2	Rheumatoid Arthritis Model	31.8% and 63.8% reduction at 2 µM and 4 µM	[7]
Indomethacin (B1671933)	PGE2	C6 Glioma Cells	Effective at 2-8 µM	[8]
Ibuprofen	Pro-inflammatory mediators	Various	Varies by mediator and model
Diclofenac	Pro-inflammatory mediators	Various	Varies by mediator and model

Note: Direct comparison of IC50 values across different studies should be done with caution due to variations in experimental conditions.

In Vivo Anti-Inflammatory Activity

The carrageenan-induced paw edema model in rodents is a classic assay to evaluate the in vivo efficacy of anti-inflammatory compounds.

Compound	Animal Model	Dosage	% Inhibition of Edema	Citation(s)
Tetrandrine	CFA-induced arthritis rat	20 mg/kg/day	Alleviated foot swelling	[9]
Indomethacin	Carrageenan-induced rat paw	0.66-2 mg/kg	Significant inhibition	[10]
Indomethacin	CFA-induced arthritis rat	3 mg/kg/day	Alleviated foot swelling	[9]

Mechanisms of Action: Targeting Key Inflammatory Pathways

Tetrandrine and fangchinoline exert their anti-inflammatory effects by modulating critical signaling pathways involved in the inflammatory response, primarily the Nuclear Factor-kappa B (NF-κB) and Mitogen-Activated Protein Kinase (MAPK) pathways.

Inhibition of the NF-κB Signaling Pathway

The NF-κB pathway is a cornerstone of inflammatory gene expression. In an inactive state, NF-κB is sequestered in the cytoplasm by its inhibitor, IκBα. Upon stimulation by pro-inflammatory signals like LPS, IκBα is phosphorylated and degraded, allowing NF-κB to translocate to the nucleus and initiate the transcription of genes encoding inflammatory cytokines and enzymes.

Tetrandrine has been shown to prevent the degradation of IκBα, thereby inhibiting the nuclear translocation of NF-κB.[11][12] This action effectively blocks the downstream production of a cascade of inflammatory mediators.

References

• 1. Tetrandrine, a plant alkaloid, inhibits the production of tumour necrosis factor-alpha (cachectin) hy human monocytes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Effect of tetrandrine on calcium-dependent tumour necrosis factor-alpha production in glia-neurone mixed cultures - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Anti-inflammatory effects of Stephania tetrandra S. Moore on interleukin-6 production and experimental inflammatory disease models - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Tetrandrine suppresses articular inflammatory response by inhibiting pro-inflammatory factors via NF-κB inactivation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. Anti-inflammatory effects of fangchinoline and tetrandrine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Fangchinoline supplementation attenuates inflammatory markers in experimental rheumatoid arthritis-induced rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Regulation of Inflammatory Cytokines in Lipopolysaccharide-Stimulated RAW 264.7 Murine Macrophage by 7-O-Methyl-naringenin - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. Inhibition of carrageenan-induced edema by indomethacin or sodium salicylate does not prevent the increase of nerve growth factor in the rat hind paw - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Tetrandrine inhibits signal-induced NF-kappa B activation in rat alveolar macrophages - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Plant alkaloid tetrandrine downregulates IκBα kinases-IκBα-NF-κB signaling pathway in human peripheral blood T cell - PMC [pmc.ncbi.nlm.nih.gov]

Hanfangchin A and Its Synthetic Analogs: A Comparative Guide for Functional Assays

For Researchers, Scientists, and Drug Development Professionals

Hanfangchin A, a bisbenzylisoquinoline alkaloid also known as Fangchinoline (B191232), has garnered significant interest for its diverse pharmacological activities. Recent research has focused on the development of synthetic analogs to enhance its therapeutic potential and explore structure-activity relationships. This guide provides a comparative analysis of Hanfangchin A and its notable synthetic analogs in key functional assays, supported by experimental data and detailed protocols.

I. Comparative Efficacy in Functional Assays

The following tables summarize the quantitative data from comparative studies of Hanfangchin A and its synthetic analogs in anti-inflammatory and anticancer assays.

Table 1: Anti-Inflammatory Activity

This table compares the inhibitory activity of Hanfangchin A and its analog, Compound 6, on the release of Interleukin-1β (IL-1β) in a cellular model of inflammation. Lower IC50 values indicate greater potency.

Compound	Assay	Cell Line	IC50 (μM)	Reference
Hanfangchin A (Fangchinoline)	IL-1β Release Inhibition	THP-1	~50% inhibition at 5 µM	[1]
Compound 6	IL-1β Release Inhibition	THP-1	3.7	[1][2]

Table 2: Anticancer Activity

This table presents a comparison of the cytotoxic effects of Hanfangchin A and its synthetic analog, Compound 3i, against the A549 human lung carcinoma cell line.

Compound	Assay	Cell Line	IC50 (μM)	Reference
Hanfangchin A (Fangchinoline)	Cytotoxicity (CCK-8)	A549	>10	[3]
Compound 3i	Cytotoxicity (CCK-8)	A549	0.61	[3]

II. Signaling Pathways

The therapeutic effects of Hanfangchin A and its analogs are mediated through specific signaling pathways. The diagrams below illustrate the key pathways involved in their anti-inflammatory and anticancer activities.

Caption: NLRP3 Inflammasome Activation Pathway and Inhibition by Hanfangchin A Analogs.

Caption: Intrinsic Apoptosis Pathway Induced by Hanfangchin A Analogs.

III. Experimental Protocols

Detailed methodologies for the key functional assays are provided below to facilitate reproducibility and further investigation.

A. LPS/Nigericin-Induced IL-1β Release Assay

This protocol is used to assess the anti-inflammatory activity of compounds by measuring the inhibition of IL-1β secretion from macrophages.

1. Cell Culture and Differentiation:

• Culture human monocytic THP-1 cells in RPMI-1640 medium supplemented with 10% fetal bovine serum (FBS), 100 U/mL penicillin, and 100 µg/mL streptomycin (B1217042) at 37°C in a 5% CO2 incubator.

• Differentiate THP-1 cells into a macrophage-like phenotype by treating with 100 ng/mL phorbol (B1677699) 12-myristate 13-acetate (PMA) for 48 hours.

2. Compound Treatment and Inflammasome Activation:

• Seed the differentiated THP-1 cells in a 96-well plate at a density of 5 x 10^4 cells/well.

• Pre-treat the cells with various concentrations of Hanfangchin A or its synthetic analogs for 1 hour.

• Prime the cells with 1 µg/mL of lipopolysaccharide (LPS) for 3 hours to induce the expression of pro-IL-1β and NLRP3.[4]

• Subsequently, stimulate the cells with 10 µM nigericin for 1 hour to activate the NLRP3 inflammasome.[5][6]

3. Quantification of IL-1β:

• Collect the cell culture supernatants.

• Measure the concentration of secreted IL-1β in the supernatants using a human IL-1β enzyme-linked immunosorbent assay (ELISA) kit according to the manufacturer's instructions.

4. Data Analysis:

• Calculate the percentage of IL-1β inhibition for each compound concentration relative to the vehicle-treated control.

• Determine the IC50 value, the concentration of the compound that inhibits IL-1β release by 50%, using non-linear regression analysis.

B. CCK-8 Cytotoxicity Assay

This colorimetric assay is employed to evaluate the effect of compounds on cell viability and proliferation.[7][8][9][10]

1. Cell Seeding:

• Culture A549 human lung carcinoma cells in DMEM supplemented with 10% FBS, 100 U/mL penicillin, and 100 µg/mL streptomycin at 37°C in a 5% CO2 incubator.

• Seed the A549 cells in a 96-well plate at a density of 5,000 cells/well and allow them to adhere overnight.[8]

2. Compound Treatment:

• Treat the cells with various concentrations of Hanfangchin A or its synthetic analogs for 48 hours.

3. Cell Viability Measurement:

• Add 10 µL of Cell Counting Kit-8 (CCK-8) solution to each well.[8][9][10]

• Incubate the plate for 1-4 hours at 37°C.[8][9][10]

• Measure the absorbance at 450 nm using a microplate reader.[7][8][9]

4. Data Analysis:

• Calculate the percentage of cell viability for each compound concentration relative to the vehicle-treated control.

• Determine the IC50 value, the concentration of the compound that inhibits cell growth by 50%, by plotting the percentage of cell viability against the logarithm of the compound concentration and fitting the data to a dose-response curve.

References

• 1. Synthesis and Biological Evaluation of Fangchinoline Derivatives as Anti-Inflammatory Agents through Inactivation of Inflammasome - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Synthesis and Biological Evaluation of Fangchinoline Derivatives as Anti-Inflammatory Agents through Inactivation of Inflammasome - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Design, synthesis and in vitro evaluation of fangchinoline derivatives as potential anticancer agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. biorxiv.org [biorxiv.org]
• 6. Frontiers | Priming Is Dispensable for NLRP3 Inflammasome Activation in Human Monocytes In Vitro [frontiersin.org]
• 7. CCK-8 Assay: A sensitive tool for cell viability | Abcam [abcam.com]
• 8. benchchem.com [benchchem.com]
• 9. bosterbio.com [bosterbio.com]
• 10. ptglab.com [ptglab.com]

Hanfangchin A: A Comparative Analysis of Preclinical and Clinical Findings

For Researchers, Scientists, and Drug Development Professionals

Hanfangchin A, also known as Tetrandrine or Fangchinoline, is a bis-benzylisoquinoline alkaloid isolated from the root of Stephania tetrandra. It has been investigated for its therapeutic potential in a range of diseases, including COVID-19, various cancers, and silicosis. This guide provides a comparative analysis of the available preclinical and clinical data for Hanfangchin A against current standard-of-care treatments.

COVID-19

Preclinical Efficacy

Hanfangchin A has demonstrated antiviral activity against SARS-CoV-2 in preclinical studies. In vitro experiments have shown that it can inhibit viral entry into host cells.

Compound	Cell Line	EC50	Cytotoxicity (CC50)	Selectivity Index (SI)
Hanfangchin A (Tetrandrine)	Vero E6	2.36 µM	>24.52 µM	>10.39
Huh7	0.40 µM	>14.74 µM	>36.85
Remdesivir (Comparator)	Vero E6	0.77 µM	>100 µM	>129.87

Experimental Protocol: In Vitro Antiviral Assay

Vero E6 or Huh7 cells were seeded in 96-well plates and incubated overnight. The cells were then treated with a series of concentrations of Hanfangchin A or a comparator drug. Subsequently, the cells were infected with SARS-CoV-2. After a 48-hour incubation period, the viral cytopathic effect (CPE) was measured to determine the half-maximal effective concentration (EC50). Cell viability was also assessed in parallel to determine the 50% cytotoxic concentration (CC50). The selectivity index (SI) was calculated as the ratio of CC50 to EC50.

Standard of Care

Current standard-of-care treatments for COVID-19, particularly for patients at high risk of progression to severe disease, include antiviral medications.[1] Recommended treatments include Nirmatrelvir with ritonavir (B1064) (Paxlovid) and Remdesivir (Veklury).[1][2] For hospitalized patients with severe COVID-19, systemic corticosteroids like dexamethasone (B1670325) are part of the standard of care.[2][3]

Signaling Pathway

The proposed mechanism of action for Hanfangchin A in COVID-19 involves the inhibition of viral entry.

Caption: Proposed mechanism of Hanfangchin A in inhibiting SARS-CoV-2 viral entry.

Cancer

Hanfangchin A has been investigated for its anti-cancer properties in various cancer cell lines, demonstrating inhibitory effects on cell proliferation.

Preclinical Efficacy: IC50 Values

Cancer Type	Cell Line	Hanfangchin A (Fangchinoline) IC50	Standard of Care (Examples)
Ovarian Cancer	OVCAR-3	~5 µM	Platinum-based chemotherapy (e.g., Carboplatin), Taxanes (e.g., Paclitaxel)[4]
Colon Cancer	DLD1	~10 µM	Fluoropyrimidine-based chemotherapy (e.g., 5-FU), Oxaliplatin[5][6]
LoVo	~15 µM
Esophageal Cancer	EC1	3.042 µM	Chemoradiotherapy, Surgery[7][8]
ECA109	1.294 µM
Kyse450	2.471 µM
Kyse150	2.22 µM
Non-Small Cell Lung Cancer	A549	Not explicitly stated, but showed inhibition	Platinum-based chemotherapy (e.g., Cisplatin), Immunotherapy[9][10]

Experimental Protocol: Cell Viability Assay (MTT Assay)

Cancer cell lines were seeded in 96-well plates and treated with varying concentrations of Hanfangchin A for 24-72 hours. Following treatment, 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) solution was added to each well and incubated. The resulting formazan (B1609692) crystals were dissolved, and the absorbance was measured to determine cell viability and calculate the half-maximal inhibitory concentration (IC50).

Signaling Pathway in Colon Adenocarcinoma

In colon adenocarcinoma, Fangchinoline has been shown to suppress the EGFR-PI3K/AKT signaling pathway.

Caption: Fangchinoline's inhibition of the EGFR-PI3K/AKT pathway in colon cancer.

Silicosis

Silicosis is a fibrotic lung disease with no curative treatment; management is primarily supportive.[11][12][13][14] Tetrandrine (Hanfangchin A) is approved for the treatment of silicosis in China.[15]

Clinical Data: Retrospective Cohort Study

A retrospective cohort study evaluated the efficacy of Tetrandrine in patients with artificial stone-associated silicosis.

Outcome (after 12 months)	Tetrandrine Group	Control Group
HRCT Improvement	49.1%	0%
HRCT Progression	Not specified, but lower than control	84.6%
Pulmonary Function Tests	Improved	Significantly declined

Experimental Protocol: Retrospective Cohort Study

This study retrospectively analyzed the clinical data of patients with artificial stone-associated silicosis. One group of patients received Tetrandrine treatment, while a control group did not. The outcomes, including changes in high-resolution computed tomography (HRCT) findings and pulmonary function tests, were compared between the two groups after a 12-month period.[15]

Logical Flow of Silicosis Treatment Evaluation

Caption: Logical flow of the retrospective study on Tetrandrine for silicosis.

References

• 1. Clinical Course: Progression, Management, and Treatment | COVID-19 | CDC [cdc.gov]
• 2. Coronavirus Disease 2019 (COVID-19) Treatment & Management: Approach Considerations, Pharmacologic Therapy, Medical Care [emedicine.medscape.com]
• 3. COVID-19 Treatment at a Glance - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Diagnosis and Treatment - Ovarian Cancers - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 5. droracle.ai [droracle.ai]
• 6. Colon Cancer Treatment, by Stage | How to Treat Colon Cancer | American Cancer Society [cancer.org]
• 7. Esophageal Cancer Treatment (PDQ®) - NCI [cancer.gov]
• 8. [Table], Table 12. Standard Treatment Options for Esophageal Cancer - PDQ Cancer Information Summaries - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 9. Current standards of care in small-cell and non-small-cell lung cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Non-Small Cell Lung Cancer Treatment - NCI [cancer.gov]
• 11. droracle.ai [droracle.ai]
• 12. lung.org [lung.org]
• 13. Silicosis - Wikipedia [en.wikipedia.org]
• 14. Silicosis Treatment | National Jewish Health [nationaljewish.org]
• 15. d-nb.info [d-nb.info]

Safety & Regulatory Compliance

Proper Disposal of Hanfangchin A: A Guide for Laboratory Professionals

For researchers and scientists engaged in drug development, the safe handling and disposal of chemical compounds are paramount to ensuring a secure laboratory environment and regulatory compliance. Hanfangchin A, also known as Fangchinoline, is a bisbenzylisoquinoline alkaloid that requires careful management throughout its lifecycle, including its final disposal. This document provides essential safety and logistical information for the proper disposal of Hanfangchin A.

Hazard Identification and Safety Precautions

Hanfangchin A is classified as harmful if swallowed. A closely related compound, Tetrandrine, is also classified as acutely toxic and potentially fatal if swallowed.[1][2] Therefore, stringent safety measures must be observed during handling and disposal.

Personal Protective Equipment (PPE):

• Gloves: Wear appropriate chemical-resistant gloves.

• Eye Protection: Use safety glasses or goggles.[1]

• Lab Coat: A lab coat should be worn to prevent skin contact.

Handling:

• Avoid creating dust when handling the solid form.

• Do not eat, drink, or smoke in areas where Hanfangchin A is handled or stored.[2]

• Wash hands thoroughly after handling the compound.[2]

Quantitative Hazard Classification

The following table summarizes the hazard classifications for Hanfangchin A (Fangchinoline) and the related compound Tetrandrine.

Compound	Hazard Class	GHS Code	Signal Word
Hanfangchin A (Fangchinoline)	Acute toxicity, Oral (Category 4)	H302	Warning
Tetrandrine	Acute toxicity, Oral (Category 1 or 2)	H300	Danger

Data sourced from multiple safety data sheets.[1]

Step-by-Step Disposal Protocol

The proper disposal of Hanfangchin A and its contaminated materials is crucial to prevent environmental contamination and potential harm to human health.

• Waste Segregation: All materials contaminated with Hanfangchin A, including unused product, contaminated labware (e.g., vials, pipette tips), and personal protective equipment (PPE), must be segregated as hazardous chemical waste.

• Containerization:

  • Place solid Hanfangchin A waste and contaminated solids into a clearly labeled, sealable hazardous waste container.

  • For solutions containing Hanfangchin A, use a compatible, leak-proof liquid waste container. Ensure the container is properly labeled with the chemical name and concentration.

• Labeling:

  • All waste containers must be clearly labeled as "Hazardous Waste" and include the full chemical name "Hanfangchin A" or "Fangchinoline."

  • Indicate the primary hazard, such as "Toxic" or "Acutely Toxic."

• Storage:

  • Store hazardous waste containers in a designated, secure area away from general laboratory traffic.

  • Ensure the storage area is well-ventilated and that incompatible waste streams are properly segregated.

• Disposal:

  • The disposal of Hanfangchin A waste must be conducted through a licensed hazardous waste management company.

  • Do not dispose of Hanfangchin A down the drain or in regular trash.

  • Follow all local, regional, and national regulations for hazardous waste disposal.[1]

Experimental Workflow for Disposal

The following diagram illustrates the logical workflow for the proper disposal of Hanfangchin A.

Caption: Disposal workflow for Hanfangchin A.

References

• 1. cdn.caymanchem.com [cdn.caymanchem.com]
• 2. chemicalbook.com [chemicalbook.com]

Essential Safety and Logistical Information for Handling Hanfangchin A

For Researchers, Scientists, and Drug Development Professionals

This document provides crucial procedural guidance for the safe handling and disposal of Hanfangchin A, also known by its synonyms Tetrandrine and Fangchinoline. Adherence to these protocols is essential to ensure personnel safety and regulatory compliance in a laboratory setting.

Hazard Identification and Classification

Hanfangchin A is a bisbenzylisoquinoline alkaloid. It is crucial to note that different suppliers provide conflicting safety information for Tetrandrine. Therefore, it is imperative to treat the substance with the highest degree of caution.

• Synonyms: Tetrandrine, d-Tetrandrine, Fangchinoline, (+)-Limacine.[1][2][3]

• Appearance: White to beige powder, or light yellow powder.[4]

• Primary Route of Exposure: Ingestion.

GHS Hazard Classification:

Compound Name	CAS Number	GHS Classification	Signal Word	Hazard Statement(s)
Tetrandrine	518-34-3	Acute Toxicity, Oral, Category 1[5] or Acute Toxicity, Oral, Category 4[2][6]	Danger[5] or Warning[6]	H300: Fatal if swallowed[5] or H302: Harmful if swallowed[2][6]
Fangchinoline	436-77-1	Acute Toxicity, Oral, Category 4[7]	Warning[7]	H302: Harmful if swallowed[7]

Note: Due to the conflicting classifications for Tetrandrine, with one source indicating it is "Fatal if swallowed"[5], users should handle this compound with the precautions required for a highly toxic substance.

Personal Protective Equipment (PPE)

A comprehensive PPE program is mandatory when handling Hanfangchin A. The following equipment must be worn at all times.

PPE Category	Item	Specification
Eye Protection	Safety Goggles	Tightly sealed goggles to protect against dust particles.[8]
Hand Protection	Chemical-resistant Gloves	Impermeable and resistant to the product. The exact breakthrough time should be confirmed with the glove manufacturer.[8] A rescuer should wear rubber gloves.
Body Protection	Laboratory Coat	Standard laboratory coat.
Respiratory Protection	Respirator	In case of brief exposure or low pollution, use a respiratory filter device. For intensive or longer exposure, use a self-contained breathing apparatus.[8] Required when dusts are generated.[9]

Safe Handling and Operational Plan

Engineering Controls:

• Work in a well-ventilated area, preferably in a chemical fume hood, especially when handling the powder form to avoid dust dispersion.[6]

Procedural Guidance:

• Preparation: Read and understand the Safety Data Sheet (SDS) before starting any work. Ensure all necessary PPE is available and in good condition.

• Handling:

  • Avoid contact with skin, eyes, and clothing.[6]

  • Avoid breathing dust.[10]

  • Do not eat, drink, or smoke in the handling area.[5][6]

  • Wash hands and face thoroughly after handling.[5][6]

• Storage:

  • Keep the container tightly closed.[6]

  • Store in a cool, dark, and dry place.[6][10]

  • Store away from incompatible materials such as oxidizing agents.[6]

  • Store locked up.[5]

First Aid Measures

Exposure Route	First Aid Procedure
If Swallowed	Immediately call a POISON CENTER or doctor.[5] Rinse mouth.[5][6]
If on Skin	Take off immediately all contaminated clothing. Rinse skin with water/shower.[6] If skin irritation or rash occurs, get medical advice/attention.[6]
If in Eyes	Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing.[6] If eye irritation persists, get medical advice/attention.[6]
If Inhaled	Remove person to fresh air and keep comfortable for breathing. Get medical advice/attention if you feel unwell.[6]

Disposal Plan

All waste containing Hanfangchin A must be treated as hazardous waste.

• Waste Disposal: Dispose of contents/container in accordance with local, regional, national, and international regulations.[5] This should be done through a licensed waste management company.[6]

• Contaminated Packaging: Uncleaned packaging should be disposed of according to official regulations.[11]

Quantitative Toxicity Data

The following table summarizes the available acute toxicity data for Tetrandrine.

Route of Administration	Species	Dose Type	Value	Reference
Oral	Rat	TDLO	100 mg/kg	[5]
Intraperitoneal	Rat	TDLO	10 mg/kg	[5]
Intraperitoneal	Mouse	LD50	41,300 µg/kg	[5]

LD50: Lethal Dose, 50%. The dose that is lethal to 50% of the tested population. TDLO: Toxic Dose Low. The lowest dose at which a toxic effect was observed.

Visualized Workflow and Logical Relationships

Experimental Workflow: Safe Handling of Hanfangchin A Powder

Caption: Workflow for the safe handling of Hanfangchin A powder.

Logical Relationship: Hazard Control Hierarchy

Caption: Hierarchy of controls for managing chemical hazards.

References

• 1. (+)-FANGCHINOLINE - Safety Data Sheet [chemicalbook.com]
• 2. chemicalbook.com [chemicalbook.com]
• 3. guidechem.com [guidechem.com]
• 4. nstchemicals.com [nstchemicals.com]
• 5. cdn.caymanchem.com [cdn.caymanchem.com]
• 6. tcichemicals.com [tcichemicals.com]
• 7. Fangchinoline = 98 HPLC 436-77-1 [sigmaaldrich.com]
• 8. cdn.caymanchem.com [cdn.caymanchem.com]
• 9. sigmaaldrich.com [sigmaaldrich.com]
• 10. assets.thermofisher.com [assets.thermofisher.com]
• 11. cdn.caymanchem.com [cdn.caymanchem.com]